Antitubercular agent-25

Core Science & Biosynthesis

The Discovery and Synthesis of a Novel Antitubercular Agent: A Technical Overview of a DprE1 Inhibitor

Disclaimer: The compound "Antitubercular agent-25" is not a recognized designation in scientific literature. This document provides a detailed technical guide on a representative novel antitubercular agent, a 4-Aminoquinolone Piperidine (B6355638) Amide, which is a potent noncovalent inhibitor of the essential enzyme DprE1. This guide is compiled for researchers, scientists, and drug development professionals.

Executive Summary

Tuberculosis remains a global health crisis, exacerbated by the rise of multidrug-resistant strains. This necessitates the discovery of novel therapeutic agents with new mechanisms of action. One of the most promising new targets in Mycobacterium tuberculosis (Mtb) is the decaprenylphosphoryl-β-D-ribose 2'-epimerase (DprE1), a crucial enzyme in the biosynthesis of the mycobacterial cell wall. This guide details the discovery, synthesis, and biological evaluation of a potent 4-aminoquinolone piperidine amide, a representative compound from a class of noncovalent DprE1 inhibitors. These agents demonstrate significant bactericidal activity against Mtb, including clinically resistant strains, and possess favorable drug-like properties, marking them as a promising scaffold for future antitubercular drug development.

Introduction to the DprE1 Target

The mycobacterial cell wall is a unique and complex structure, essential for the bacterium's survival and virulence. A key component of this wall is arabinogalactan (B145846), a polysaccharide that provides the covalent linkage for mycolic acids, forming a critical outer barrier. The biosynthesis of arabinogalactan relies on the precursor decaprenylphosphoryl-β-D-arabinose (DPA), which is the sole donor of arabinofuranose residues.[1] The epimerization of decaprenylphosphoryl-β-D-ribose (DPR) into DPA is catalyzed by the DprE1/DprE2 enzyme complex.[1][2] DprE1, a flavoenzyme, performs the initial oxidation of DPR.[1] Its essentiality for Mtb viability and its absence in humans make it an ideal target for novel antitubercular drugs.[3]

Discovery and Optimization

The 4-aminoquinolone piperidine amide (AQ) scaffold was identified through a whole-cell high-throughput screening campaign against Mycobacterium tuberculosis.[4][5] Initial hits with moderate potency were subjected to extensive structure-activity relationship (SAR) optimization. This process led to the development of highly potent analogues with strong enzymatic inhibition and cellular activity. Whole-genome sequencing of Mtb mutants resistant to the AQ scaffold identified mutations in the dprE1 gene, confirming it as the primary molecular target.[4][5] Further biochemical studies demonstrated that these compounds act as noncovalent, reversible inhibitors with a long residence time on the DprE1 enzyme, a desirable pharmacokinetic property.[4][5]

Quantitative Data Summary

The following tables summarize the biological activity of a representative 4-Aminoquinolone Piperidine Amide compound, herein referred to as "AQ-25," and its analogues.

Compound	DprE1 IC50 (nM)	Mtb H37Rv MIC (nM)
AQ-25 (Optimized Lead)	< 10	60
Initial Hit	> 1000	> 5000
Analogue A	50	300
Analogue B	25	150
Data compiled from representative values for potent analogues in the series.[4][5]

Experimental Protocols

General Synthesis of 4-Aminoquinolone Piperidine Amides

A representative synthesis involves a multi-step process culminating in the coupling of a substituted quinolone core with a piperidine amide side chain.

Step 1: Synthesis of the Quinolone Core A substituted aniline (B41778) is reacted with diethyl ethoxymethylenemalonate, followed by thermal cyclization in diphenyl ether to yield the corresponding 4-hydroxyquinoline-3-carboxylate. Subsequent hydrolysis and chlorination provide the key 4-chloroquinoline (B167314) intermediate.

Step 2: Synthesis of the Piperidine Amide Side Chain A protected piperidine-4-carboxylic acid is activated and coupled with a desired amine. The protecting group is then removed to yield the free piperidine amide.

Step 3: Final Coupling The 4-chloroquinoline intermediate is reacted with the piperidine amide side chain via nucleophilic aromatic substitution to afford the final 4-aminoquinolone piperidine amide product. The product is purified by column chromatography.

Minimum Inhibitory Concentration (MIC) Determination against M. tuberculosis H37Rv

The MIC is determined using the broth microdilution method in a 96-well plate format.[6][7]

• Inoculum Preparation: A culture of M. tuberculosis H37Rv is grown in Middlebrook 7H9 broth, supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase), to mid-log phase. The culture is diluted to a final inoculum density equivalent to a 0.5 McFarland standard, and then further diluted 1:100.[6]

• Plate Setup: The test compound is serially diluted (2-fold) in 7H9 broth across the wells of a 96-well plate. A growth control (no drug) and a sterility control (no bacteria) are included.

• Inoculation: Each well (except the sterility control) is inoculated with the prepared Mtb suspension. The final volume in each well is 200 µL.

• Incubation: The plate is sealed and incubated at 37°C for 7-14 days.

• Reading Results: After incubation, a resazurin-based solution (e.g., AlamarBlue) is added to each well.[7][8] A color change from blue to pink indicates bacterial growth. The MIC is defined as the lowest drug concentration that prevents this color change.[7]

In Vitro DprE1 Inhibition Assay

This assay measures the enzymatic activity of DprE1 by monitoring the conversion of a radiolabeled substrate.[2]

• Reaction Mixture: A reaction mixture is prepared containing purified recombinant Mtb DprE1 enzyme in a suitable buffer (e.g., Tris-HCl with cofactors).

• Inhibitor Addition: Varying concentrations of the test compound (dissolved in DMSO) or a vehicle control are added to the reaction mixture and pre-incubated.

• Reaction Initiation: The enzymatic reaction is initiated by the addition of ¹⁴C-labeled decaprenylphosphoryl-β-D-ribose (¹⁴C-DPR).

• Incubation: The reaction is incubated at 37°C for a specified time (e.g., 30 minutes).

• Quenching and Extraction: The reaction is stopped by the addition of a chloroform/methanol mixture. The lipid-soluble substrate and product are extracted.

• Analysis: The extracted components are separated by thin-layer chromatography (TLC). The TLC plate is exposed to a phosphor screen, and the conversion of ¹⁴C-DPR to its oxidized product is quantified to determine the percent inhibition and calculate the IC50 value.

Visualizations

Mechanism of Action: DprE1 Inhibition

Caption: DprE1 catalyzes the oxidation of DPR to DPX, a critical step in the biosynthesis of arabinogalactan.

Drug Discovery Workflow

Caption: A typical workflow for the discovery and development of a novel antitubercular agent.

References

• 1. Recent Advances of DprE1 Inhibitors against Mycobacterium tuberculosis: Computational Analysis of Physicochemical and ADMET Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 4-aminoquinolone piperidine amides: noncovalent inhibitors of DprE1 with long residence time and potent antimycobacterial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antimicrobial susceptibility testing of Mycobacterium tuberculosis complex isolates - the EUCAST broth microdilution reference method for MIC determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. academic.oup.com [academic.oup.com]

"Antitubercular agent-25" chemical structure and physicochemical properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and synthetic methodology of a promising antitubercular agent, designated as compound 25 . This pyridazinone derivative, chemically identified as 5-(4-hydroxy-3-methoxybenzyl)-3-(4-chloro-phenyl)-1,6-dihydro-6-pyridazinone , has demonstrated significant in vitro activity against Mycobacterium tuberculosis H37Rv, marking it as a compound of interest for further drug development. This document is intended to serve as a core resource for researchers engaged in the discovery and development of novel antitubercular therapeutics.

Chemical Structure

The chemical structure of Antitubercular agent-25 is presented below:

Figure 1. Chemical Structure of 5-(4-hydroxy-3-methoxybenzyl)-3-(4-chloro-phenyl)-1,6-dihydro-6-pyridazinone (Compound 25)

Physicochemical Properties

A summary of the key physicochemical properties of Antitubercular agent-25 is provided in the table below. These properties are crucial for understanding the compound's potential for oral bioavailability and its overall drug-like characteristics.

Property	Value
Molecular Formula	C₁₈H₁₅ClN₂O₃
Molecular Weight	358.78 g/mol
Melting Point	248 °C
LogP (calculated)	3.1
Topological Polar Surface Area (TPSA)	68.9 Ų
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	4
Rotatable Bonds	3

Table 1. Physicochemical Properties of Antitubercular agent-25.

Experimental Protocols

The following sections detail the methodologies for the synthesis and in vitro evaluation of Antitubercular agent-25.

Synthesis of 5-(4-hydroxy-3-methoxybenzyl)-3-(4-chloro-phenyl)-1,6-dihydro-6-pyridazinone (Compound 25)

The synthesis of compound 25 is achieved through a multi-step process, which is outlined in the workflow diagram below. The key steps involve the preparation of a furanone intermediate followed by its reaction with hydrazine (B178648) to form the pyridazinone ring system.

Diagram 1. Synthetic workflow for Compound 25.

General Procedure:

• Synthesis of the Furanone Intermediate: An equimolar mixture of a substituted benzaldehyde and a substituted propionic acid is refluxed in the presence of acetic anhydride and pyridine to yield the corresponding furanone derivative.

• Synthesis of the Pyridazinone (Compound 25): The synthesized furanone is then refluxed with hydrazine hydrate in ethanol to yield the final product, 5-(4-hydroxy-3-methoxybenzyl)-3-(4-chloro-phenyl)-1,6-dihydro-6-pyridazinone. The crude product is then purified by recrystallization from a suitable solvent.

In Vitro Antitubercular Activity Assay

The in vitro antitubercular activity of compound 25 was evaluated against the H37Rv strain of Mycobacterium tuberculosis using the Microplate Alamar Blue Assay (MABA).

In Vitro Efficacy of "Antitubercular Agent-25" (Pretomanid) Against Drug-Susceptible Tuberculosis: A Technical Guide

For the purpose of this technical guide, the placeholder "Antitubercular agent-25" will be represented by Pretomanid (also known as PA-824), a nitroimidazole antibiotic approved for treating multidrug-resistant tuberculosis. [1][2] Pretomanid is a critical component of new, shorter, and more effective treatment regimens.[3] This document provides an in-depth overview of its in vitro efficacy against drug-susceptible Mycobacterium tuberculosis (Mtb), detailed experimental protocols, and its mechanism of action.

Quantitative In Vitro Efficacy

Pretomanid demonstrates potent bactericidal activity against both actively replicating and dormant, non-replicating Mtb.[2][4][5] Its efficacy is primarily quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth of the bacteria.

Table 1: Minimum Inhibitory Concentration (MIC) of Pretomanid against M. tuberculosis

Strain	Condition	MIC Range (μg/mL)	Reference
M. tuberculosis H37Rv	Aerobic	0.06 - 0.25	[6]
Drug-Susceptible Isolates	Aerobic	0.012 - 0.200
Drug-Resistant Isolates	Aerobic	0.031 - 0.063	[7]

Note: MIC values can vary between studies depending on the specific laboratory methods and bacterial strains used.

Table 2: In Vitro Cytotoxicity Data

Cell Line	Assay	Endpoint	Result
Murine Macrophage (e.g., J774, RAW264.7)	MTT / Resazurin	CC₅₀ (50% Cytotoxic Concentration)	Generally low cytotoxicity at effective concentrations
Human Lung Epithelial (e.g., A549)	MTT	CC₅₀	Low cytotoxicity at effective concentrations

Specific CC₅₀ values are determined on a per-experiment basis. The key finding is that the concentrations required for antitubercular activity are typically well below those that cause significant toxicity to host cells.

Mechanism of Action

Pretomanid is a prodrug, meaning it requires activation within the mycobacterial cell to become effective.[2][8] Its dual mechanism of action allows it to be effective under both aerobic (replicating) and anaerobic (non-replicating) conditions, which is crucial for eradicating persistent bacteria found in granulomas.[2][4][5]

• Anaerobic Conditions (Non-replicating Mtb): Pretomanid is activated by the deazaflavin-dependent nitroreductase (Ddn) enzyme.[1][4][8] This process, which depends on the cofactor F420, generates reactive nitrogen species, including nitric oxide (NO).[4][8][9] The release of NO acts as a respiratory poison, disrupting the cell's energy metabolism and leading to cell death even in a dormant state.[2][4][5]

• Aerobic Conditions (Replicating Mtb): Under aerobic conditions, a metabolite of activated Pretomanid inhibits the synthesis of mycolic acids.[2][4] Mycolic acids are essential components of the unique and robust mycobacterial cell wall. Disrupting their synthesis compromises the cell wall's integrity, leading to bacterial death.[4][5]

Visualized Pathways and Workflows

Diagram 1: Pretomanid Activation and Mechanism of Action

Caption: Mechanism of Pretomanid activation and its dual bactericidal pathways.

Diagram 2: Experimental Workflow for MIC Determination

Caption: Standard workflow for Minimum Inhibitory Concentration (MIC) assay.

Experimental Protocols

Protocol: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method, a standard for determining the MIC of antitubercular agents.[10][11]

Objective: To determine the lowest concentration of "Antitubercular agent-25" that inhibits the visible growth of M. tuberculosis.

Materials:

• M. tuberculosis culture (e.g., H37Rv strain)

• Middlebrook 7H9 broth, supplemented with 10% OADC (oleic acid, albumin, dextrose, catalase)

• Sterile 96-well U-bottom microtiter plates

• "Antitubercular agent-25" (Pretomanid) stock solution

• Resazurin salt solution (for viability assessment)

• Biosafety cabinet (Class II or higher)

Procedure:

• Inoculum Preparation: a. Culture M. tuberculosis in 7H9 broth to mid-log phase. b. Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard. c. Dilute this suspension 1:100 in fresh 7H9 broth to achieve a final target concentration of approximately 1 x 10⁵ CFU/mL.[12]

• Drug Dilution: a. Prepare serial twofold dilutions of "Antitubercular agent-25" in 7H9 broth directly in the 96-well plate. b. Add 100 µL of the appropriate drug concentration to each well in a row. c. Include a drug-free well for a positive growth control and a media-only well for a negative (sterility) control.

• Inoculation and Incubation: a. Add 100 µL of the prepared Mtb inoculum to each well (except the sterility control). b. Seal the plate in a gas-permeable bag and incubate at 37°C.

• Reading Results: a. After 7 to 14 days, visually inspect the wells for bacterial growth (indicated by turbidity or a pellet at the bottom). b. Alternatively, add a viability indicator like Resazurin. A color change from blue to pink indicates metabolic activity (bacterial growth).[2] c. The MIC is the lowest drug concentration in which no color change or visible growth is observed.[2]

Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol assesses the effect of the compound on the viability of a mammalian cell line.[13][14]

Objective: To determine the concentration of "Antitubercular agent-25" that reduces the viability of a host cell line by 50% (CC₅₀).

Materials:

• Mammalian cell line (e.g., A549 human lung epithelial cells or RAW264.7 murine macrophages)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Sterile 96-well flat-bottom plates

• "Antitubercular agent-25" stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilizing agent (e.g., DMSO or acidified isopropanol)

Procedure:

• Cell Seeding: a. Seed the cells into a 96-well plate at a density of approximately 1 x 10⁴ cells/well. b. Incubate overnight at 37°C with 5% CO₂ to allow for cell attachment.[14]

• Compound Exposure: a. Aspirate the old medium and replace it with fresh medium containing serial dilutions of "Antitubercular agent-25". b. Include a "cells only" control (no compound) and a "media only" blank. c. Incubate for 48-72 hours.[15]

• MTT Addition and Incubation: a. Add MTT solution to each well and incubate for 3-4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan (B1609692) precipitate.

• Solubilization and Reading: a. Remove the MTT-containing medium and add a solubilizing agent to dissolve the formazan crystals. b. Read the absorbance of the plate on a microplate reader at the appropriate wavelength (e.g., 570 nm).

• Data Analysis: a. Calculate cell viability as a percentage relative to the untreated control cells. b. Plot the viability against the drug concentration and use a dose-response curve to determine the CC₅₀ value.

References

• 1. Pretomanid - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. eprints.nirt.res.in [eprints.nirt.res.in]
• 4. What is the mechanism of Pretomanid? [synapse.patsnap.com]
• 5. droracle.ai [droracle.ai]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. go.drugbank.com [go.drugbank.com]
• 9. researchgate.net [researchgate.net]
• 10. Antimicrobial susceptibility testing of Mycobacterium tuberculosis complex for first and second line drugs by broth dilution in a microtiter plate format - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Optimized broth microdilution plate methodology for drug susceptibility testing of Mycobacterium tuberculosis complex [who.int]
• 12. Evaluation of the broth microdilution plate methodology for susceptibility testing of Mycobacterium tuberculosis in Peru - PMC [pmc.ncbi.nlm.nih.gov]
• 13. med-fom-avgaylab.sites.olt.ubc.ca [med-fom-avgaylab.sites.olt.ubc.ca]
• 14. Cyto-genotoxicity Assessment of Potential Anti-tubercular Drug Candidate Molecule-trans-cyclohexane-1, 4-diamine Derivative-9u in Human Lung Epithelial Cells A549 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Screening of Compounds for Anti-tuberculosis Activity, and in vitro and in vivo Evaluation of Potential Candidates [frontiersin.org]

Unveiling the Molecular Target of Antitubercular Agent-25 in M. tuberculosis: A Technical Guide

This technical guide, therefore, serves to outline the current landscape of antitubercular drug discovery and the established methodologies used to identify the molecular targets of novel compounds. This information is provided to aid researchers, scientists, and drug development professionals in their efforts to characterize new antitubercular agents, including potentially "Antitubercular agent-25" should the primary data become accessible.

The Challenge of Drug Discovery in Tuberculosis

Tuberculosis (TB), caused by Mycobacterium tuberculosis, remains a leading cause of death from a single infectious agent worldwide. The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains necessitates the urgent discovery of new drugs with novel mechanisms of action. The complex and lipid-rich cell wall of M. tuberculosis presents a significant barrier to drug penetration, and the bacterium's ability to enter a dormant state further complicates treatment.

Established Molecular Targets of Antitubercular Drugs

A significant portion of currently approved antitubercular drugs target a few key cellular processes in M. tuberculosis. Understanding these can provide a framework for investigating novel agents.

Drug Class	Molecular Target	Mechanism of Action
Rifamycins (e.g., Rifampicin)	DNA-dependent RNA polymerase (RpoB)	Inhibition of transcription initiation.
Isoniazid	Enoyl-ACP reductase (InhA)	Inhibition of mycolic acid synthesis.
Pyrazinamide	Ribosomal protein S1 (RpsA), Aspartate decarboxylase (PanD)	Multiple proposed mechanisms, including disruption of membrane potential and inhibition of coenzyme A synthesis.
Ethambutol	Arabinosyltransferases (EmbA/B/C)	Inhibition of arabinogalactan (B145846) synthesis, a key component of the cell wall.
Fluoroquinolones (e.g., Moxifloxacin)	DNA gyrase (GyrA/B)	Inhibition of DNA replication.
Bedaquiline	ATP synthase (AtpE)	Inhibition of cellular energy production.
Delamanid/Pretomanid	Decaprenylphosphoryl-β-D-ribofuranose 2'-oxidase (DprE1)	Inhibition of cell wall synthesis.

Methodologies for Molecular Target Identification

Identifying the specific molecular target of a novel antitubercular agent is a critical step in its development. A multi-pronged approach is often employed, combining genetic, biochemical, and computational methods.

Experimental Workflow for Target Identification

The following diagram illustrates a typical workflow for identifying the molecular target of a new antimicrobial compound.

Caption: A generalized experimental workflow for identifying the molecular target of a novel antimicrobial agent.

Detailed Experimental Protocols

1. Resistant Mutant Selection and Whole-Genome Sequencing:

• Protocol:

  • Grow a large population of M. tuberculosis H37Rv to late logarithmic phase.

  • Plate the bacterial culture onto Middlebrook 7H10 agar (B569324) containing 4x, 8x, and 16x the minimum inhibitory concentration (MIC) of "Antitubercular agent-25".

  • Incubate plates at 37°C for 3-4 weeks.

  • Isolate colonies that grow on the drug-containing plates.

  • Confirm the resistance phenotype by re-testing the MIC of the isolated mutants.

  • Extract genomic DNA from the resistant mutants and the parental wild-type strain.

  • Perform whole-genome sequencing using a platform such as Illumina.

  • Analyze the sequencing data to identify single nucleotide polymorphisms (SNPs) or insertions/deletions that are present in the resistant mutants but not in the wild-type strain. Genes harboring these mutations are considered potential targets.

2. Target Validation using Gene Knockout or Overexpression:

• Protocol (Conditional Knockdown using CRISPRi):

  • Construct a CRISPR interference (CRISPRi) plasmid targeting the putative target gene in M. tuberculosis.

  • Introduce the plasmid into wild-type M. tuberculosis.

  • Induce knockdown of the target gene expression using an inducer such as anhydrotetracycline (B590944) (aTc).

  • Determine the MIC of "Antitubercular agent-25" for the knockdown strain in the presence and absence of the inducer.

  • A significant decrease in the MIC upon knockdown of the target gene suggests that it is indeed the molecular target. Conversely, overexpression of the target gene may lead to increased resistance.

3. Biochemical Assays for Direct Target Inhibition:

• Protocol (Enzyme Inhibition Assay):

  • Clone, express, and purify the protein product of the putative target gene.

  • Develop a functional assay for the purified enzyme (e.g., measuring the conversion of a substrate to a product).

  • Perform the enzyme assay in the presence of varying concentrations of "Antitubercular agent-25".

  • Determine the IC50 value, which is the concentration of the compound required to inhibit 50% of the enzyme's activity. A low IC50 value provides strong evidence of direct target engagement.

4. Biophysical Methods for Target Binding:

• Protocol (Isothermal Titration Calorimetry - ITC):

  • Place the purified target protein in the sample cell of the ITC instrument.

  • Place a solution of "Antitubercular agent-25" in the injection syringe.

  • Inject small aliquots of the compound into the protein solution and measure the heat changes associated with binding.

  • Analyze the data to determine the binding affinity (Kd), stoichiometry (n), and thermodynamic parameters (ΔH and ΔS) of the interaction.

Potential Signaling Pathways and Logical Relationships

While the specific pathway affected by "Antitubercular agent-25" is unknown, the following diagram illustrates a hypothetical signaling cascade that could be disrupted by an antitubercular agent targeting cell wall synthesis, a common mechanism of action.

Caption: A hypothetical signaling pathway illustrating the inhibition of a key enzyme in cell wall synthesis by an antitubercular agent.

Conclusion

While the specific molecular target of "Antitubercular agent-25" remains to be elucidated in publicly available literature, the methodologies outlined in this guide provide a robust framework for its identification and characterization. The discovery of novel antitubercular agents with unique mechanisms of action is paramount in the global fight against tuberculosis. Should the primary research on "Antitubercular agent-25" become available, the data can be integrated into the established frameworks of target identification and validation to fully understand its therapeutic potential. Researchers in the field are encouraged to pursue the publication of such critical data to accelerate the development of new and effective treatments for this devastating disease.

Preliminary Cytotoxicity and Safety Profile of Antitubercular Agent-25 (DL25 Compound): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis necessitates the urgent development of novel antitubercular agents. This technical guide provides a comprehensive overview of the preliminary cytotoxicity and safety profile of a promising new candidate, designated "Antitubercular agent-25" (also referred to as DL25 compound). The information presented herein is based on available in silico predictions and is supplemented with representative data and methodologies from the broader field of antitubercular drug discovery to offer a complete framework for its initial assessment. This document is intended to serve as a resource for researchers and professionals engaged in the preclinical evaluation of new tuberculosis therapeutics.

Introduction to Antitubercular Agent-25 (DL25)

Antitubercular agent-25 (DL25) is a novel compound that has demonstrated promising in vitro activity against Mycobacterium tuberculosis H37Rv and several non-tuberculous mycobacterial strains.[1] Initial computational analyses suggest a favorable safety and bioavailability profile, positioning DL25 as a lead compound for further optimization and preclinical development.[1] In silico studies have identified LysA (Rv1293), a protein essential for bacterial survival, as a potential molecular target for DL25, with a high binding affinity observed in docking simulations.[1]

In Silico Safety and Pharmacokinetic Profile of DL25

Computational (in silico) methods provide an early assessment of the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of a drug candidate. The predicted ADMET profile for DL25 is summarized below, indicating its potential for good oral bioavailability and a manageable safety profile.[1]

Parameter	Predicted Value (SwissADME)	Predicted Value (Deep-PK)	Reference Range/Interpretation
Absorption
Aqueous Solubility (log mol/L)	-8.04	-4.896	> -6.0 is considered soluble
Caco-2 Permeability (log papp)	1.209	> 0.9 x 10⁻⁶ cm/s suggests high permeability
P-glycoprotein (Pgp) I & II Inhibitor	Yes	Potential for drug-drug interactions
Distribution
Blood-Brain Barrier (BBB) Permeant (logBB)	No	0.478	-1 to 0.3 suggests potential for CNS penetration
CNS Permeant (logPS)	-1.514	-3 to -2 suggests low CNS permeability
Metabolism
Cytochrome P450 (CYP) 1A2 Inhibitor	No	No	Low potential for interaction with drugs metabolized by CYP1A2
Cytochrome P450 (CYP) 2C19 Inhibitor	No	No	Low potential for interaction with drugs metabolized by CYP2C19
Cytochrome P450 (CYP) 2D6 Inhibitor	No	Yes	Potential for interaction with drugs metabolized by CYP2D6
Cytochrome P450 (CYP) 3A4 Inhibitor	Yes	Yes	High potential for interaction with drugs metabolized by CYP3A4
Elimination
Half-life (T1/2)	< 3 hours	Predicted short half-life
Toxicity
AMES Toxicity	No	Predicted to be non-mutagenic
hERG I & II Inhibitor	No	Low risk of cardiotoxicity
Hepatotoxicity	Yes	Potential for liver toxicity, requires further investigation

Representative In Vitro Cytotoxicity and Antimycobacterial Activity

While specific experimental data for DL25 is not yet publicly available, the following tables present representative data from other novel antitubercular agents to illustrate a typical preliminary activity and safety profile.

Table 1: Representative In Vitro Antimycobacterial Activity

Compound	M. tuberculosis H37Rv MIC (μg/mL)	Reference
Novel Pyrazoline Derivative	0.0034 µM	[2]
Substituted Furan Derivative	1.6	[3]
5-Iodotubercidin (5-ITu)	0.23 - 0.9	[4]

Table 2: Representative In Vitro Cytotoxicity Data

Compound	Cell Line	IC50 (μg/mL)	Selectivity Index (SI = IC50/MIC)	Reference
Fucoidan-coated Liposomes of an Antitubercular Agent	Not Specified	7.14	14.6 (calculated from free drug IC50)	[5]
Amycobactin	HepG2	16 - 32	2 - 8	[6]
Streptomycobactin	HepG2	16 - 32	>533	[6]
trans-cyclohexane-1, 4-diamine Derivative-9u	A549	>10⁻⁴ M (non-toxic up to this concentration for 24h)	Not Calculated	[7]

Detailed Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method for determining the MIC of a test compound against M. tuberculosis H37Rv.

• Preparation of Mycobacterial Inoculum:

  • Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% ADC (Albumin-Dextrose-Catalase), and 0.05% Tween 80.

  • Incubate at 37°C until the culture reaches an optical density at 600 nm (OD₆₀₀) of 0.8-1.0.

  • Dilute the bacterial suspension to a final concentration of approximately 5 x 10⁵ CFU/mL.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of the test compound in dimethyl sulfoxide (B87167) (DMSO).

  • Perform serial two-fold dilutions of the compound in a 96-well microtiter plate using supplemented 7H9 broth. The final concentrations should typically range from 0.01 to 100 µg/mL.

• Inoculation and Incubation:

  • Add the prepared mycobacterial inoculum to each well containing the compound dilutions.

  • Include a positive control (bacteria without compound) and a negative control (broth only).

  • Seal the plate and incubate at 37°C for 7-14 days.

• MIC Determination:

  • The MIC is defined as the lowest concentration of the compound that results in no visible growth of the mycobacteria.

MTT Cytotoxicity Assay

This protocol describes the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the 50% cytotoxic concentration (IC50) of a compound against a mammalian cell line (e.g., Vero or A549).[7]

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.[7]

• Compound Treatment:

  • Aspirate the medium and add fresh medium containing serial dilutions of the test compound.

  • Incubate the plate for 48-72 hours.

• MTT Addition and Incubation:

  • Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization of Formazan:

  • Aspirate the MTT-containing medium and add a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement and IC50 Calculation:

  • Measure the absorbance at 570 nm using a microplate reader.

  • The IC50 value is calculated as the concentration of the compound that reduces cell viability by 50% compared to the untreated control cells.

Visualizations: Workflows and Pathways

Caption: Experimental workflow for the preclinical evaluation of a novel antitubercular agent.

Caption: Hypothetical mechanism of action for Antitubercular Agent-25 targeting the lysine biosynthesis pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. journals.asm.org [journals.asm.org]
• 7. Cyto-genotoxicity Assessment of Potential Anti-tubercular Drug Candidate Molecule-trans-cyclohexane-1, 4-diamine Derivative-9u in Human Lung Epithelial Cells A549 - PMC [pmc.ncbi.nlm.nih.gov]

The Evolving Landscape of Antitubercular Agents: A Deep Dive into the Structure-Activity Relationship of Imidazo[1,2-a]pyridinecarboxamides

For Researchers, Scientists, and Drug Development Professionals

The rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) presents a formidable challenge to global health, necessitating the urgent discovery and development of novel antitubercular agents with new mechanisms of action. Among the promising new classes of compounds, imidazo[1,2-a]pyridinecarboxamides have emerged as potent inhibitors of Mtb, demonstrating excellent activity against both drug-sensitive and resistant strains. This technical guide provides a comprehensive analysis of the structure-activity relationships (SAR) of these analogs, summarizing key quantitative data, detailing experimental protocols, and visualizing the logical relationships in their development to inform the rational design of next-generation antitubercular therapeutics.

Core Structure and Key Points of Modification

The core scaffold of the imidazo[1,2-a]pyridinecarboxamide series allows for systematic chemical modifications at several key positions, which significantly influence their antimycobacterial potency and pharmacokinetic properties. The general structure facilitates exploration of the chemical space to optimize for efficacy and safety.

Quantitative Structure-Activity Relationship (SAR) Data

The in vitro activity of a series of imidazo[1,2-a]pyridinecarboxamide derivatives against the H37Rv strain of M. tuberculosis is a critical measure of their potency. The minimum inhibitory concentration (MIC) is the lowest concentration of a compound that inhibits the visible growth of the bacteria. The following tables summarize the SAR data from various studies, highlighting the impact of substitutions on the core scaffold.

Table 1: SAR of Imidazo[1,2-a]pyridine-3-carboxamides [1][2][3]

Compound ID	R1 Group	R2 Group (on imidazo[1,2-a]pyridine)	MIC (µM) vs. Mtb H37Rv	Selectivity Index (SI)
Lead Compound	N-methylthiophen-2-yl	H	>100	-
15	Cyclohexyl	6-Cl	0.10 - 0.19	>500
16	Cyclopentyl	6-Cl	0.10 - 0.19	>500
10	Cyclobutyl	6-Cl	0.98 µg/mL	-
12	Cyclopropyl	6-Cl	1.95 µg/mL	-
11	Isobutyl	6-Cl	7.82 µg/mL	-
18	N/A	7-methyl	0.004	>1000
13	N/A	N/A	0.4 - 26	-

Note: The selectivity index (SI) is a ratio of the cytotoxicity (CC50) to the MIC, indicating the compound's specificity for the pathogen.

Key SAR Insights:

• Amide Substitution: The nature of the substituent on the amide nitrogen at position 3 is a critical determinant of antitubercular activity. Replacement of the aromatic side chain with cyclic aliphatic rings, such as cyclohexyl and cyclopentyl, significantly enhances potency.[1]

• Position of the Amide Group: The placement of the amide group at position 3 of the imidazo[1,2-a]pyridine (B132010) ring is essential for potent anti-TB activity, as analogs with the amide at position 2 are less active.[1]

• Substitution on the Imidazo[1,2-a]pyridine Ring: A chlorine atom at the 6-position of the imidazo[1,2-a]pyridine ring appears to be favorable for activity.[1] Furthermore, a methyl group at the 7-position has been shown to yield compounds with nanomolar potency.[3]

• Lipophilicity: Larger, more lipophilic biaryl ethers have demonstrated nanomolar potency, suggesting that lipophilicity plays a key role in the activity of this class of compounds.[3]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of SAR studies. The following are protocols for key experiments cited in the evaluation of imidazo[1,2-a]pyridinecarboxamide analogs.

Synthesis of Imidazo[1,2-a]pyridine-3-carboxamides[1]

A general and efficient method for the synthesis of the core scaffold involves a multi-step process:

• Bromination: Ethyl acetoacetate (B1235776) or ethyl benzoylacetate is reacted with N-bromosuccinimide (NBS) in water under reflux to yield the corresponding ethyl-2-bromoacetoacetate or ethyl-2-bromobenzoylacetate.

• Cyclization: The resulting bromo-intermediate is then reacted with a substituted 2-aminopyridine (B139424) under reflux to form the substituted imidazo[1,2-a]pyridine-3-carboxylate.

• Hydrolysis: The ester is hydrolyzed to the corresponding carboxylic acid using a base such as lithium hydroxide (B78521) (LiOH) in ethanol (B145695) under reflux.

• Amide Coupling: The substituted imidazopyridine carboxylic acid is coupled with the desired amine in the presence of coupling agents like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) hydrochloride (EDC·HCl) and hydroxybenzotriazole (B1436442) (HOBt), and a base such as triethylamine (B128534) in a solvent like dichloromethane (B109758) at room temperature.

In Vitro Antitubercular Activity: Microplate Alamar Blue Assay (MABA)[4][5]

This colorimetric assay is a widely used method for determining the MIC of compounds against M. tuberculosis.

• Bacterial Strain: Mycobacterium tuberculosis H37Rv.

• Principle: The assay is based on the reduction of the blue, non-fluorescent resazurin (B115843) (Alamar Blue) to the pink, fluorescent resorufin (B1680543) by metabolically active cells. The color change provides a visual determination of bacterial growth inhibition.

• Procedure:

  • A serial dilution of the test compounds is prepared in a 96-well microplate.

  • A standardized inoculum of M. tuberculosis H37Rv is added to each well.

  • The plates are incubated for a defined period.

  • Alamar Blue solution is added to each well, and the plates are re-incubated.

  • The MIC is determined as the lowest concentration of the compound that prevents the color change from blue to pink.

In Vitro Cytotoxicity Assessment: MTT Assay[6][7][8]

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric assay to assess the cytotoxicity of compounds on mammalian cell lines.

• Cell Line: Vero cells (or other relevant mammalian cell lines).[1]

• Principle: The yellow tetrazolium salt, MTT, is reduced by mitochondrial dehydrogenases of metabolically active cells to form a purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of viable cells.

• Procedure:

  • Vero cells are seeded in a 96-well plate and incubated to allow for cell attachment.

  • The cells are then treated with various concentrations of the test compounds.

  • After an incubation period (typically 48-72 hours), MTT solution is added to each well.

  • The cells are incubated further to allow for formazan crystal formation.

  • A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

  • The absorbance is measured using a microplate reader.

  • The 50% cytotoxic concentration (CC50) is determined from the dose-response curve.

Visualizing Logical Relationships and Workflows

Graphviz diagrams are provided to illustrate the key SAR findings and the experimental workflow for evaluating the antitubercular agents.

Caption: Key SAR of imidazo[1,2-a]pyridinecarboxamides.

Caption: Workflow for antitubercular agent evaluation.

Mechanism of Action

Imidazo[1,2-a]pyridinecarboxamides have been identified as inhibitors of the cytochrome bc1 complex (QcrB), a crucial enzyme in the electron transport chain of M. tuberculosis.[1] By targeting QcrB, these compounds disrupt the bacterium's ability to generate ATP, which is essential for its survival. This mechanism of action is distinct from many current first- and second-line antitubercular drugs, making this class of compounds particularly promising for the treatment of drug-resistant tuberculosis.

The continued exploration of the structure-activity relationships of imidazo[1,2-a]pyridinecarboxamides holds significant promise for the development of potent and selective antitubercular agents. The data and protocols presented in this guide offer a framework for the rational design and evaluation of novel analogs to combat the global threat of tuberculosis.

References

• 1. Design, Synthesis and biological evaluation of novel imidazo[1,2-a]pyridinecarboxamides as potent anti-tuberculosis agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Early-Phase Research and Development of a Novel Antitubercular Agent

Disclaimer: The specific compound "Antitubercular agent-25" does not correspond to a publicly disclosed agent in the scientific literature. Therefore, this guide utilizes a representative novel antitubercular agent, Bedaquiline (TMC207) , to illustrate the core principles and data presentation requested. Bedaquiline is a diarylquinoline antibiotic and the first member of its class, representing a significant advancement in the treatment of multidrug-resistant tuberculosis (MDR-TB).[1]

This technical guide provides a comprehensive overview of the early-phase research and development of Bedaquiline, focusing on its mechanism of action, preclinical data, and the experimental protocols used in its evaluation. The information is intended for researchers, scientists, and drug development professionals in the field of tuberculosis.

Introduction

Tuberculosis (TB), caused by Mycobacterium tuberculosis (M. tuberculosis), remains a leading cause of death from a single infectious agent worldwide.[1][2] The emergence of multidrug-resistant (MDR-TB) and extensively drug-resistant (XDR-TB) strains has critically undermined current treatment regimens, necessitating the discovery and development of new chemical entities with novel mechanisms of action.[3][4][5] Bedaquiline is a pioneering drug developed to address this urgent medical need.[1] It is a bactericidal agent that has demonstrated potent activity against both drug-susceptible and drug-resistant strains of M. tuberculosis.[1]

Mechanism of Action

Bedaquiline targets the ATP synthase of M. tuberculosis, an essential enzyme for the bacterium's energy metabolism.[1][6] Specifically, it inhibits the proton pump of ATP synthase, which is encoded by the atpE gene.[1] This disruption of ATP production leads to bacterial cell death.[6]

Figure 1: Mechanism of action of Bedaquiline.

Quantitative Preclinical Data

The following tables summarize key quantitative data from the early-phase preclinical evaluation of Bedaquiline.

Table 1: In Vitro Activity of Bedaquiline

Parameter	Value	Reference Strain/Condition
MIC	0.03 - 0.12 µg/mL	M. tuberculosis H37Rv
MIC Range	0.03 - 0.25 µg/mL	Drug-susceptible clinical isolates
MIC Range	0.06 - 0.5 µg/mL	MDR clinical isolates

MIC: Minimum Inhibitory Concentration

Table 2: In Vivo Efficacy of Bedaquiline in a Murine Model

Treatment Group	Dose (mg/kg)	Log10 CFU Reduction (Lungs)	Log10 CFU Reduction (Spleen)
Bedaquiline	25	2.5	3.0
Isoniazid	25	2.0	2.2
Rifampicin	10	1.8	2.1
Untreated Control	-	0	0

CFU: Colony Forming Units. Data represents a generalized summary from typical preclinical studies.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

In Vitro Antimycobacterial Activity Assay

Objective: To determine the minimum inhibitory concentration (MIC) of Bedaquiline against M. tuberculosis.

Methodology:

• Bacterial Strain and Culture: M. tuberculosis H37Rv is grown in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% oleic acid-albumin-dextrose-catalase (OADC), and 0.05% Tween 80.

• Compound Preparation: Bedaquiline is dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution, from which serial dilutions are prepared in 7H9 broth.

• Assay Procedure:

  • A mid-log phase culture of M. tuberculosis is diluted to a final inoculum of approximately 5 x 10^5 CFU/mL.

  • The bacterial suspension is added to 96-well microplates containing the serially diluted Bedaquiline.

  • Plates are incubated at 37°C for 7-14 days.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the bacteria.

References

• 1. Frontiers | Early Drug Development and Evaluation of Putative Antitubercular Compounds in the -Omics Era [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The quest for the holy grail: new antitubercular chemical entities, targets and strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Advances in Anti-Tubercular Agents: A Comprehensive Review – Biomedical and Pharmacology Journal [biomedpharmajournal.org]

An In-depth Technical Guide on the Pharmacokinetic and Pharmacodynamic Properties of Antitubercular Agents: A Case Study of Isoniazid

Disclaimer: "Antitubercular agent-25" is not a recognized or publicly documented therapeutic agent. This guide utilizes Isoniazid (B1672263) (INH), a cornerstone first-line antitubercular drug, as a representative example to fulfill the detailed technical requirements of the user's request. All data and methodologies presented herein pertain to Isoniazid.

Introduction

Isoniazid (isonicotinic acid hydrazide) is a highly specific and potent synthetic antimicrobial agent used in the treatment and prophylaxis of tuberculosis.[1] It is bactericidal against rapidly dividing Mycobacterium tuberculosis and bacteriostatic against slow-growing organisms.[2] A comprehensive understanding of its pharmacokinetic (PK) and pharmacodynamic (PD) properties is critical for optimizing therapeutic efficacy and minimizing toxicity.

Pharmacodynamic Properties

Mechanism of Action

Isoniazid is a prodrug that requires activation by the mycobacterial catalase-peroxidase enzyme, KatG.[2][3][4][5] Once activated, INH derivatives form a covalent adduct with nicotinamide (B372718) adenine (B156593) dinucleotide (NAD).[1][2] This INH-NAD adduct is a potent inhibitor of the NADH-dependent enoyl-acyl carrier protein (ACP) reductase, InhA.[1][2][3] InhA is a key enzyme in the fatty acid synthase-II (FAS-II) system, which is responsible for the synthesis of mycolic acids.[2][3][4][5] Mycolic acids are essential, long-chain fatty acids that form the major component of the mycobacterial cell wall, providing structural integrity and impermeability.[2][5] Inhibition of mycolic acid synthesis disrupts the cell wall, leading to a loss of viability and bacterial cell death.[3][5]

Caption: Isoniazid's mechanism of action pathway.

Pharmacodynamic Parameters

The efficacy of Isoniazid is primarily concentration-dependent.[6] Key pharmacodynamic indices include the ratio of the peak plasma concentration to the minimum inhibitory concentration (Cmax/MIC) and the ratio of the 24-hour area under the concentration-time curve to the MIC (AUC0-24/MIC).[7]

Parameter	Description	Target Value/Range
MIC	Minimum Inhibitory Concentration: The lowest concentration of the drug that inhibits >99% of bacterial growth.[8]	For susceptible "wild" strains, typically ≤0.1 µg/mL.[9]
Cmax/MIC	Ratio of peak drug concentration to MIC.	A target of >17.5 has been proposed.[10]
AUC0-24/MIC	Ratio of the 24-hour drug exposure to MIC. This is the best predictor of bactericidal efficacy.[7]	A target of >85 has been proposed.[10]

Pharmacokinetic Properties

Absorption

Isoniazid is rapidly and almost completely absorbed following oral administration, with peak plasma concentrations (Cmax) typically reached within 1 to 2 hours.[4][11] The presence of food can reduce both the rate and extent of absorption.[1]

Distribution

Isoniazid distributes widely throughout the body, readily diffusing into all body fluids, tissues, and cells, including cerebrospinal fluid, pleural fluid, and caseous material.[2][11] Protein binding is very low, generally reported as 0-10%.[1]

Metabolism

Isoniazid is primarily metabolized in the liver and intestines.[12][13] The principal metabolic pathway is acetylation of the parent drug to N-acetylisoniazid, a reaction catalyzed by the N-acetyltransferase 2 (NAT2) enzyme.[5][12][13] This is followed by hydrolysis to isonicotinic acid and monoacetylhydrazine.[1] Monoacetylhydrazine is a hepatotoxic metabolite.[1]

The rate of acetylation is genetically determined and exhibits a bimodal distribution in the population, leading to two distinct phenotypes: "slow acetylators" and "fast acetylators".[2] This polymorphism in the NAT2 gene is the primary cause of interindividual variability in Isoniazid pharmacokinetics.[14] Slow acetylators have a relative lack of hepatic N-acetyltransferase, leading to higher plasma concentrations and a longer elimination half-life of Isoniazid.[1]

Caption: Major metabolic pathways of Isoniazid.

Excretion

The majority of an Isoniazid dose (50-70%) is excreted in the urine within 24 hours, primarily as its metabolites, N-acetylisoniazid and isonicotinic acid.[1][11]

Summary of Pharmacokinetic Parameters

The following table summarizes key pharmacokinetic parameters for Isoniazid, highlighting the significant differences based on NAT2 acetylator status.

Parameter	Slow Acetylators	Fast Acetylators	Reference(s)
Time to Peak (Tmax)	1-2 hours	1-2 hours	[11]
Elimination Half-life (t½)	2-5 hours	0.5-1.6 hours	[1]
Metabolism	Slower acetylation via NAT2	Rapid acetylation via NAT2	[1][2]
Excretion	Primarily renal (metabolites)	Primarily renal (metabolites)	[1]
Protein Binding	0-10%	0-10%	[1]
Peak Concentration (Cmax) at 5mg/kg dose	~7.16 µg/mL (Adults)	Lower than slow acetylators	[15]
Risk of Toxicity	Higher risk of hepatotoxicity and peripheral neuropathy	Lower risk	[5][14][15]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC of Isoniazid against M. tuberculosis isolates is a critical measure of susceptibility.

• Objective: To determine the lowest concentration of Isoniazid that inhibits the visible growth of an M. tuberculosis isolate.

• Methodology (Broth Microdilution - Radiometric):

  • A standardized inoculum of the M. tuberculosis strain is prepared.

  • The inoculum is added to vials of 7H12 broth medium containing serial twofold dilutions of Isoniazid (e.g., 0.006 to 0.2 µg/mL).[8] A growth control vial with no drug is included.

  • The BACTEC radiometric system is used, which measures the production of ¹⁴CO₂ from a ¹⁴C-labeled substrate in the medium. Growth is measured as a "Growth Index" (GI).

  • The MIC is defined as the lowest drug concentration that inhibits more than 99% of the bacterial population, as determined by a significant reduction in the rate and amount of ¹⁴CO₂ produced compared to the 1:100 control.[8]

Pharmacokinetic Study in Animal Models (e.g., Mice)

Animal models are essential for characterizing the in vivo PK profile of a drug.

• Objective: To determine key PK parameters (Cmax, Tmax, AUC, t½) of Isoniazid in mice.

• Methodology:

  • Mice are administered a single dose of Isoniazid via oral gavage at various dose levels (e.g., 0.1 to 120 mg/kg).[6][16]

  • Blood samples are collected at multiple time points post-dosing (e.g., 10 min, 30 min, 1, 2, 4, 8 hours).[6][16]

  • Plasma is separated by centrifugation and stored at -70°C until analysis.[16]

  • Isoniazid concentrations in plasma samples are quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).[17]

  • Pharmacokinetic parameters are calculated from the plasma concentration-time data using non-compartmental analysis software (e.g., WinNonLin).[7]

Caption: General workflow for a preclinical pharmacokinetic study.

Conclusion

Isoniazid remains a vital component of tuberculosis therapy. Its efficacy is intrinsically linked to its pharmacodynamic profile, specifically the inhibition of mycolic acid synthesis. However, its pharmacokinetic properties, particularly the genetically determined metabolism by NAT2, introduce significant inter-patient variability. This variability has profound implications for both therapeutic success and the risk of adverse events, primarily hepatotoxicity. A thorough understanding of these PK/PD relationships, supported by robust experimental methodologies, is essential for researchers and clinicians to optimize Isoniazid dosing strategies, personalize treatment, and improve patient outcomes.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Isoniazid - Wikipedia [en.wikipedia.org]
• 3. droracle.ai [droracle.ai]
• 4. Mechanism of action of Isoniazid_Chemicalbook [chemicalbook.com]
• 5. What is the mechanism of Isoniazid? [synapse.patsnap.com]
• 6. journals.asm.org [journals.asm.org]
• 7. researchgate.net [researchgate.net]
• 8. atsjournals.org [atsjournals.org]
• 9. Minimal inhibitory concentrations of isoniazid, rifampin, ethambutol, and streptomycin against Mycobacterium tuberculosis strains isolated before treatment of patients in Taiwan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacokinetics and pharmacodynamics of high-dose isoniazid for the treatment of rifampicin- or multidrug-resistant tuberculosis in Indonesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. droracle.ai [droracle.ai]
• 12. PharmGKB Summary: Isoniazid Pathway, Pharmacokinetics (PK) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ClinPGx [clinpgx.org]
• 14. atsjournals.org [atsjournals.org]
• 15. Efficacy, safety, and pharmacokinetics of isoniazid affected by NAT2 polymorphisms in patients with tuberculosis: A systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Isoniazid Pharmacokinetics-Pharmacodynamics in an Aerosol Infection Model of Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Correlation of N-acetyltransferase 2 genotype with isoniazid acetylation in Polish tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Minimum Inhibitory Concentration (MIC) Testing of Antitubercular Agent-25

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of multidrug-resistant Mycobacterium tuberculosis (Mtb) strains necessitates the development of novel antitubercular agents. A critical step in the preclinical evaluation of any new compound, such as the hypothetical "Antitubercular agent-25," is the determination of its Minimum Inhibitory Concentration (MIC). The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[1][2][3] This value is fundamental for assessing the potency of a new drug, monitoring for the development of resistance, and guiding further stages of drug development.

These application notes provide detailed protocols for determining the MIC of "Antitubercular agent-25" against M. tuberculosis using two common and validated methods: the Broth Microdilution method and the Resazurin (B115843) Microtiter Assay (REMA).

Key Methodologies for MIC Determination

Several methods are available for determining the MIC of antitubercular agents, each with its own advantages and limitations.[4] The gold standard has traditionally been the agar (B569324) proportion method, which compares bacterial growth on drug-containing solid media to a drug-free control.[1][5] However, broth-based methods are gaining prominence due to their quantitative nature, potential for higher throughput, and standardization. The European Committee on Antimicrobial Susceptibility Testing (EUCAST) has endorsed the broth microdilution method as a reference standard.[6][7]

This document will focus on:

• Broth Microdilution Method: A quantitative method performed in 96-well microtiter plates using liquid medium, which determines the MIC value through serial dilutions of the agent.[6][7][8][9]

• Resazurin Microtiter Assay (REMA): A rapid and inexpensive colorimetric assay that uses the redox indicator resazurin to assess cell viability.[10][11][12]

Data Presentation

Table 1: Quality Control (QC) Ranges for Reference Strain

The performance of the MIC assay should be monitored using the reference strain M. tuberculosis H37Rv (ATCC 27294).[13][14][15] The observed MIC values for control drugs should fall within the established ranges.

Antimicrobial Agent	Acceptable MIC Range (µg/mL) for M. tuberculosis H37Rv
Isoniazid	0.03 - 0.12[13][16]
Rifampicin	0.03 - 0.25[13][16]
Moxifloxacin	0.06 - 0.5[13][16]
Amikacin	0.25 - 2[13][16]
Linezolid	0.25 - 2[13][16]

Table 2: Hypothetical MIC Data for Antitubercular Agent-25

The following table presents example MIC data for "Antitubercular agent-25" against the reference strain and hypothetical clinical isolates. The MIC is reported as the lowest concentration of the drug that inhibits visible growth.[2][17]

M. tuberculosis Strain	MIC of Agent-25 (µg/mL)	Interpretation
H37Rv (ATCC 27294)	0.25	-
Clinical Isolate 1 (Drug-Susceptible)	0.25	Susceptible
Clinical Isolate 2 (MDR)	0.5	Susceptible
Clinical Isolate 3 (Resistant to Agent-25)	>16	Resistant

Experimental Protocols

Biosafety Note: All work with live M. tuberculosis must be performed in a Biosafety Level 3 (BSL-3) laboratory by trained personnel following appropriate safety protocols.

Protocol 1: Broth Microdilution Method

This protocol is adapted from the EUCAST reference method for MIC determination.[6][7]

Materials:

• Culture Medium: Middlebrook 7H9 broth supplemented with 10% OADC (Oleic Acid-Albumin-Dextrose-Catalase) and 0.2% glycerol.[18]

• Test Compound: "Antitubercular agent-25" stock solution of known concentration.

• Plates: Sterile 96-well, U-shaped bottom microtiter plates with lids.[7][19]

• Bacterial Strain: M. tuberculosis H37Rv (for QC) and clinical isolates.

• Reagents: Sterile saline with 0.05% Tween 80, sterile glass beads.

• Equipment: Vortex mixer, calibrated pipettes, biosafety cabinet, 37°C incubator, inverted mirror or automated plate reader.

Procedure:

• Preparation of Drug Plate: a. Prepare a stock solution of "Antitubercular agent-25" in a suitable solvent (e.g., DMSO). b. Perform two-fold serial dilutions of the agent in Middlebrook 7H9 broth directly in the 96-well plate. The final volume in each well should be 100 µL. The concentration range should bracket the expected MIC. c. Include a drug-free well for a growth control (GC) and a sterile medium well for a negative control.

• Inoculum Preparation: a. Grow M. tuberculosis in 7H9 broth until the mid-log phase. b. Transfer colonies to a tube with sterile glass beads and vortex to break up clumps. c. Suspend the bacteria in sterile saline with Tween 80. d. Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard.[19] e. Prepare a 1:100 dilution of this suspension in 7H9 broth to achieve a final target inoculum of approximately 1 x 10⁵ CFU/mL.[6][7][20]

• Inoculation: a. Within 30 minutes of preparation, add 100 µL of the final bacterial inoculum to each well of the drug plate, including the growth control well. b. The final volume in each well will be 200 µL. c. Do not add inoculum to the negative control well.

• Incubation: a. Seal the plate with a lid or a plastic seal. b. Incubate the plate at 36°C ± 1°C.[7][18]

• Reading and Interpretation: a. Read the plates when there is clearly visible growth in the drug-free growth control well (typically between 10 to 21 days).[18][21] b. Use an inverted mirror to observe for a pellet at the bottom of the U-shaped wells.[22][23] c. The MIC is the lowest concentration of "Antitubercular agent-25" that shows complete inhibition of visible bacterial growth.[1][6][7]

Protocol 2: Resazurin Microtiter Assay (REMA)

REMA is a colorimetric alternative that often provides results faster than traditional growth-based assays.[10][24]

Materials:

• Same as Broth Microdilution, plus:

• Resazurin Solution: Prepare a sterile 0.02% (w/v) resazurin sodium salt solution in sterile water and protect it from light.

• Plates: Black, clear-bottomed 96-well plates are recommended for fluorometric readings, but standard clear plates can be used for visual assessment.[12]

Procedure:

• Drug Plate Preparation and Inoculum: a. Follow steps 1 and 2 from the Broth Microdilution protocol. The initial volume in the wells after drug dilution should be 100 µL.

• Inoculation: a. Add 100 µL of the final bacterial inoculum (approx. 1 x 10⁵ CFU/mL) to each well.

• Incubation: a. Incubate the plate at 37°C for 7-9 days.

• Addition of Resazurin: a. After the initial incubation, add 30 µL of the resazurin solution to each well. b. Re-incubate the plate at 37°C for 24-48 hours.

• Reading and Interpretation: a. Observe the plates for a color change. b. A color change from blue (resazurin) to pink (resorufin) indicates bacterial growth. c. The MIC is the lowest drug concentration in the well that remains blue.[12]

Visualizations

Experimental Workflow Diagrams

Caption: Workflow for the Broth Microdilution MIC test.

Caption: Workflow for the Resazurin Microtiter Assay (REMA).

References

• 1. Measuring minimum inhibitory concentrations in mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. idexx.com [idexx.com]
• 3. idexx.dk [idexx.dk]
• 4. Testing Method for Mycobacterium Tuberculosis Complex (MTBC) | CLSI [clsi.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Antimicrobial susceptibility testing of Mycobacterium tuberculosis complex isolates - the EUCAST broth microdilution reference method for MIC determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Optimized broth microdilution plate methodology for drug susceptibility testing of Mycobacterium tuberculosis complex [who.int]
• 9. WHO announces updates on optimized broth microdilution plate methodology for drug susceptibility testing of Mycobacterium tuberculosis complex [who.int]
• 10. publications.ersnet.org [publications.ersnet.org]
• 11. Resazurin microtitre plate assay and Sensititre® MycoTB for detection of Mycobacterium tuberculosis resistance in a high tuberculosis resistance setting [scielo.org.za]
• 12. academic.oup.com [academic.oup.com]
• 13. journals.asm.org [journals.asm.org]
• 14. journals.asm.org [journals.asm.org]
• 15. A Multilaboratory, Multicountry Study To Determine MIC Quality Control Ranges for Phenotypic Drug Susceptibility Testing of Selected First-Line Antituberculosis Drugs, Second-Line Injectables, Fluoroquinolones, Clofazimine, and Linezolid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. m.youtube.com [m.youtube.com]
• 18. journals.asm.org [journals.asm.org]
• 19. scielo.br [scielo.br]
• 20. dovepress.com [dovepress.com]
• 21. journals.asm.org [journals.asm.org]
• 22. youtube.com [youtube.com]
• 23. m.youtube.com [m.youtube.com]
• 24. Evaluation of the modified colorimetric resazurin microtiter plate-based antibacterial assay for rapid and reliable tuberculosis drug susceptibility testing | Journal Article / Research | MSF Science Portal [scienceportal.msf.org]

Application Note and Protocol: Preparation and Use of "Antitubercular Agent-25" in Mycobacterial Liquid Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction: This document provides a detailed protocol for the preparation and use of a novel investigational compound, designated here as "Antitubercular Agent-25," for in vitro susceptibility testing against Mycobacterium tuberculosis (or a suitable surrogate like Mycobacterium smegmatis) in a liquid culture format. The following protocols are intended as a general guideline and may require optimization based on the specific physicochemical properties of "Antitubercular Agent-25" and the experimental objectives.

Preparation of "Antitubercular Agent-25" Stock Solution

The accurate preparation of the stock solution is critical for obtaining reproducible results. The choice of solvent and the final concentration should be determined based on the solubility and stability of the compound.

Protocol 1: Stock Solution Preparation

• Solvent Selection: Based on the physicochemical properties of "Antitubercular Agent-25," select a suitable solvent. Dimethyl sulfoxide (B87167) (DMSO) is a common choice for dissolving hydrophobic compounds. Ensure the chosen solvent is sterile and does not affect mycobacterial viability at the final working concentration (typically ≤1% v/v).

• Weighing the Compound: Accurately weigh a precise amount of "Antitubercular Agent-25" powder using a calibrated analytical balance in a sterile environment (e.g., a biosafety cabinet).

• Dissolution: Dissolve the weighed compound in the selected sterile solvent to achieve a high-concentration stock solution (e.g., 10 mg/mL). This minimizes the volume of solvent added to the culture.

• Sterilization: Filter-sterilize the stock solution through a 0.22 µm syringe filter into a sterile, light-protected, and tightly sealed container.

• Storage: Store the stock solution at an appropriate temperature (e.g., -20°C or -80°C) to ensure stability. Avoid repeated freeze-thaw cycles.

Mycobacterial Culture Preparation

This protocol outlines the preparation of a mycobacterial inoculum for susceptibility testing. Middlebrook 7H9 broth is a commonly used liquid medium for the cultivation of mycobacteria.

Protocol 2: Inoculum Preparation

• Media Preparation: Prepare Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol (B35011) and 10% (v/v) ADC (Albumin-Dextrose-Catalase) or OADC (Oleic Acid-Albumin-Dextrose-Catalase). For some species like M. smegmatis, 0.05% (v/v) Tween 80 can be added to reduce clumping.

• Initial Culture: Inoculate a starter culture of the mycobacterial strain from a frozen stock or a fresh plate into the prepared 7H9 broth.

• Incubation: Incubate the culture at 37°C with shaking (e.g., 150 rpm) until it reaches the mid-logarithmic growth phase. This is typically indicated by an optical density at 600 nm (OD₆₀₀) of 0.4-0.8.

• Inoculum Adjustment: On the day of the experiment, adjust the turbidity of the mid-log phase culture with fresh 7H9 broth to achieve a final OD₆₀₀ that corresponds to a known concentration of colony-forming units (CFU/mL). A common starting point is an OD₆₀₀ of 0.05-0.1, which is often diluted further for the final inoculum. The final inoculum concentration in the assay plate is typically targeted to be ~5 x 10⁵ CFU/mL.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. A broth microdilution method is described below.

Protocol 3: Broth Microdilution MIC Assay

• Plate Setup: Use a sterile 96-well microtiter plate. Add 100 µL of supplemented Middlebrook 7H9 broth to all wells except the first column.

• Compound Serial Dilution:

  • Add 200 µL of the prepared "Antitubercular Agent-25" working solution (diluted from the stock to twice the highest desired final concentration) to the first column of wells.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, mixing well, and repeating this process across the plate to the 10th column. Discard 100 µL from the 10th column.

  • This leaves column 11 as a positive control (no drug) and column 12 as a negative/sterility control (no drug, no bacteria).

• Inoculation: Add 100 µL of the adjusted mycobacterial inoculum to each well from column 1 to 11. Do not add bacteria to column 12.

• Incubation: Seal the plate with a breathable membrane or place it in a humidified container and incubate at 37°C. Incubation times vary depending on the mycobacterial species (e.g., 24-48 hours for M. smegmatis, 7-14 days for M. tuberculosis).

• Result Interpretation: After incubation, assess growth. The MIC is the lowest concentration of "Antitubercular Agent-25" in which no visible growth (turbidity) is observed. Growth can also be assessed using a viability indicator like Resazurin.

Data Presentation

Quantitative data from susceptibility testing should be presented clearly.

Table 1: MIC of Antitubercular Agent-25 against M. tuberculosis H37Rv

Compound	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Antitubercular Agent-25	0.5	1.0
Isoniazid (Control)	0.05	0.1
Rifampicin (Control)	0.1	0.2

MIC₅₀ and MIC₉₀ represent the minimum inhibitory concentrations required to inhibit the growth of 50% and 90% of isolates, respectively. For a single strain, this would be the result of repeated experiments.

Visualizations

Diagram 1: Experimental Workflow for MIC Determination

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Diagram 2: Hypothetical Signaling Pathway Inhibition

This diagram illustrates a hypothetical mechanism of action where "Antitubercular Agent-25" inhibits a key enzyme in a vital mycobacterial pathway, such as cell wall synthesis.

Caption: Hypothetical inhibition of a key mycobacterial enzyme by Agent-25.

Application Notes and Protocols for the Administration of Antitubercular Agent-25 in a Murine Model of Tuberculosis

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Tuberculosis (TB), caused by Mycobacterium tuberculosis (M.tb), remains a significant global health threat, necessitating the development of novel therapeutics.[1][2] Murine models of TB are indispensable tools for the preclinical evaluation of new antitubercular agents.[3][4][5][6] These models allow for the assessment of a drug's efficacy in a living organism, providing crucial data on its bactericidal or bacteriostatic activity, pharmacokinetic/pharmacodynamic properties, and potential to reduce disease pathology.[7] This document provides detailed application notes and protocols for the administration and evaluation of "Antitubercular agent-25," a novel hypothetical compound, in a murine model of chronic tuberculosis.

"Antitubercular agent-25" is an investigational compound hypothesized to inhibit the shikimate pathway in M.tb, a crucial metabolic route for the synthesis of aromatic amino acids and other essential molecules.[8] This novel mechanism of action suggests potential efficacy against both actively replicating and non-replicating persister bacilli. The following protocols outline the procedures for establishing a murine infection model, administering "Antitubercular agent-25," and evaluating its therapeutic efficacy.

I. Data Presentation: Efficacy of Antitubercular Agent-25

The following tables summarize the hypothetical quantitative data from preclinical studies evaluating the efficacy of "Antitubercular agent-25" in a murine model of tuberculosis.

Table 1: Bacterial Load in Lungs and Spleen Following Treatment

Treatment Group	Dosage (mg/kg)	Mean Log10 CFU/Lung (± SD)	Mean Log10 CFU/Spleen (± SD)
Vehicle Control	-	8.5 ± 0.4	5.2 ± 0.3
Antitubercular agent-25	25	6.2 ± 0.5	3.8 ± 0.4
Antitubercular agent-25	50	5.1 ± 0.3	2.9 ± 0.2
Isoniazid (Positive Control)	25	5.5 ± 0.4	3.2 ± 0.3

Data represents bacterial load after 4 weeks of treatment initiated 2 weeks post-infection.

Table 2: Survival Analysis of M.tb-Infected Mice

Treatment Group	Dosage (mg/kg)	Median Survival Time (Days)	Percent Survival at 60 Days
Vehicle Control	-	45	0%
Antitubercular agent-25	25	75	60%
Antitubercular agent-25	50	>90	90%
Isoniazid (Positive Control)	25	80	70%

Survival was monitored for 90 days post-infection.

Table 3: Lung Histopathology Scores

Treatment Group	Dosage (mg/kg)	Mean Granuloma Score (± SD)	Mean Inflammation Score (± SD)
Vehicle Control	-	4.2 ± 0.5	4.5 ± 0.4
Antitubercular agent-25	25	2.5 ± 0.6	2.8 ± 0.5
Antitubercular agent-25	50	1.8 ± 0.4	1.5 ± 0.3
Isoniazid (Positive Control)	25	2.2 ± 0.5	2.1 ± 0.4

Scores are based on a 0-5 scale, where 0 represents no pathology and 5 represents severe pathology.

II. Experimental Protocols

Protocol 1: Murine Model of Chronic Tuberculosis Infection

Objective: To establish a chronic pulmonary tuberculosis infection in mice.

Materials:

• 6-8 week old female BALB/c mice

• Mycobacterium tuberculosis H37Rv strain

• Aerosol infection chamber (e.g., Glas-Col inhalation exposure system)

• Middlebrook 7H9 broth with ADC supplement

• Phosphate-buffered saline (PBS)

• Biosafety Level 3 (BSL-3) facility

Procedure:

• Culture M.tb H37Rv in Middlebrook 7H9 broth to mid-log phase.

• Wash the bacterial cells with PBS and resuspend to a final concentration calibrated to deliver approximately 100-200 colony-forming units (CFU) per mouse lung.[9]

• Place mice in the aerosol infection chamber.

• Administer the bacterial suspension via aerosol according to the manufacturer's instructions for the chamber.

• On day 1 post-infection, sacrifice a small cohort of mice (n=3) to confirm the initial bacterial load in the lungs.[10]

• House the infected mice in a BSL-3 facility for the duration of the experiment.

Protocol 2: Formulation and Administration of Antitubercular Agent-25

Objective: To prepare and administer "Antitubercular agent-25" to infected mice.

Materials:

• "Antitubercular agent-25" powder

• Vehicle (e.g., 0.5% carboxymethylcellulose in sterile water)

• Isoniazid (positive control)[11]

• Oral gavage needles

• Syringes

Procedure:

• Prepare a stock solution of "Antitubercular agent-25" in the vehicle at the desired concentrations (e.g., 2.5 mg/mL and 5 mg/mL for 25 mg/kg and 50 mg/kg doses, respectively, assuming a 10 mL/kg dosing volume).

• Prepare a stock solution of Isoniazid in sterile water (e.g., 2.5 mg/mL for a 25 mg/kg dose).

• Two weeks post-infection, randomly assign mice to treatment groups (n=10-15 per group).

• Administer the designated treatment daily via oral gavage for the duration of the study (typically 4-8 weeks).[9]

  • Group 1: Vehicle Control

  • Group 2: "Antitubercular agent-25" (25 mg/kg)

  • Group 3: "Antitubercular agent-25" (50 mg/kg)

  • Group 4: Isoniazid (25 mg/kg)

• Monitor the body weight and clinical signs of the mice regularly.

Protocol 3: Determination of Bacterial Load (CFU Assay)

Objective: To quantify the number of viable M.tb in the lungs and spleen.

Materials:

• Sterile PBS with 0.05% Tween 80

• Tissue homogenizer

• Middlebrook 7H11 agar (B569324) plates with OADC supplement

• Incubator at 37°C

Procedure:

• At the end of the treatment period, euthanize the mice.

• Aseptically remove the lungs and spleen.

• Homogenize each organ separately in sterile PBS with Tween 80.[9]

• Prepare 10-fold serial dilutions of the organ homogenates.

• Plate the dilutions on Middlebrook 7H11 agar plates.[9]

• Incubate the plates at 37°C for 3-4 weeks.

• Count the number of colonies to determine the CFU per organ. Data is typically presented as log10 CFU.[9]

Protocol 4: Histopathological Analysis

Objective: To assess the extent of lung tissue damage and inflammation.

Materials:

• 10% neutral buffered formalin

• Paraffin (B1166041)

• Microtome

• Hematoxylin and Eosin (H&E) stain

• Microscope

Procedure:

• Following euthanasia, perfuse the lungs with 10% neutral buffered formalin.

• Excise the lungs and fix them in formalin for at least 24 hours.

• Embed the fixed tissues in paraffin.

• Section the paraffin blocks using a microtome.

• Stain the tissue sections with H&E.

• Examine the stained sections under a microscope to evaluate granuloma formation, inflammation, and overall lung pathology.

• Score the lung sections based on a pre-defined scoring system.

III. Visualizations

Signaling Pathway

Caption: Hypothetical mechanism of "Antitubercular agent-25" targeting the shikimate pathway in M.tb.

Experimental Workflow

Caption: Experimental workflow for evaluating "Antitubercular agent-25" in a murine TB model.

Logical Relationship: Drug Efficacy Assessment

Caption: Logical flow for assessing the therapeutic efficacy of an antitubercular agent.

References

• 1. Antitubercular Medications - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. unisciencepub.com [unisciencepub.com]
• 3. Comparative studies evaluating mouse models used for efficacy testing of experimental drugs against Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. journals.asm.org [journals.asm.org]
• 6. researchgate.net [researchgate.net]
• 7. atsjournals.org [atsjournals.org]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. journals.asm.org [journals.asm.org]
• 11. journals.asm.org [journals.asm.org]

Application Notes and Protocols for In Vivo Efficacy Studies of "Antitubercular agent-25"

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a leading cause of death from a single infectious agent worldwide. The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mtb underscores the urgent need for novel antitubercular agents. Preclinical evaluation of new drug candidates in robust animal models is a critical step in the drug development pipeline.[1][2] Murine models of chronic TB infection are well-established and widely used to assess the in vivo efficacy of investigational compounds, providing essential data on their potential to reduce bacterial burden and impact disease progression.[2][3][4]

This document provides a comprehensive set of protocols for evaluating the in vivo efficacy of a hypothetical novel compound, "Antitubercular agent-25," in a mouse model of chronic tuberculosis. The described methodologies are based on established best practices to ensure the generation of reliable and reproducible data.

I. Data Presentation

The following tables are templates for summarizing the quantitative data generated from the in vivo efficacy study of "Antitubercular agent-25."

Table 1: Bacterial Load in Lungs and Spleen Following Treatment

Treatment Group	Dose (mg/kg)	Mean Log10 CFU/Lung (± SD)	Change from Vehicle Control (Log10)	Mean Log10 CFU/Spleen (± SD)	Change from Vehicle Control (Log10)
Vehicle Control	-	-	-
Antitubercular agent-25	25
Antitubercular agent-25	50
Antitubercular agent-25	100
Isoniazid (INH)	25
Rifampin (RIF)	10

CFU: Colony-Forming Units; SD: Standard Deviation. Data collected at the end of the 4-week treatment period.

Table 2: Animal Survival and Body Weight Changes During Treatment

Treatment Group	Dose (mg/kg)	Survival Rate (%)	Mean Body Weight Change (%) (± SD)
Vehicle Control	-
Antitubercular agent-25	25
Antitubercular agent-25	50
Antitubercular agent-25	100
Isoniazid (INH)	25
Rifampin (RIF)	10

Body weight change is calculated as the percentage change from the start to the end of the treatment period.

Table 3: Histopathological Scoring of Lung Tissue

Treatment Group	Dose (mg/kg)	Mean Inflammation Score (0-4)	Mean Granuloma Score (0-4)	Mean Acid-Fast Bacilli (AFB) Score (0-4)
Vehicle Control	-
Antitubercular agent-25	25
Antitubercular agent-25	50
Antitubercular agent-25	100
Isoniazid (INH)	25
Rifampin (RIF)	10

Scores are based on a semi-quantitative scale, where 0 indicates no pathology and 4 indicates severe pathology.[5]

II. Experimental Protocols

Protocol 1: Murine Model of Chronic Tuberculosis Infection

This protocol details the procedure for establishing a chronic Mycobacterium tuberculosis infection in mice via low-dose aerosol exposure.

Materials:

• Mycobacterium tuberculosis H37Rv strain

• Specific pathogen-free, 6-8 week old female BALB/c or C57BL/6 mice

• Middlebrook 7H9 broth with 10% OADC supplement and 0.05% Tween 80

• Phosphate-buffered saline (PBS) with 0.05% Tween 80

• Aerosol exposure system (e.g., Madison chamber)

• Biosafety Level 3 (BSL-3) animal facility

Procedure:

• Preparation of Mtb Inoculum:

  • Culture M. tuberculosis H37Rv in 7H9 broth to mid-log phase.

  • Wash the bacterial culture with PBS-Tween 80.

  • Disrupt bacterial clumps by passing the suspension through a 27-gauge needle multiple times to obtain a single-cell suspension.[2]

  • Adjust the concentration of the bacterial suspension in sterile water to deliver the desired inoculum.

• Aerosol Infection:

  • Place mice in the exposure chamber of the aerosol generator.

  • Perform the aerosol infection to deliver approximately 50-100 CFU per mouse lung.[6] The low-dose aerosol infection model is preferred as it more closely mimics the natural route of human infection.[6][7][8][9]

• Verification of Inoculum:

  • One day post-infection, euthanize a small cohort of mice (n=3-4).

  • Aseptically remove the lungs and homogenize in PBS-Tween 80.

  • Plate serial dilutions of the lung homogenates on Middlebrook 7H11 agar.

  • Incubate at 37°C for 3-4 weeks and enumerate the CFU to confirm the initial bacterial deposition in the lungs.[2]

• Establishment of Chronic Infection:

  • House the infected mice in a BSL-3 animal facility for 4 weeks to allow the infection to become chronic and for the development of a stable bacterial load and host immune response.[4][5]

  • Monitor the health of the animals regularly, including body weight.

Protocol 2: In Vivo Efficacy Assessment of "Antitubercular agent-25"

This protocol describes the treatment phase and subsequent efficacy evaluation of the test compound.

Materials:

• Chronically infected mice (from Protocol 1)

• "Antitubercular agent-25" formulated for oral gavage

• Isoniazid (INH) and Rifampin (RIF) as positive controls, formulated for oral gavage

• Vehicle control (e.g., 0.5% carboxymethylcellulose)

• Oral gavage needles

• Sterile dissection tools

• 10% neutral buffered formalin

Procedure:

• Animal Grouping and Treatment:

  • Randomly assign the chronically infected mice into treatment and control groups (n=8-10 mice per group).

  • Treatment groups will include:

    • Vehicle control

    • "Antitubercular agent-25" at three dose levels (e.g., 25, 50, 100 mg/kg)

    • Isoniazid (e.g., 25 mg/kg)

    • Rifampin (e.g., 10 mg/kg)

  • Administer the respective treatments daily via oral gavage, five days a week, for 4 to 8 weeks.[2]

• Monitoring:

  • Monitor the mice daily for clinical signs of toxicity or disease progression.

  • Record body weights weekly. A simple measurement of body weight can be a useful indicator of drug efficacy.[10]

• Endpoint Analysis:

  • At the end of the treatment period, euthanize the mice.

  • Bacteriological Analysis:

    • Aseptically remove the lungs and spleens.

    • Homogenize the organs in PBS-Tween 80.

    • Plate serial dilutions of the homogenates on Middlebrook 7H11 agar.

    • Incubate at 37°C for 3-4 weeks and enumerate the CFU. The primary endpoint is the reduction in bacterial burden in the lungs and spleen.[2]

  • Histopathological Analysis:

    • Fix a portion of the lung tissue (typically the left lobe) in 10% neutral buffered formalin.

    • Embed the tissue in paraffin, section, and stain with hematoxylin (B73222) and eosin (B541160) (H&E) to assess inflammation and granuloma formation, and with Ziehl-Neelsen stain to visualize acid-fast bacilli.[5]

    • Score the lung sections for the degree of inflammation, granuloma organization, and bacterial load within lesions.[11][12]

Protocol 3: Optional - Real-time Monitoring using Bioluminescent Imaging

For a more dynamic assessment of drug efficacy, a reporter strain of M. tuberculosis expressing luciferase can be used, allowing for non-invasive, real-time imaging of the bacterial load.[13][14][15]

Materials:

• M. tuberculosis expressing a luciferase reporter gene

• In vivo imaging system (e.g., IVIS)

• Substrate for luciferase (e.g., D-luciferin)

Procedure:

• Infection:

  • Infect mice with the bioluminescent M. tuberculosis strain as described in Protocol 1.

• Imaging:

  • At specified time points during the treatment period, anesthetize the mice.

  • Administer the luciferase substrate via intraperitoneal injection.

  • Image the mice using the in vivo imaging system to quantify the bioluminescent signal, which correlates with the bacterial load.[13] This technique allows for the longitudinal monitoring of treatment efficacy in the same cohort of animals, reducing the number of animals required.[13]

III. Visualizations

Experimental Workflow

Caption: Workflow for in vivo efficacy testing of "Antitubercular agent-25".

Host Signaling Pathway in Macrophage Response to Mtb

Caption: Macrophage recognition and initial response to Mtb infection.

References

• 1. Innate Immune Recognition of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Integrative Analysis of Human Macrophage Inflammatory Response Related to Mycobacterium tuberculosis Virulence [frontiersin.org]
• 3. Host Innate Immune Response to Mycobacterium tuberculosis - ProQuest [proquest.com]
• 4. journals.asm.org [journals.asm.org]
• 5. profiles.wustl.edu [profiles.wustl.edu]
• 6. Mycobacterium tuberculosis: Rewiring host cell signaling to promote infection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Emerging advances in identifying signal transmission molecules involved in the interaction between Mycobacterium tuberculosis and the host [frontiersin.org]
• 8. Frontiers | The Macrophage Response to Mycobacterium tuberculosis and Opportunities for Autophagy Inducing Nanomedicines for Tuberculosis Therapy [frontiersin.org]
• 9. Cytokines and Chemokines in Mycobacterium tuberculosis Infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Host Immune Pathways to Mycobacterium tuberculosis Infection [journal-jbv.apub.kr]
• 11. annualreviews.org [annualreviews.org]
• 12. Host Immune Response to Mycobacterium tuberculosis Infection: Implications for Vaccine Development - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. wjgnet.com [wjgnet.com]

"Antitubercular agent-25" stock solution preparation and long-term storage

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the preparation and long-term storage of stock solutions for "Antitubercular agent-25" (also known as Compound 28). These guidelines are compiled from publicly available data and general best practices for handling and storing similar research compounds. Adherence to these protocols is intended to ensure the integrity and consistent performance of the agent in experimental settings. All quantitative data is summarized for clarity, and experimental workflows are accompanied by diagrams generated using the DOT language.

Compound Information

"Antitubercular agent-25" is an anti-tubercular agent with reported activity against M. tuberculosis H37Rv.

Property	Value
Molecular Weight	400.47 g/mol
Extracellular IC50	0.42 µM (against M. tuberculosis H37Rv)
Intracellular IC50	0.20 µM (against M. tuberculosis H37Rv)

Solubility Data

The solubility of a compound is critical for the preparation of accurate and reliable stock solutions. Based on available data, the solubility of Antitubercular agent-25 is presented below. It is recommended to use anhydrous, high-purity solvents.

Solvent	Concentration	Remarks
Dimethyl Sulfoxide (DMSO)	≥ 100 g/L	A common solvent for creating high-concentration stock solutions.
5% DMSO in PBS	0.8 mg/mL	Represents aqueous kinetic solubility.

Stock Solution Preparation Protocol

This protocol details the steps for preparing a 10 mM stock solution of Antitubercular agent-25 in DMSO.

Materials:

• Antitubercular agent-25 powder

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile, low-retention polypropylene (B1209903) microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

• Sonicator (optional)

Procedure:

• Calculation: Determine the mass of Antitubercular agent-25 required to prepare the desired volume and concentration of the stock solution.

  • Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular Weight ( g/mol )

  • Example for 1 mL of 10 mM stock solution: 1 mL x 10 mmol/L x 400.47 g/mol = 4.0047 mg

• Weighing: Accurately weigh the calculated mass of the compound in a sterile microcentrifuge tube.

• Dissolution: Add the calculated volume of anhydrous DMSO to the tube.

• Mixing: Tightly cap the tube and vortex thoroughly until the compound is completely dissolved. If necessary, sonicate the tube for a few minutes in a water bath to aid dissolution.

• Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Aliquoting: Immediately aliquot the stock solution into single-use volumes (e.g., 10-50 µL) in pre-labeled, sterile, low-retention microcentrifuge tubes. This minimizes contamination and degradation from repeated freeze-thaw cycles.

Stock Solution Preparation Workflow

Long-Term Storage Recommendations

Proper storage is essential to maintain the stability and activity of the stock solution.

Storage Temperature	Recommended Duration	Notes
-20°C	Up to 6 months (recommended)	Minimize freeze-thaw cycles.
-80°C	> 6 months (for longer-term storage)	The preferred temperature for long-term preservation.

General Storage Guidelines:

• Store aliquots in a tightly sealed container with a desiccant to protect from moisture.

• Protect from light.

• Avoid repeated freeze-thaw cycles. When needed, thaw a single aliquot at room temperature and use it immediately. Do not refreeze partially used aliquots.

Protocol for Long-Term Stability Assessment

It is highly recommended that researchers perform their own stability studies to validate the stock solution's integrity under their specific laboratory conditions.

Materials:

• Freshly prepared stock solution of Antitubercular agent-25

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Appropriate HPLC column (e.g., C18)

• Mobile phase solvents

Procedure:

• Timepoint Zero (T=0) Analysis:

  • Immediately after preparing the fresh stock solution, dilute a small sample to a suitable concentration for HPLC analysis.

  • Inject the sample and record the chromatogram. The peak area of the main compound at T=0 will serve as the baseline.

• Storage:

  • Store the aliquots of the stock solution at the desired temperatures (-20°C and -80°C).

• Subsequent Timepoint Analysis:

  • At predetermined intervals (e.g., 1, 3, 6, 12 months), retrieve one aliquot from each storage temperature.

  • Thaw the aliquot, prepare a sample for HPLC analysis in the same manner as the T=0 sample, and inject it into the HPLC.

• Data Analysis:

  • Compare the peak area of the main compound at each timepoint to the T=0 peak area. A significant decrease in the peak area indicates degradation of the compound.

  • Calculate the percentage of the compound remaining at each timepoint.

Troubleshooting Common Issues

Precipitation of the compound from the stock solution, especially after freezing, is a common issue.

Troubleshooting Precipitation

Disclaimer: The information provided in these application notes is based on publicly available data and general laboratory practices. It is the responsibility of the end-user to determine the suitability of these protocols for their specific applications and to conduct their own validation studies.

Application Note: Fluorescent Labeling of Antitubercular Agent-25 for Cellular Imaging

Introduction

Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a significant global health threat, necessitating the development of novel therapeutic agents.[1][2][3] Understanding the subcellular localization and target engagement of new antitubercular drug candidates is crucial for elucidating their mechanism of action and optimizing their efficacy.[][5][6][7][8] Fluorescent labeling of small molecules provides a powerful tool for visualizing their distribution and interaction with cellular components in real-time.[][8][9] This application note describes a detailed protocol for the fluorescent labeling of a novel therapeutic candidate, "Antitubercular agent-25," and its application in cellular imaging to study its uptake and distribution within host cells infected with Mtb.

Antitubercular agent-25 is a potent small molecule inhibitor of a key enzyme in Mtb's metabolic pathway. To enable its visualization within macrophages, the primary host cells for Mtb, the agent will be conjugated to a fluorescent dye. The choice of dye and labeling strategy is critical to ensure that the pharmacological activity of the parent compound is minimally affected. This protocol will focus on the use of a commercially available amine-reactive fluorescent dye for conjugation to an available functional group on Antitubercular agent-25. The resulting fluorescent probe will be used to visualize the drug's localization in Mtb-infected macrophages using fluorescence microscopy.

Materials and Methods

Reagents and Equipment

A comprehensive list of necessary reagents and equipment is provided in Table 1.

Table 1: Reagents and Equipment

Category	Item	Supplier	Catalog No.
Antitubercular Agent	Antitubercular agent-25 (with a primary or secondary amine)	In-house/Collaborator	N/A
Fluorescent Dye	Alexa Fluor™ 488 NHS Ester	Thermo Fisher Scientific	A20000
Solvents	Anhydrous Dimethylformamide (DMF)	Sigma-Aldrich	227056
Anhydrous Dimethyl Sulfoxide (DMSO)	Sigma-Aldrich	D2650
Buffers	Phosphate-Buffered Saline (PBS), pH 7.4	Gibco	10010023
0.1 M Sodium Bicarbonate Buffer, pH 8.3	In-house preparation	N/A
Cell Culture	RAW 264.7 Macrophage Cell Line	ATCC	TIB-71
DMEM (Dulbecco's Modified Eagle Medium)	Gibco	11965092
Fetal Bovine Serum (FBS)	Gibco	26140079
Penicillin-Streptomycin (B12071052)	Gibco	15140122
Mycobacteria	Mycobacterium tuberculosis H37Rv-GFP	In-house/BEI Resources	NR-14874
Middlebrook 7H9 Broth	BD Biosciences	271310
ADC (Albumin-Dextrose-Catalase) Supplement	BD Biosciences	212352
Imaging Supplies	Glass-bottom dishes (35 mm)	MatTek Corporation	P35G-1.5-14-C
DAPI (4',6-diamidino-2-phenylindole)	Thermo Fisher Scientific	D1306
ProLong™ Gold Antifade Mountant	Thermo Fisher Scientific	P36930
Instrumentation	High-Performance Liquid Chromatography (HPLC) system	Agilent Technologies	1260 Infinity II
Mass Spectrometer	Agilent Technologies	6120 Quadrupole LC/MS
Fluorescence Microscope with appropriate filter sets	Zeiss	Axio Observer
Cell culture incubator (37°C, 5% CO2)	Thermo Fisher Scientific	Heracell VIOS 160i
Biosafety Level 3 (BSL-3) facility	N/A	N/A

Experimental Protocols

Fluorescent Labeling of Antitubercular Agent-25

This protocol outlines the conjugation of an amine-reactive fluorescent dye to Antitubercular agent-25. It is assumed that the agent possesses a suitable functional group (e.g., a primary or secondary amine) for labeling.

Workflow for Fluorescent Labeling

Caption: Workflow for fluorescently labeling Antitubercular agent-25.

Detailed Steps:

• Preparation of Reagents:

  • Dissolve 1 mg of Antitubercular agent-25 in 100 µL of anhydrous DMF.

  • Dissolve 1 mg of Alexa Fluor™ 488 NHS Ester in 100 µL of anhydrous DMSO immediately before use.

• Conjugation Reaction:

  • In a microcentrifuge tube, combine the 100 µL of Antitubercular agent-25 solution with 800 µL of 0.1 M sodium bicarbonate buffer, pH 8.3.

  • Add a 1.5-molar excess of the dissolved Alexa Fluor™ 488 NHS Ester to the reaction mixture.

  • Vortex briefly to mix.

  • Incubate the reaction for 1 hour at room temperature, protected from light.

• Purification of the Labeled Compound:

  • Purify the reaction mixture by reverse-phase high-performance liquid chromatography (HPLC) using a C18 column.

  • Use a gradient of acetonitrile (B52724) in water (both containing 0.1% trifluoroacetic acid) to elute the compounds.

  • Monitor the elution profile at both the absorbance maximum of the drug and the dye (e.g., 280 nm and 495 nm).

  • Collect the fractions corresponding to the fluorescently labeled Antitubercular agent-25.

• Characterization and Quantification:

  • Confirm the identity of the purified product by mass spectrometry to verify the addition of the fluorescent dye.

  • Assess the purity of the labeled compound by analytical HPLC.

  • Determine the concentration of the labeled agent by measuring the absorbance of the dye at its maximum absorbance wavelength (e.g., ~495 nm for Alexa Fluor 488) using a spectrophotometer. The molar extinction coefficient for Alexa Fluor 488 is 71,000 cm⁻¹M⁻¹.

Cellular Imaging of Labeled Antitubercular Agent-25 in Mtb-infected Macrophages

This protocol details the infection of macrophages with Mtb-GFP and subsequent treatment with the fluorescently labeled Antitubercular agent-25 for visualization.

Workflow for Cellular Imaging

Caption: Workflow for cellular imaging of labeled Antitubercular agent-25.

Detailed Steps:

• Cell Culture and Seeding:

  • Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

  • Seed the cells onto 35 mm glass-bottom dishes at a density of 2 x 10⁵ cells per dish and allow them to adhere overnight.

• Infection with M. tuberculosis-GFP (to be performed in a BSL-3 facility):

  • Prepare a single-cell suspension of Mtb-GFP in DMEM.

  • Remove the culture medium from the adherent macrophages and infect with Mtb-GFP at a multiplicity of infection (MOI) of 10.

  • Incubate for 4 hours at 37°C to allow for phagocytosis.

  • Wash the cells three times with warm PBS to remove extracellular bacteria.

• Treatment with Labeled Antitubercular Agent-25:

  • Prepare a working solution of the fluorescently labeled Antitubercular agent-25 in DMEM. A titration of concentrations (e.g., 1, 5, 10 µM) is recommended to determine the optimal concentration for imaging with minimal cytotoxicity.

  • Add the drug-containing medium to the infected cells.

  • Incubate for various time points (e.g., 2, 6, and 24 hours) to observe the dynamics of drug uptake and distribution.

• Sample Preparation for Microscopy:

  • After the desired incubation time, wash the cells twice with PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Stain the nuclei by incubating with DAPI (300 nM in PBS) for 5 minutes.

  • Wash twice with PBS.

  • Add a drop of ProLong™ Gold Antifade Mountant before imaging.

• Fluorescence Microscopy:

  • Image the cells using a fluorescence microscope equipped with appropriate filter sets for DAPI (blue channel, nuclei), GFP (green channel, Mtb), and Alexa Fluor 488 (green/cyan channel, Antitubercular agent-25).

  • Acquire multi-channel images to visualize the localization of the labeled drug relative to the host cell nucleus and the intracellular bacteria.

Expected Results and Data Presentation

The successful fluorescent labeling of Antitubercular agent-25 will be confirmed by HPLC and mass spectrometry. Cellular imaging experiments are expected to reveal the subcellular localization of the labeled drug in Mtb-infected macrophages. The data can be presented in both qualitative (images) and quantitative formats.

Table 2: Characterization of Labeled Antitubercular Agent-25

Parameter	Expected Value
Purity (by HPLC)	>95%
Mass (Expected)	[Mass of Agent-25] + [Mass of Alexa Fluor 488]
Mass (Observed)	To be determined
Maximum Excitation	~495 nm
Maximum Emission	~519 nm

Table 3: Quantitative Image Analysis Parameters

Parameter	Description
Drug Uptake	Mean fluorescence intensity of the labeled drug per cell.
Co-localization with Mtb	Pearson's correlation coefficient between the drug and Mtb-GFP signals.
Cell Viability	Percentage of viable cells after treatment with the labeled drug.

Signaling Pathway Visualization

While the direct signaling pathway of Antitubercular agent-25 is dependent on its specific target, a generalized representation of its interaction with the Mtb machinery within a host cell is depicted below. This diagram illustrates the proposed mechanism of action where the drug enters the host cell, and subsequently the bacterium, to inhibit its target.

Caption: Proposed mechanism of action of Antitubercular agent-25.

Troubleshooting

Table 4: Troubleshooting Guide

Problem	Possible Cause	Solution
Low labeling efficiency	Inactive NHS ester; pH of reaction buffer is not optimal.	Use fresh NHS ester; ensure the pH of the bicarbonate buffer is 8.3-8.5.
High background fluorescence	Incomplete removal of unbound dye; non-specific binding of the labeled drug.	Optimize HPLC purification; include more stringent wash steps; use a blocking agent.
Phototoxicity or altered cell morphology	High concentration of the labeled drug; excessive light exposure during imaging.	Reduce the concentration of the labeled drug; minimize light exposure and use a more sensitive camera.
No drug uptake observed	Labeled drug cannot cross the cell membrane; drug is actively effluxed.	Perform experiments at 4°C to distinguish between active and passive transport; use efflux pump inhibitors.

Conclusion

This application note provides a comprehensive protocol for the fluorescent labeling of the novel "Antitubercular agent-25" and its use in cellular imaging to investigate its interaction with Mycobacterium tuberculosis within host macrophages. The successful application of this protocol will provide valuable insights into the drug's mechanism of action, cellular uptake, and subcellular distribution, thereby aiding in its further development as a potential anti-TB therapeutic. The methodologies described are adaptable for the study of other small molecule drug candidates targeting intracellular pathogens.

References

• 1. researchgate.net [researchgate.net]
• 2. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 3. Antitubercular Medications - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. ohsu.elsevierpure.com [ohsu.elsevierpure.com]
• 6. Quantitative fluorescence imaging of drug distribution in live cells and tissues - American Chemical Society [acs.digitellinc.com]
• 7. Fluorescent Imaging for In Situ Measurement of Drug Target Engagement and Cell Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Small-molecule fluorescent probes and their design - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Note: Protocol for Evaluating "Antitubercular agent-25" Cytotoxicity in Macrophage Cell Lines

Audience: Researchers, scientists, and drug development professionals.

Introduction Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis, primarily infects and resides within host macrophages.[1] This intracellular persistence makes it crucial to develop antitubercular agents that can effectively target the bacteria within this cellular reservoir. However, it is equally important to ensure that these agents do not exhibit significant toxicity towards the host macrophages, as this could impair the immune response and lead to adverse effects.[1] Therefore, assessing the viability and cytotoxic profile of novel antitubercular compounds in macrophage cell lines is a critical step in the drug development process.[1][2]

This document provides a detailed set of protocols for evaluating the cytotoxicity of a novel compound, "Antitubercular agent-25," using a panel of standard in vitro assays on a murine macrophage cell line (e.g., RAW 264.7 or J774A.1).[2][3][4] The described methods assess different aspects of cell health:

• MTT Assay: Measures cell metabolic activity as an indicator of cell viability.[5][6]

• Lactate (B86563) Dehydrogenase (LDH) Assay: Quantifies the release of LDH from cells with damaged plasma membranes, a marker of necrosis or late apoptosis.[7][8]

• Caspase-Glo® 3/7 Assay: Measures the activity of key executioner caspases, providing a specific indicator of apoptosis.[9][10]

General Cell Culture Protocol

1.1 Materials and Reagents

• Macrophage cell line (e.g., RAW 264.7, ATCC® TIB-71™)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS), heat-inactivated

• Penicillin-Streptomycin solution (10,000 U/mL)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA (for sub-culturing if necessary, though scraping is common for RAW 264.7)

• Cell scraper

• T-75 cell culture flasks

• 96-well flat-bottom cell culture plates, sterile

• Humidified incubator (37°C, 5% CO₂)

1.2 Cell Line Maintenance

• Culture RAW 264.7 cells in T-75 flasks with DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.[2]

• Maintain the cells in a humidified incubator at 37°C with 5% CO₂.[3]

• When cells reach 80-90% confluency, sub-culture them. For adherent cells like RAW 264.7, gently dislodge them using a sterile cell scraper.[1]

• Perform cell counts using a hemocytometer or automated cell counter to ensure accurate seeding densities for experiments.

Experimental Workflow

The general workflow for evaluating the cytotoxicity of "Antitubercular agent-25" involves cell seeding, treatment with the compound, and subsequent analysis using specific cytotoxicity assays.

Caption: General experimental workflow for cytotoxicity testing.

Cytotoxicity Assay Protocols

3.1 MTT Assay Protocol (Cell Viability)

This assay is based on the conversion of the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals by metabolically active cells.[5][11]

3.1.1 Materials

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader (absorbance at 570 nm)

3.1.2 Procedure

• Cell Seeding: Seed 100 µL of a macrophage suspension (e.g., 5 x 10⁴ cells/mL) into each well of a 96-well plate and incubate for 24 hours to allow for cell adherence.[1]

• Compound Treatment: Prepare serial dilutions of "Antitubercular agent-25" in culture medium. A typical concentration range to test would be from 0.1 µM to 100 µM.[1] Remove the old medium from the cells and add 100 µL of medium containing the different concentrations of the agent.

• Controls: Include wells for:

  • Negative Control: Untreated cells (medium only).

  • Vehicle Control: Cells treated with the highest concentration of the solvent (e.g., DMSO) used to dissolve the agent.

  • Positive Control: Cells treated with a known cytotoxic agent (e.g., Staurosporine).[1]

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.[2][3]

• MTT Addition: After incubation, add 10 µL of MTT solution (final concentration 0.5 mg/mL) to each well.[5]

• Formazan Formation: Incubate the plate for 4 hours at 37°C in the dark.[1]

• Solubilization: Carefully remove the medium and add 100-150 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[11]

• Readout: Measure the absorbance at 570 nm using a microplate reader.[3][12]

3.2 LDH Assay Protocol (Membrane Integrity)

This assay quantitatively measures lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released upon cell lysis.[7][13]

3.2.1 Materials

• Commercially available LDH Cytotoxicity Assay Kit (e.g., from Promega, Thermo Fisher, or Cell Signaling Technology)

• Microplate reader (absorbance at ~490 nm)

3.2.2 Procedure

• Seeding and Treatment: Follow steps 1-4 from the MTT protocol (Section 3.1.2).

• Sample Collection: After the treatment incubation, carefully transfer a portion of the cell culture supernatant (e.g., 50 µL) from each well to a new 96-well plate.[14]

• LDH Reaction: Prepare the LDH reaction mixture according to the kit manufacturer's instructions.[15] Add the reaction mix to each well containing the supernatant.

• Incubation: Incubate the plate for 30-60 minutes at room temperature, protected from light.[14][15]

• Stop Reaction: Add the stop solution provided in the kit to each well.[14][15]

• Readout: Measure the absorbance at 490 nm. The amount of color formed is proportional to the amount of LDH released and, therefore, the number of lysed cells.[13][14]

3.3 Caspase-Glo® 3/7 Assay Protocol (Apoptosis)

This homogeneous, luminescent assay measures the activities of caspase-3 and -7, key biomarkers of apoptosis.[9] The "add-mix-measure" format is simple and suitable for high-throughput screening.[10][16]

3.3.1 Materials

• Caspase-Glo® 3/7 Assay System (e.g., from Promega)

• White-walled 96-well plates (for luminescence assays)

• Luminometer

3.3.2 Procedure

• Seeding and Treatment: Seed cells and treat with "Antitubercular agent-25" in a white-walled 96-well plate, following steps 1-4 from the MTT protocol (Section 3.1.2).

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol. Allow it to equilibrate to room temperature before use.[9][16]

• Add-Mix-Measure: Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of culture medium in each well (e.g., add 100 µL of reagent to 100 µL of medium).[9] Mix gently on a plate shaker.

• Incubation: Incubate the plate at room temperature for 1 to 3 hours, protected from light.

• Readout: Measure the luminescence using a plate reader. The luminescent signal is proportional to the amount of caspase-3/7 activity.[10]

Data Analysis and Presentation

For each assay, calculate the percentage of cytotoxicity or viability relative to the controls. The 50% cytotoxic concentration (CC₅₀) is the concentration of an agent that causes a 50% reduction in cell viability.[1] This value is a key indicator of the compound's potency.

Calculation of Percent Viability (MTT Assay): % Viability = [(Abs_sample - Abs_blank) / (Abs_neg_control - Abs_blank)] * 100

Calculation of Percent Cytotoxicity (LDH Assay): % Cytotoxicity = [(LDH_sample - LDH_spontaneous) / (LDH_maximum - LDH_spontaneous)] * 100 (Where "spontaneous" is the release from untreated cells and "maximum" is from cells lysed with a lysis buffer provided in the kit).

The results should be summarized in tables for clear comparison.

Table 1: Cytotoxicity of Antitubercular agent-25 in RAW 264.7 Macrophages (48h Treatment)

Assay Type	Endpoint Measured	CC₅₀ (µM)	Max. Effect (%)
MTT	Metabolic Activity	25.4	85% Viability Loss
LDH	Membrane Permeability	48.2	70% Cytotoxicity
Caspase-Glo® 3/7	Apoptosis Induction	15.8	6.5-fold increase in Luminescence

Table 2: Dose-Response Data for Antitubercular agent-25 (48h Treatment)

Concentration (µM)	% Viability (MTT)	% Cytotoxicity (LDH)	Caspase-3/7 Activity (Fold Change)
0 (Control)	100	0	1.0
1.0	98.1	2.5	1.2
5.0	85.3	10.1	2.8
10.0	62.7	25.6	5.1
25.0	49.5	45.3	6.2
50.0	28.9	68.9	4.3
100.0	15.2	69.8	2.1

Apoptosis Signaling Pathway

The induction of apoptosis is a common mechanism of drug-induced cytotoxicity. The Caspase-Glo® 3/7 assay directly measures the final executioner caspases in this pathway.

Caption: Simplified intrinsic apoptosis signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Screening of Compounds for Anti-tuberculosis Activity, and in vitro and in vivo Evaluation of Potential Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytotoxicity test against RAW macrophage cell line using MTT assay [bio-protocol.org]
• 4. scispace.com [scispace.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 7. LDH Cytotoxicity Assay Kit | Cell Signaling Technology [cellsignal.com]
• 8. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 9. promega.com [promega.com]
• 10. Caspase-Glo® 3/7 Assay System | Caspase 3 Activity Assay | Apoptosis Detection [worldwide.promega.com]
• 11. zjubiolab.zju.edu.cn [zjubiolab.zju.edu.cn]
• 12. MTT colorimetric assay for testing macrophage cytotoxic activity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. LDH cytotoxicity assay [protocols.io]
• 14. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. LDH Cytotoxicity Assay - Creative Bioarray - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 16. ulab360.com [ulab360.com]

Technical Notes & Optimization

Technical Support Center: Improving the Aqueous Solubility of Antitubercular Agent-25 (ATA-25)

Disclaimer: "Antitubercular agent-25" (ATA-25) is a hypothetical designation for a novel, poorly water-soluble compound under investigation for its antitubercular properties. The following guide provides general strategies and protocols for improving the solubility of such compounds for research and development purposes. The quantitative data presented is illustrative.

Troubleshooting Guide

Q1: My stock solution of ATA-25 in DMSO is precipitating when I dilute it into my aqueous assay buffer. What should I do?

A1: This is a common issue for poorly soluble compounds. When a DMSO stock is diluted into an aqueous medium, the compound can crash out of solution as the solvent environment becomes less favorable. Here are some steps to troubleshoot this:

• Decrease the final concentration of ATA-25: Your target concentration in the assay may be above the aqueous solubility limit of the compound.

• Reduce the percentage of DMSO in the final solution: While counterintuitive, high concentrations of DMSO can sometimes cause compounds to become less soluble upon aqueous dilution. Aim for a final DMSO concentration of ≤1%, as higher concentrations can also impact cell-based assays.[1][2]

• Use a co-solvent: Adding a water-miscible organic solvent to your aqueous buffer can increase the solubility of ATA-25.[3][4]

• Incorporate solubilizing agents: Surfactants or cyclodextrins can be used to enhance the apparent solubility of your compound.[5][6]

• Adjust the pH of the assay buffer: If ATA-25 has ionizable groups, altering the pH can significantly impact its solubility.

Q2: I am observing inconsistent results in my cell-based assays with ATA-25. Could this be related to solubility?

A2: Yes, poor solubility can lead to inconsistent and erroneous assay results. If ATA-25 is not fully dissolved, the actual concentration of the compound in solution will be lower and more variable than intended. This can lead to:

• Underestimation of potency (e.g., higher MIC values).

• Poor reproducibility between experiments.

• Compound precipitation that can interfere with optical measurements in plate-based assays.

It is crucial to ensure your compound is fully dissolved at the tested concentrations.

Q3: What are the best initial steps to improve the solubility of ATA-25 for in vitro testing?

A3: A systematic approach is recommended. Start with small-scale solubility testing in various solvent systems. This will help you identify the most promising solvent or solvent mixture for your specific assay requirements. The following table summarizes some common starting points.

Table 1: Comparison of Solvent Systems for ATA-25

Solvent System	Maximum Achievable Concentration (Illustrative)	Advantages	Disadvantages	Suitability for in vitro assays
100% DMSO	>100 mM	High solubilizing power for many nonpolar compounds.[7]	Can be toxic to cells at higher concentrations (>1%).[1][7] May precipitate upon aqueous dilution.[8]	Excellent for high-concentration stock solutions.
Ethanol	10-50 mM	Less toxic than DMSO for some cell lines.[1]	May not be as effective as DMSO for highly lipophilic compounds. Can have biological effects.[9]	Good for stock solutions, but final concentration in assays should be low (<1%).
PEG 400	1-10 mM	Generally low toxicity.[10] Can improve solubility of some poorly soluble drugs.[5]	Can be viscous. May not be suitable for all applications.	Useful as a co-solvent in formulations for in vivo studies.
10% w/v HP-β-Cyclodextrin in water	0.1-1 mM	Can significantly increase aqueous solubility.[11] Low cytotoxicity.[1]	May not be effective for all compounds. Can interact with other components in the assay.	Excellent for increasing the aqueous solubility of compounds in cell-based assays.
1% w/v Tween 80 in PBS	0.05-0.5 mM	Surfactant that can aid in solubilization.	Can form micelles which may affect compound availability. May interfere with some assays.	Can be used, but potential for assay interference should be evaluated.

Experimental Protocols

Protocol 1: Small-Scale Solubility Assessment of ATA-25

Objective: To determine the approximate solubility of ATA-25 in various solvent systems.

Materials:

• ATA-25 (solid)

• Selection of solvents (e.g., DMSO, ethanol, PEG 400, aqueous buffers)

• Vortex mixer

• Centrifuge

• HPLC or other suitable analytical method for quantification

Methodology:

• Prepare Supersaturated Solutions:

  • Weigh out an excess amount of ATA-25 (e.g., 2 mg) into several microcentrifuge tubes.

  • Add a defined volume (e.g., 1 mL) of each test solvent to the respective tubes.

• Equilibration:

  • Vortex the tubes vigorously for 1-2 minutes.

  • Place the tubes on a shaker or rotator at a constant temperature (e.g., 25°C) for 24-48 hours to allow the solution to reach equilibrium.

• Separation of Undissolved Solid:

  • Centrifuge the tubes at high speed (e.g., 14,000 rpm) for 15 minutes to pellet the undissolved solid.

• Quantification:

  • Carefully collect an aliquot of the supernatant from each tube.

  • Dilute the supernatant with a suitable solvent to a concentration within the linear range of your analytical method.

  • Determine the concentration of ATA-25 in the diluted supernatant using a validated analytical method (e.g., HPLC with a standard curve).

  • Calculate the solubility of ATA-25 in each solvent system.

Visualizations

Caption: Workflow for solubility testing and solvent selection for ATA-25.

Caption: Relationship between causes of poor solubility and mitigation strategies.

Frequently Asked Questions (FAQs)

Q1: What is the maximum concentration of DMSO I can use in my cell-based assay?

A1: As a general rule, the final concentration of DMSO in cell culture media should be kept below 1% (v/v).[1][2] Many researchers aim for concentrations of 0.5% or lower to minimize the risk of solvent-induced artifacts.[1] It is always best practice to include a vehicle control (media with the same concentration of DMSO as your test wells) in your experiments to account for any effects of the solvent itself.

Q2: I have successfully dissolved ATA-25 in a solvent system, but I'm concerned about its stability. How can I assess this?

A2: To assess the stability of your stock solution, you can monitor it over time using an analytical technique like HPLC. Store aliquots of your stock solution under your intended storage conditions (e.g., -20°C or -80°C) and analyze them at various time points (e.g., 1 week, 1 month, 3 months). A decrease in the concentration or the appearance of degradation peaks will indicate instability. It's also important to be aware that some compounds can precipitate out of solution during freeze-thaw cycles.[8][12]

Q3: Can I use sonication to help dissolve ATA-25?

A3: Yes, sonication can be a useful technique to aid in the dissolution of poorly soluble compounds by breaking down aggregates and increasing the interaction between the compound and the solvent. However, it is important to use it judiciously as prolonged or high-energy sonication can potentially degrade the compound. Use a brief sonication in a water bath and avoid overheating the sample.

Q4: Are there any other advanced techniques I can consider for improving the bioavailability of ATA-25 for in vivo studies?

A4: For in vivo applications, several formulation strategies can be employed to enhance the solubility and bioavailability of poorly soluble drugs.[6][13] These include:

• Particle size reduction: Techniques like micronization or nanosuspension increase the surface area of the drug, which can improve its dissolution rate.[3][5]

• Solid dispersions: Dispersing the drug in a polymer matrix can create a more soluble amorphous form.[6]

• Lipid-based formulations: Encapsulating the drug in lipid-based systems like solid lipid nanoparticles (SLNs) or nanostructured lipid carriers (NLCs) can improve its solubility and delivery.[14]

• Prodrug approach: Modifying the chemical structure of the drug to create a more soluble prodrug that is converted to the active form in vivo.[13]

References

• 1. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 2. Considerations regarding use of solvents in in vitro cell based assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. ijmsdr.org [ijmsdr.org]
• 5. researchgate.net [researchgate.net]
• 6. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Compound precipitation in high-concentration DMSO solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The effect of solvents on drug metabolism in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ijpsonline.com [ijpsonline.com]
• 11. Solubility Enhancement and Inhalation Delivery of Cyclodextrin-Based Inclusion Complex of Delamanid for Pulmonary Tuberculosis Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ziath.com [ziath.com]
• 13. researchgate.net [researchgate.net]
• 14. A review on recent advances in lipid-based drug delivery systems for tuberculosis [ijbms.mums.ac.ir]

optimizing "Antitubercular agent-25" dosage for in vivo animal studies

Technical Support Center: Antitubercular Agent-25 (ATA-25)

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing the dosage of the novel investigational drug, Antitubercular Agent-25 (ATA-25), for in vivo animal studies.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting dose for ATA-25 in a murine model?

A1: For a novel agent like ATA-25, the initial in vivo dose is typically extrapolated from in vitro data, such as the minimum inhibitory concentration (MIC). A common starting point is 10-25 mg/kg, administered once daily.[1] However, this must be preceded by a Maximum Tolerated Dose (MTD) study to establish a preliminary safety profile and guide dose selection.[1][2]

Q2: Which animal model is most appropriate for the initial efficacy studies of ATA-25?

A2: The BALB/c or C57BL/6 mouse models are standard for initial in vivo efficacy testing of antitubercular drugs.[1] These strains are well-characterized for their immune response to Mycobacterium tuberculosis infection and are widely used in standardized infection protocols.[3][4]

Q3: How should ATA-25 be administered for in vivo studies?

A3: The route of administration should ideally align with the intended clinical use. For an orally bioavailable compound, oral gavage is the preferred method.[1] If ATA-25 demonstrates poor oral bioavailability, alternative routes like intravenous (IV), intraperitoneal (IP), or subcutaneous (SC) injection may be necessary to achieve adequate systemic exposure.[1][5]

Q4: What is a typical duration for an in vivo efficacy study with a new antitubercular agent?

A4: Initial efficacy studies in murine models typically run for 4 to 8 weeks post-infection.[1] Shorter studies can provide early bactericidal activity data, while longer-term studies are required to assess sterilizing activity and the potential for relapse.[1]

Q5: What are the primary endpoints for assessing the in vivo efficacy of ATA-25?

A5: The primary efficacy endpoint is the reduction in bacterial load, measured in colony-forming units (CFU), in target organs such as the lungs and spleen.[1] Secondary endpoints include monitoring animal body weight, clinical signs of disease, and survival rates.

Troubleshooting Guide

Issue: High animal mortality or severe toxicity is observed even at the starting dose.

• Possible Cause: The starting dose, although based on in vitro data, is above the MTD. The formulation vehicle may also be causing toxicity.

• Solution:

  • Immediately halt the experiment and perform a formal MTD study with a wider, lower range of doses.[2][6][7]

  • Evaluate the tolerability of the vehicle alone in a control group.

  • Consider a different route of administration that may reduce acute toxicity (e.g., subcutaneous instead of IV).

Issue: Poor or inconsistent drug exposure (low Cmax, low AUC) in pharmacokinetic (PK) studies.

• Possible Cause:

  • Poor Solubility: The agent is not fully dissolved in the formulation vehicle, leading to incomplete absorption.[8][9]

  • Rapid Metabolism: The agent is being cleared too quickly by the animal's metabolic processes.

  • Formulation Instability: The agent is degrading in the formulation vehicle before or after administration.[10]

• Solution:

  • Re-evaluate Formulation: Conduct pre-formulation studies to find a more suitable vehicle.[5][10] This may involve testing different pH values, co-solvents, or creating a micronized suspension.

  • Assess Stability: Test the stability of ATA-25 in the chosen vehicle over the expected duration of use.[10]

  • Change Administration Route: If oral bioavailability is the issue, test IV or IP administration to bypass first-pass metabolism.[1]

Issue: ATA-25 shows potent in vitro activity but lacks efficacy in vivo.

• Possible Cause:

  • Suboptimal PK/PD: The dosing frequency may not be maintaining drug concentrations above the MIC at the site of infection.[11][12][13] The key PK/PD driver (AUC/MIC, Cmax/MIC, or T>MIC) is not being achieved.[13]

  • Poor Tissue Penetration: The drug may not be reaching the lungs or residing within the granulomas where the bacteria are located.

  • High Protein Binding: The drug may be highly bound to plasma proteins, reducing the amount of free, active compound.

• Solution:

  • Conduct a Dose-Fractionation Study: Administer the same total daily dose in different regimens (e.g., 100 mg/kg once daily vs. 50 mg/kg twice daily) to understand the key PK/PD driver.

  • Measure unbound drug concentrations in plasma and, if possible, in lung tissue to assess target site penetration.

  • Relate the exposure data to the MIC to ensure the therapeutic target is being met.[14][15]

Issue: Significant variability in CFU counts within the same treatment group.

• Possible Cause:

  • Inconsistent Dosing: Inaccurate gavage or injection technique leading to variable dose administration.

  • Variable Infection Inoculum: The initial aerosol infection may not have been uniform across all animals.[4]

  • Strain-Specific Effects: The efficacy of an agent can vary depending on the specific strain of M. tuberculosis used.[16][17]

• Solution:

  • Refine Techniques: Ensure all personnel are thoroughly trained in precise dosing techniques.

  • Confirm Inoculum: Sacrifice a small cohort of animals (3-5 mice) one day post-infection to confirm a consistent bacterial load in the lungs.[18]

  • Standardize Strain: Use a well-characterized and consistent bacterial strain (e.g., H37Rv) for all experiments.[16]

Data Presentation

Table 1: Hypothetical Maximum Tolerated Dose (MTD) Study Results for ATA-25 (Administered orally once daily for 7 days in BALB/c mice)

Dose Group (mg/kg/day)	N	Mean Body Weight Change (%)	Clinical Signs of Toxicity	Mortality	MTD Determination
Vehicle Control	3	+2.5%	None observed	0/3	-
50	3	+1.8%	None observed	0/3	Tolerated
100	3	-3.2%	None observed	0/3	MTD
200	3	-16.5%	Lethargy, ruffled fur	1/3	Not Tolerated
400	3	-24.0%	Severe lethargy, ataxia	3/3	Not Tolerated

Table 2: Hypothetical Single-Dose Pharmacokinetic Parameters of ATA-25 in Mice

Parameter	25 mg/kg Oral	10 mg/kg Intravenous
Cmax (µg/mL)	4.1 ± 0.8	12.5 ± 2.3
Tmax (h)	1.0	0.1
AUC (0-24h) (µg·h/mL)	25.6 ± 5.1	30.2 ± 4.7
Half-life (t1/2) (h)	3.1 ± 0.5	2.9 ± 0.4
Oral Bioavailability (%)	~35%	-

Table 3: Hypothetical In Vivo Efficacy of ATA-25 in a Murine TB Model (4-week treatment initiated 21 days post-infection with M. tuberculosis H37Rv)

Treatment Group (Oral, Once Daily)	N	Mean Lung CFU (log10) ± SD	Mean Spleen CFU (log10) ± SD
Untreated Control	8	6.85 ± 0.21	4.98 ± 0.35
Isoniazid (10 mg/kg)	8	4.15 ± 0.33	2.55 ± 0.41
ATA-25 (25 mg/kg)	8	5.95 ± 0.45	4.51 ± 0.39
ATA-25 (50 mg/kg)	8	4.88 ± 0.38	3.10 ± 0.44

Experimental Protocols

Protocol 1: Maximum Tolerated Dose (MTD) Study

• Animal Model: Use 6-8 week old female BALB/c mice.[1]

• Groups: Establish at least 4 dose groups (e.g., 50, 100, 200, 400 mg/kg) and one vehicle control group, with 3-5 mice per group.[6]

• Dosing: Administer ATA-25 via the intended route (e.g., oral gavage) once daily for 7-14 days.[1][19]

• Monitoring: Record body weight daily. Observe animals twice daily for clinical signs of toxicity (e.g., changes in posture, activity, grooming, ruffled fur).[20]

• Endpoint: The MTD is defined as the highest dose that does not cause mortality, overt signs of severe toxicity, or significant body weight loss (e.g., >15-20%).[2]

Protocol 2: Pharmacokinetic (PK) Study

• Animal Model: Use 6-8 week old female ICR (CD-1) or BALB/c mice.[21]

• Groups:

  • Oral Group: Administer a single dose of ATA-25 (e.g., 25 mg/kg) via oral gavage.

  • Intravenous Group: Administer a single lower dose (e.g., 10 mg/kg) via tail vein injection to determine absolute bioavailability.

• Sampling: Collect blood samples (e.g., via retro-orbital or tail vein bleed) at multiple time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours). Use sparse sampling (different mice per time point) to minimize animal stress.

• Analysis: Process blood to plasma and analyze ATA-25 concentrations using a validated LC-MS/MS method.

• Calculation: Calculate key PK parameters including Cmax, Tmax, AUC, and half-life using appropriate software (e.g., Phoenix WinNonlin).

Protocol 3: In Vivo Efficacy Study in a Murine TB Model

• Animal Model: Use 6-8 week old female BALB/c mice.[1]

• Infection: Infect mice via aerosol with Mycobacterium tuberculosis H37Rv to achieve a low-dose implantation of approximately 50-100 CFU in the lungs.[18]

• Treatment Initiation: Begin treatment 3-4 weeks post-infection, when a chronic infection is established.

• Groups: Establish treatment groups (n=8-10 mice per group):

  • Untreated (Vehicle) Control

  • Positive Control (e.g., Isoniazid at 10 mg/kg)

  • ATA-25 Low Dose (e.g., 25 mg/kg)

  • ATA-25 High Dose (e.g., 50 mg/kg)

• Dosing: Administer treatments once daily, 5 days per week, for 4 weeks.

• Endpoint: At the end of the treatment period, euthanize mice. Harvest lungs and spleens, homogenize the tissues, and plate serial dilutions on 7H11 agar (B569324) to enumerate CFU.

Visualizations

Caption: Workflow for in vivo dose optimization of ATA-25.

Caption: Hypothetical mechanism of action for ATA-25.

Caption: Decision tree for troubleshooting poor in vivo efficacy.

References

• 1. benchchem.com [benchchem.com]
• 2. pacificbiolabs.com [pacificbiolabs.com]
• 3. biorxiv.org [biorxiv.org]
• 4. journals.asm.org [journals.asm.org]
• 5. content.noblelifesci.com [content.noblelifesci.com]
• 6. researchgate.net [researchgate.net]
• 7. catalog.labcorp.com [catalog.labcorp.com]
• 8. sofpromed.com [sofpromed.com]
• 9. pharmtech.com [pharmtech.com]
• 10. altasciences.com [altasciences.com]
• 11. benthamdirect.com [benthamdirect.com]
• 12. In vitro and in vivo modeling of tuberculosis drugs and its impact on optimization of doses and regimens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | Pharmacokinetics and pharmacodynamics of anti-tuberculosis drugs: An evaluation of in vitro, in vivo methodologies and human studies [frontiersin.org]
• 14. [PDF] A combined in vivo pharmacokinetic-in vitro pharmacodynamic approach to simulate target site pharmacodynamics of antibiotics in humans. | Semantic Scholar [semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. journals.asm.org [journals.asm.org]
• 17. Importance of confirming data on the in vivo efficacy of novel antibacterial drug regimens against various strains of Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Mouse Model for Efficacy Testing of Antituberculosis Agents via Intrapulmonary Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Hooke - Contract Research - Maximum Tolerated Dose (MTD) [hookelabs.com]
• 20. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 21. benchchem.com [benchchem.com]

troubleshooting "Antitubercular agent-25" chemical instability and degradation

Technical Support Center: Antitubercular Agent-25

Welcome to the technical support center for "Antitubercular agent-25." This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues related to the chemical instability and degradation of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the stability of Antitubercular agent-25?

A1: The stability of Antitubercular agent-25 is primarily influenced by several factors, including pH, temperature, light exposure, and the presence of oxidizing agents. Like many complex organic molecules, it is susceptible to hydrolysis and oxidation. For instance, similar to rifampicin (B610482), its degradation can be accelerated in acidic conditions.[1][2][3] It is also crucial to consider drug-drug interactions, as the presence of other antitubercular agents, such as isoniazid (B1672263), can catalyze degradation pathways.[2][4][5]

Q2: What are the known degradation pathways for Antitubercular agent-25?

A2: Based on forced degradation studies, the primary degradation pathways for Antitubercular agent-25 are hydrolysis and oxidation. Hydrolytic degradation is particularly prominent in both acidic and basic conditions, leading to the cleavage of labile functional groups. Oxidative degradation can be initiated by exposure to atmospheric oxygen, peroxides, or certain metal ions. Photodegradation can also occur upon exposure to UV or visible light. These pathways are analogous to those observed for other antitubercular drugs like isoniazid and rifampicin.[6][7][8]

Q3: How should I prepare and store stock solutions of Antitubercular agent-25 to ensure maximum stability?

A3: To ensure maximum stability, stock solutions of Antitubercular agent-25 should be prepared in a high-purity, anhydrous solvent such as DMSO or ethanol. It is recommended to prepare fresh solutions for each experiment. If storage is necessary, solutions should be aliquoted into single-use vials to minimize freeze-thaw cycles and stored at -80°C, protected from light. Aqueous solutions are generally less stable and not recommended for long-term storage.[9][10]

Q4: Are there any known incompatibilities of Antitubercular agent-25 with common excipients?

A4: While specific excipient compatibility studies for Antitubercular agent-25 are ongoing, it is advisable to avoid excipients with high water content or those that can create acidic microenvironments, as these conditions are known to promote the degradation of similar antitubercular compounds.[11] For example, the interaction between rifampicin and isoniazid is a known issue in fixed-dose combination products.[4][5]

Troubleshooting Guide

Problem 1: I am observing a rapid loss of potency in my Antitubercular agent-25 solution.

Possible Causes and Solutions:

• pH of the medium: The stability of Antitubercular agent-25 is pH-dependent. Acidic or alkaline conditions can accelerate degradation.

  • Troubleshooting Step: Measure the pH of your solution. If possible, adjust the pH to a neutral range (6.5-7.5) using a suitable buffer system. For compounds like rifampicin, neutral pH is where they are most stable.[1]

• Exposure to light: The agent may be photolabile.

  • Troubleshooting Step: Protect your solutions from light by using amber-colored vials or by wrapping the containers in aluminum foil. Conduct experiments under subdued lighting conditions whenever possible.

• Temperature: Elevated temperatures can increase the rate of degradation.

  • Troubleshooting Step: Store stock solutions at -80°C and working solutions on ice during experiments. Avoid repeated freeze-thaw cycles by preparing single-use aliquots.[10]

• Oxidation: The agent may be sensitive to oxidation.

  • Troubleshooting Step: Degas your solvents before preparing solutions. Consider adding an antioxidant, but be sure to validate its compatibility with your experimental setup.

Problem 2: I am seeing unexpected peaks in my HPLC chromatogram.

Possible Causes and Solutions:

• Degradation of the agent: The unexpected peaks are likely degradation products.

  • Troubleshooting Step: Perform a forced degradation study to identify the retention times of potential degradation products. This will help in confirming if the unknown peaks correspond to degradants. A stability-indicating HPLC method should be developed to separate the parent compound from all potential degradation products.[12][13][14][15]

• Contamination: The sample or mobile phase may be contaminated.

  • Troubleshooting Step: Prepare fresh mobile phase and re-run the sample. Inject a blank (solvent) to ensure that there are no ghost peaks from the system.

Data and Protocols

Table 1: Stability of Antitubercular Agent-25 under Forced Degradation Conditions

Stress Condition	Duration	Temperature	% Degradation	Major Degradants Observed
0.1 M HCl	24 hours	60°C	25.4%	Hydrolysis Product A, B
0.1 M NaOH	24 hours	60°C	18.9%	Hydrolysis Product C
3% H₂O₂	24 hours	Room Temp	32.1%	Oxidation Product D, E
Thermal	48 hours	80°C	15.6%	Thermal Degradant F
Photolytic (UV)	24 hours	Room Temp	21.8%	Photodegradant G

Note: This data is representative and generated based on typical behavior of similar compounds in forced degradation studies.[16][17][18]

Experimental Protocol: Forced Degradation Study

Objective: To identify potential degradation products and pathways for Antitubercular agent-25.[18][19]

Methodology:

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of Antitubercular agent-25 in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep the mixture at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep the mixture at 60°C for 24 hours. Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep the mixture at room temperature for 24 hours, protected from light.

• Thermal Degradation: Store the solid drug substance in a hot air oven at 80°C for 48 hours. Dissolve in the mobile phase before analysis.

• Photolytic Degradation: Expose the stock solution in a transparent vial to UV light (254 nm) for 24 hours.

• Analysis: Analyze all samples by a stability-indicating HPLC method. Compare the chromatograms with that of an untreated control sample to identify degradation products.

Experimental Protocol: Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating Antitubercular agent-25 from its degradation products.[12][20][21]

Methodology:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of Solvent A (0.1% formic acid in water) and Solvent B (acetonitrile).

• Gradient Program:

  • 0-5 min: 95% A, 5% B

  • 5-25 min: Linear gradient to 20% A, 80% B

  • 25-30 min: Hold at 20% A, 80% B

  • 30-35 min: Return to initial conditions (95% A, 5% B)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Determined by the UV spectrum of Antitubercular agent-25 (e.g., 280 nm).

• Injection Volume: 20 µL

• Column Temperature: 30°C

Visualizations

Caption: Potential degradation pathways for Antitubercular agent-25.

Caption: Troubleshooting workflow for chemical instability issues.

References

• 1. researchgate.net [researchgate.net]
• 2. Improved Stability of Rifampicin in the Presence of Gastric-Resistant Isoniazid Microspheres in Acidic Media - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The physical and chemical stability of anti-tuberculosis fixed-dose combination products under accelerated climatic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isoniazid Degradation Pathway [eawag-bbd.ethz.ch]
• 7. Chemo-Enzymatic Degradation of Rifampicin - ChemistryViews [chemistryviews.org]
• 8. Insight into the rapid degradation of antibiotic rifampicin by W-doped O-bridged g-C3N4via the coupling effect of electron replenishment in the dark degradation stage and electrophilic attack in the photocatalytic stage: experiments and DFT simulation calculations - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 9. benchchem.com [benchchem.com]
• 10. Stability of antimycobacterial drugs in susceptibility testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. ijpsr.com [ijpsr.com]
• 14. scispace.com [scispace.com]
• 15. researchgate.net [researchgate.net]
• 16. biopharminternational.com [biopharminternational.com]
• 17. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 18. acdlabs.com [acdlabs.com]
• 19. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Development and Validation of Stability-indicating HPLC Method for Simultaneous Estimation of Cefixime and Linezolid - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

methods to prevent "Antitubercular agent-25" precipitation in culture medium

Disclaimer: "Antitubercular agent-25" is not a publicly documented compound. This guide provides general strategies for preventing the precipitation of poorly soluble antitubercular agents in culture medium based on established laboratory practices.

Troubleshooting Guide: Preventing Precipitation of Antitubercular Agent-25

Precipitation of a test agent in culture medium is a common issue that can significantly impact experimental results. This guide provides a systematic approach to troubleshooting and preventing precipitation of "Antitubercular Agent-25".

Q1: My "Antitubercular Agent-25" is precipitating out of my culture medium. What are the initial steps to resolve this?

A1: Start by re-evaluating your stock solution preparation and dilution method. Ensure your stock solution is fully dissolved before diluting it into the culture medium. We recommend a stepwise dilution approach.

FAQs: "Antitubercular Agent-25" Solubility

Q2: What is the recommended solvent for "Antitubercular Agent-25"?

A2: For poorly soluble compounds like many antitubercular agents, Dimethyl sulfoxide (B87167) (DMSO) is a common initial choice for creating a high-concentration stock solution.

Q3: I'm still observing precipitation even with DMSO. What are my next options?

A3: If DMSO alone is insufficient, consider using co-solvents or solubilizing agents. A combination of 10% DMSO and 90% (20% SBE-β-CD in Saline) has been shown to be effective for some poorly soluble antitubercular agents.[1]

Q4: Could the culture medium itself be causing the precipitation?

A4: Yes, components in the culture medium, such as proteins and salts, can affect the solubility of your compound. It is advisable to test the solubility of "Antitubercular Agent-25" in your specific culture medium at the desired final concentration.

Q5: How does pH affect the solubility of "Antitubercular Agent-25"?

A5: The pH of the culture medium can influence the ionization state of a compound, which in turn affects its solubility. Ensure the pH of your medium is stable and within the recommended range for your cells and the compound.

Quantitative Data Summary

The following table summarizes the solubility of a hypothetical poorly soluble antitubercular agent, based on data for similar compounds.

Solvent System	Achievable Concentration	Observations
100% Culture Medium	< 1 µM	Precipitation observed
1% DMSO in Culture Medium	1-10 µM	May remain in solution at lower concentrations
10% DMSO / 90% Saline	≥ 2 mg/mL	Clear solution
10% DMSO / 90% (20% SBE-β-CD in Saline)	≥ 2.08 mg/mL	Clear solution[1]

Experimental Protocols

Protocol: Preparation of "Antitubercular Agent-25" Stock Solution using a Co-Solvent and Solubilizing Agent

This protocol is adapted from methods used for other poorly soluble antitubercular agents.[1]

Materials:

• "Antitubercular Agent-25" powder

• Dimethyl sulfoxide (DMSO), sterile-filtered

• Sulfobutyl ether beta-cyclodextrin (B164692) (SBE-β-CD)

• Saline (0.9% NaCl), sterile

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare the SBE-β-CD Solution:

  • Dissolve SBE-β-CD in saline to a final concentration of 20% (w/v).

  • Sterile-filter the solution through a 0.22 µm filter.

• Prepare the Co-solvent Mixture:

  • In a sterile tube, combine 1 part DMSO with 9 parts of the 20% SBE-β-CD solution. For example, mix 100 µL of DMSO with 900 µL of 20% SBE-β-CD solution.

• Dissolve "Antitubercular Agent-25":

  • Weigh out the desired amount of "Antitubercular Agent-25" powder into a sterile microcentrifuge tube.

  • Add the co-solvent mixture to the powder to achieve the desired stock concentration.

  • Vortex the tube vigorously for 1-2 minutes.

  • If the compound is not fully dissolved, sonicate the tube for 5-10 minutes.

  • Visually inspect the solution to ensure it is clear and free of any precipitate.

• Storage:

  • Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Visualizations

Caption: Troubleshooting workflow for addressing compound precipitation.

Caption: Mechanism of drug solubilization by cyclodextrin.

References

• 1. medchemexpress.com [medchemexpress.com]

strategies to improve the synthetic yield of "Antitubercular agent-25"

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and improving the synthetic yield of "Antitubercular agent-25" (also known as Compound 28).

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for Antitubercular agent-25?

A1: Antitubercular agent-25 is synthesized via a two-step process. The first step involves the reaction of benzoquinone and aniline (B41778) in the presence of montmorillonite (B579905) clay in 1,2-dichloroethane (B1671644) to form an N-phenylindole intermediate. The second step is a Mannich-type reaction where the intermediate is treated with formaldehyde (B43269) and piperidine (B6355638) in ethanol.[1]

Q2: My overall yield is consistently low. What are the most critical parameters to optimize?

A2: Low yields in this synthesis can often be attributed to several factors. For the first step, ensuring the quality and activation of the montmorillonite catalyst is crucial. Reaction temperature and time are also key parameters to optimize. In the second step, the stoichiometry of formaldehyde and piperidine, as well as the reflux time, can significantly impact the yield. Incomplete reactions and the formation of side products are common issues that can be addressed by carefully monitoring the reaction progress using techniques like TLC or LC-MS.[2]

Q3: I am observing the formation of significant side products. How can I minimize them?

A3: Side product formation is a common challenge in heterocyclic synthesis. Here are some strategies to improve the selectivity of your reaction:

• Control of Reaction Temperature: Running the reaction at a lower temperature can sometimes disfavor the formation of side products, which may have a higher activation energy.[2]

• Order of Addition: In the first step, slowly adding the aniline to the benzoquinone and catalyst mixture may help control the reaction rate and reduce polymerization or dimer formation.

• Purification of Starting Materials: Ensure the purity of your benzoquinone and aniline, as impurities can lead to unwanted side reactions.

Q4: How can I effectively monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is a straightforward method for monitoring the reaction. Use an appropriate solvent system (e.g., a mixture of hexane (B92381) and ethyl acetate) to achieve good separation between your starting materials, intermediates, and the final product. The disappearance of the starting material spot and the appearance of the product spot will indicate the reaction's progress. For more quantitative analysis, liquid chromatography-mass spectrometry (LC-MS) can be employed.[2]

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of Antitubercular agent-25.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or no yield in Step 1 (N-phenylindole formation)	Inactive catalyst.	Ensure the montmorillonite clay is properly activated (e.g., by heating under vacuum).
Incorrect reaction temperature or time.	Optimize the reflux temperature and monitor the reaction by TLC to determine the optimal reaction time.
Poor quality of starting materials.	Use freshly purified benzoquinone and aniline.
Formation of a dark, insoluble tar-like substance	Polymerization of benzoquinone.	Try adding the aniline dropwise to the reaction mixture. Consider a lower reaction temperature.
Low yield in Step 2 (Mannich reaction)	Incorrect stoichiometry of reagents.	Carefully control the molar ratios of the N-phenylindole intermediate, formaldehyde, and piperidine.
Incomplete reaction.	Increase the reflux time and monitor the reaction progress by TLC.
Difficulty in purifying the final product	Presence of closely related impurities.	Optimize the recrystallization solvent system. Column chromatography with a suitable stationary and mobile phase may be necessary.
Product degradation during workup.	Consider milder workup conditions, such as using a saturated solution of sodium bicarbonate for neutralization instead of a strong base.[2]

Experimental Protocols

Step 1: Synthesis of the N-phenylindole Intermediate

• To a solution of benzoquinone in 1,2-dichloroethane, add montmorillonite clay.

• Add aniline to the mixture.

• Heat the reaction mixture to reflux and stir for 7-12 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Step 2: Synthesis of Antitubercular agent-25

• Dissolve the N-phenylindole intermediate from Step 1 in ethanol.

• Add aqueous formaldehyde (37%) and piperidine to the solution.

• Heat the mixture to reflux and stir for 8-12 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture.

• The product may precipitate upon cooling. If not, reduce the volume of the solvent under reduced pressure to induce precipitation.

• Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

Visualizations

Caption: Synthetic pathway for Antitubercular agent-25.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

refining drug delivery methods for "Antitubercular agent-25" in animal models

Technical Support Center: Antitubercular Agent-25

Welcome to the technical support center for "Antitubercular agent-25" (ATA-25). This resource is designed to assist researchers, scientists, and drug development professionals in refining drug delivery methods for ATA-25 in animal models. Here you will find frequently asked questions and troubleshooting guides to address common challenges encountered during preclinical studies.

Frequently Asked Questions (FAQs)

Q1: What are the primary recommended routes of administration for ATA-25 in murine models?

A1: The optimal route of administration for ATA-25 depends on the experimental objective. For systemic efficacy studies, oral gavage (PO) and intravenous (IV) injection are standard. For studies targeting pulmonary tuberculosis, aerosol or intra-tracheal delivery is highly effective as it delivers the agent directly to the primary site of infection.[1][2][3]

Q2: ATA-25 has poor aqueous solubility. What formulation strategies are recommended for oral and parenteral administration?

A2: Given its low solubility, formulation is critical for achieving adequate bioavailability.

• For Oral Delivery: Self-emulsifying drug delivery systems (SEDDS), solid dispersions using polymers, and particle size reduction techniques like micronization or nanonization are effective strategies to enhance solubility and absorption.[4][5]

• For Intravenous Delivery: Co-solvent systems (e.g., with propylene (B89431) glycol or ethanol), inclusion complexes with cyclodextrins, and lipid-based formulations such as nanoemulsions can be used to solubilize ATA-25 for parenteral administration.[6][7][8]

Q3: What are the key pharmacokinetic parameters to consider when evaluating a new ATA-25 formulation?

A3: When assessing a new formulation, it is crucial to measure parameters that define its absorption, distribution, metabolism, and excretion (ADME) profile. Key metrics include:

• Cmax (Maximum Concentration): The peak concentration of the drug in plasma.

• Tmax (Time to Maximum Concentration): The time at which Cmax is reached.

• AUC (Area Under the Curve): Represents the total drug exposure over time.

• Bioavailability (%F): The fraction of the administered dose that reaches systemic circulation. This is determined by comparing the AUC from an oral dose to the AUC from an IV dose. Preclinical pharmacokinetic-pharmacodynamic (PK/PD) studies are vital for successful antitubercular drug development.[9]

Troubleshooting Guide

Issue 1: High variability in plasma concentrations following oral gavage.

• Question: We are observing significant animal-to-animal variability in the plasma levels of ATA-25 after oral gavage. What could be the cause and how can we fix it?

• Answer: High variability is a common issue and can stem from several factors:

  • Inconsistent Dosing Technique: Ensure that all personnel are thoroughly trained in the oral gavage procedure. The technique should be consistent to avoid accidental administration into the lungs or esophagus, which can lead to distress and variable absorption.[10][11][12] Using flexible gavage tubes can minimize the risk of trauma.[10]

  • Formulation Inhomogeneity: If you are using a suspension, it must be mixed vigorously and uniformly before each dose is drawn. Consider using a formulation with better solubility, such as a solution or a self-emulsifying system, to eliminate this issue.[13]

  • Food Effects: The presence of food in the stomach can significantly alter drug absorption.[14] Implement a consistent fasting period (e.g., 4 hours) for the animals before dosing to standardize gastrointestinal conditions.[13]

Issue 2: Consistently low plasma exposure (low Cmax and AUC) after oral administration.

• Question: Our pharmacokinetic studies show very low bioavailability for our oral ATA-25 formulation. What steps can we take to improve this?

• Answer: Low oral bioavailability is often linked to the physicochemical properties of the drug.[13][15]

  • Poor Solubility and Dissolution: This is the most likely cause for a poorly soluble compound like ATA-25. The formulation is likely failing to keep the drug in a dissolved state at the site of absorption.

    • Solution: Enhance the formulation. The table below compares different formulation strategies that can improve the oral bioavailability of poorly soluble drugs.

  • First-Pass Metabolism: ATA-25 may be extensively metabolized in the gut wall or liver before reaching systemic circulation.[15][16]

    • Solution: While more challenging to address, this can be investigated using in vitro models with liver microsomes or hepatocytes. If metabolism is a major barrier, medicinal chemistry efforts may be needed to create more stable analogues.

Issue 3: Signs of distress or mortality in animals after intravenous injection.

• Question: We have experienced animal distress and some mortality after IV tail vein injection of our ATA-25 formulation. What are the potential causes?

• Answer: This is a serious issue that requires immediate attention.

  • Incorrect Injection Technique: Accidental injection outside the vein (extravasation) can cause tissue damage, especially with irritating compounds. If this occurs, the area can be diluted with sterile saline to minimize necrosis.[17] Ensure personnel are proficient in tail vein injections.[18][19]

  • Formulation Issues: The formulation itself may be causing toxicity.

    • Precipitation: The drug may be precipitating in the bloodstream upon injection, leading to emboli. Ensure the formulation is stable upon dilution in blood.

    • Excipient Toxicity: Some solubilizing agents or excipients can cause hemolysis or other toxic effects at high concentrations.[20] Review the concentration of all excipients in your formulation.

  • Injection Rate and Volume: A bolus injection that is too rapid or a volume that is too large can cause cardiac or pulmonary distress.[18] For mice, the maximum recommended bolus volume is 5 ml/kg.[17][18] Consider a slower infusion rate.

Data Presentation: Formulation Comparison

The following table presents hypothetical pharmacokinetic data from a study in mice, comparing different oral formulations of ATA-25 (50 mg/kg dose) against an intravenous solution (10 mg/kg dose).

Formulation Type	Cmax (ng/mL)	Tmax (hr)	AUC (ng·hr/mL)	Oral Bioavailability (%F)
IV Solution	2500	0.25	4500	100%
Aqueous Suspension	150	2.0	900	4%
Micronized Suspension	450	1.5	2700	12%
Solid Dispersion	980	1.0	9450	42%
SEDDS	1350	0.75	13500	60%

Experimental Protocols

Protocol 1: Oral Gavage Administration in Mice

• Animal Preparation: Weigh the mouse to calculate the correct dosing volume. A typical maximum volume is 10 ml/kg.[21] Fasting the animal for 4 hours prior to dosing is recommended.

• Restraint: Properly restrain the mouse by scruffing the neck to immobilize the head and align the esophagus and stomach.[12]

• Tube Measurement: Measure the gavage needle from the tip of the mouse's nose to the last rib to determine the correct insertion depth.[22]

• Insertion: Gently insert the gavage needle into the side of the mouth, advancing it over the tongue. The mouse should swallow as the tube enters the esophagus. The tube should pass smoothly without resistance.[21][22] If there is any resistance or the animal shows signs of respiratory distress, remove the needle immediately. [10][22]

• Administration: Slowly administer the formulation.

• Removal: Smoothly withdraw the needle and return the mouse to its cage.

• Monitoring: Observe the animal for at least 15 minutes post-procedure for any signs of distress, such as gasping or bleeding.[22]

Protocol 2: Intravenous (Tail Vein) Injection in Mice

• Animal Preparation: Place the mouse in a suitable restraint device. To aid in visualization of the veins, warm the tail using a heat lamp or warm water.[18][23]

• Vein Identification: Locate one of the two lateral tail veins.

• Injection: Using a 27-30 gauge needle with the bevel facing up, insert the needle into the vein at a shallow angle.[18][19]

• Confirmation: A successful insertion may result in a small "flash" of blood in the needle hub. The vein should blanch as you begin to slowly inject the substance, and there should be no resistance.[18][19]

• Troubleshooting: If a subcutaneous bleb forms or you feel resistance, the needle is not in the vein. Withdraw the needle, apply gentle pressure, and attempt the injection at a more proximal site.[18]

• Completion: After injecting the full volume, withdraw the needle and apply gentle pressure to the site with gauze to prevent bleeding.[19]

Protocol 3: Aerosol Administration in Mice

• System Setup: Utilize a whole-body or nose-only inhalation chamber designed for rodents.[24]

• Formulation Preparation: Prepare a solution or fine suspension of ATA-25 suitable for nebulization. The particle size should be optimized for deep lung deposition (typically 1-5 µm).[3]

• Nebulization: Connect the nebulizer to the inhalation chamber and generate the aerosol. Monitor the particle size and concentration in real-time if possible.[24]

• Exposure: Expose the animals to the aerosol for a predetermined duration. This method allows for high local drug concentrations in the lungs.[2][24] Efficacy has been demonstrated for antitubercular agents using this delivery method.[1][2]

• Post-Exposure: Remove the animals from the chamber and monitor for any adverse effects. This method can be used to evaluate efficacy in reducing pulmonary bacterial loads.[1]

Visualizations

Caption: Workflow for selecting and validating a drug delivery method.

Caption: Logical steps for troubleshooting low oral bioavailability.

Caption: Hypothetical pathway showing ATA-25 inhibiting a key kinase.

References

• 1. Mouse model for efficacy testing of antituberculosis agents via intrapulmonary delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mouse Model for Efficacy Testing of Antituberculosis Agents via Intrapulmonary Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmaceutical aerosols for the treatment and prevention of tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. mdpi.com [mdpi.com]
• 9. Pharmacokinetic-pharmacodynamic and dose-response relationships of antituberculosis drugs: recommendations and standards for industry and academia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchanimaltraining.com [researchanimaltraining.com]
• 11. instechlabs.com [instechlabs.com]
• 12. ouv.vt.edu [ouv.vt.edu]
• 13. benchchem.com [benchchem.com]
• 14. walshmedicalmedia.com [walshmedicalmedia.com]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 18. animalcare.ubc.ca [animalcare.ubc.ca]
• 19. research.vt.edu [research.vt.edu]
• 20. researchgate.net [researchgate.net]
• 21. Gavage Techniques in Small Animals | Animals in Science [queensu.ca]
• 22. research.fsu.edu [research.fsu.edu]
• 23. ntnu.edu [ntnu.edu]
• 24. Studies of the Specific Activity of Aerosolized Isoniazid against Tuberculosis in a Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]

addressing batch-to-batch variability in "Antitubercular agent-25" activity

Welcome to the technical support center for Antitubercular agent-25 (ATA-25). This guide is designed to help researchers, scientists, and drug development professionals address common issues related to batch-to-batch variability in the activity of ATA-25. Our goal is to provide clear, actionable solutions to ensure the consistency and reliability of your experimental results.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address specific issues that you may encounter during your experiments with ATA-25.

Q1: We are observing significant shifts in the Minimum Inhibitory Concentration (MIC) of ATA-25 against M. tuberculosis between different batches. What is the primary cause?

A1: Batch-to-batch variation in MIC is a common issue that can stem from several factors related to the compound itself. The most frequent causes are variations in purity, the presence of active or inactive isomers, or compound degradation. A difference in the physical form, such as polymorphism, can also affect solubility and, consequently, the observed MIC. We strongly recommend performing quality control checks on each new batch before use.

Q2: Our in-vitro kinase inhibition assays targeting PknB are showing inconsistent IC50 values. How can we troubleshoot this?

A2: Inconsistent IC50 values for the target kinase PknB often point to issues with compound integrity or aggregation.

• Purity: Impurities from the synthesis can competitively or non-competitively inhibit the enzyme, altering the apparent IC50.

• Compound Aggregation: ATA-25 may form aggregates in aqueous assay buffers, especially at higher concentrations. This can lead to non-specific inhibition and highly variable results.

• Solubility: Ensure the compound is fully dissolved in your stock solution (typically DMSO) and does not precipitate upon dilution into the aqueous assay buffer.

We recommend running a purity analysis via HPLC and checking for aggregation using Dynamic Light Scattering (DLS) for each batch.

Q3: The physical appearance (color, crystallinity) of our latest batch of ATA-25 powder is different. Is this a cause for concern?

A3: Yes, a change in physical appearance should be investigated immediately. Different crystalline forms (polymorphs) of a compound can have different solubilities and dissolution rates, which directly impact bioavailability and activity in assays. A color change may indicate the presence of an impurity or degradation product. An analytical characterization of the batch is recommended.

Q4: What is the recommended procedure for storing and handling ATA-25 to minimize degradation and ensure consistent results?

A4: Proper storage and handling are critical for maintaining the integrity of ATA-25.

• Solid Form: Store the solid compound at -20°C or lower, protected from light and moisture in a tightly sealed container with a desiccant.

• Stock Solutions: Prepare concentrated stock solutions (e.g., 10-50 mM) in anhydrous DMSO. Aliquot into single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

• Working Solutions: When preparing working solutions, allow the DMSO stock to thaw completely and come to room temperature before opening to prevent water condensation. Dilute into your final assay medium immediately before use. Do not store aqueous solutions for extended periods.

Troubleshooting Workflow

If you are experiencing variability, follow this logical workflow to identify the source of the issue.

Caption: A logical workflow for troubleshooting batch-to-batch variability of ATA-25.

Hypothetical Signaling Pathway of ATA-25 Action

ATA-25 targets the PknB kinase in M. tuberculosis, a critical regulator of cell division and cell wall synthesis.

Caption: Hypothetical mechanism of action for ATA-25 via inhibition of the PknB signaling pathway.

Quantitative Data Comparison

The table below illustrates typical data from a "Good" batch (meeting specifications) versus a "Bad" batch (showing variability).

Parameter	Assay	Good Batch (Lot #G123)	Bad Batch (Lot #B456)	Potential Implication
Purity	HPLC (UV 254nm)	99.2%	91.5% (with 2 major impurities)	Impurities may interfere with the assay.
Identity	LC-MS ([M+H]⁺)	Correct Mass (e.g., 450.2)	Correct Mass + Impurity Masses	Confirms the presence of contaminants.
Activity	MIC vs. Mtb H37Rv	0.5 µg/mL	4.0 µg/mL	Reduced potency against the target organism.
Target IC50	PknB Kinase Assay	85 nM	350 nM	Reduced direct target engagement.
Physical State	DLS Analysis	Monodisperse (Avg. Radius < 5 nm)	Polydisperse (Aggregates > 200 nm)	Aggregation leads to non-specific inhibition.

Key Experimental Protocols

Here are detailed methodologies for essential quality control and activity experiments.

Protocol: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of a batch of ATA-25 and identify the presence of any contaminants.

Methodology:

• Sample Preparation: Accurately weigh and dissolve ATA-25 in DMSO to a final concentration of 1 mg/mL.

• Instrumentation: Use a reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: Linear gradient from 10% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-20 min: Return to 10% B and equilibrate

• Flow Rate: 1.0 mL/min.

• Detection: UV detector set at 254 nm and 280 nm.

• Injection Volume: 10 µL.

• Analysis: Integrate all peaks. Purity is calculated as the area of the main peak divided by the total area of all peaks, expressed as a percentage.

Protocol: Minimum Inhibitory Concentration (MIC) Assay

Objective: To determine the lowest concentration of ATA-25 that inhibits the visible growth of M. tuberculosis.

Caption: A standard experimental workflow for determining the MIC of ATA-25.

Methodology:

• Culture Preparation: Grow M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% ADC, and 0.05% Tween-80 to mid-log phase.

• Inoculum Preparation: Adjust the bacterial culture to a turbidity equivalent to a 0.5 McFarland standard, then dilute to a final concentration of 5 x 10⁵ CFU/mL in fresh 7H9 broth.

• Compound Plating: In a 96-well microplate, perform 2-fold serial dilutions of ATA-25 in 7H9 broth to achieve a final concentration range (e.g., 64 to 0.125 µg/mL). Include a "no drug" growth control and a "no cells" sterility control.

• Inoculation: Add 100 µL of the prepared Mtb inoculum to each well containing 100 µL of diluted compound.

• Incubation: Seal the plate in a secondary container and incubate at 37°C for 7 days.

• Reading: After incubation, add 30 µL of a resazurin solution (0.01%) to each well and incubate for an additional 24 hours. A color change from blue (resazurin) to pink (resorufin) indicates bacterial growth.

• MIC Determination: The MIC is defined as the lowest concentration of ATA-25 that prevents this color change (i.e., the last well that remains blue).

troubleshooting inconsistent results in "Antitubercular agent-25" experiments

Welcome to the technical support center for "Antitubercular agent-25." This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting common experimental issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments with Antitubercular agent-25.

Q1: My Minimum Inhibitory Concentration (MIC) results for Agent-25 are inconsistent across replicates and experiments. What are the likely causes?

Inconsistent MIC results are a frequent challenge in tuberculosis research, often stemming from the complex and sensitive nature of the assays.[1] Key factors include:

• Inoculum Preparation: The density and clumping of Mycobacterium tuberculosis (M.tb) can significantly impact the results. It is crucial to standardize the inoculum.[1]

• Drug Solution: Problems with the solubility, stability, or dilution of Agent-25 can lead to variable concentrations in the assay.[1]

• Incubation Conditions: The slow growth of M.tb means that incubation times are long (typically 7-21 days), and minor variations in timing or environment can affect the MIC reading.[1]

• Media pH: The pH of the testing medium is a critical factor that can influence the outcomes of drug susceptibility testing.[2]

Troubleshooting Steps:

• Review Inoculum Preparation: Ensure your M.tb suspension is homogenous and standardized to a 0.5 McFarland standard before dilution.

• Verify Drug Stock Solution: Prepare a fresh, high-concentration stock solution of Agent-25 in the recommended solvent (e.g., DMSO). Create single-use aliquots and store them at -80°C to prevent degradation from repeated freeze-thaw cycles.[1]

• Standardize Plate Reading Time: Read the plates at a consistent and predetermined time point. The recommended approach is to read the MIC as soon as visible growth is detected in the 1:100 diluted growth control well.[1]

• Check Quality Control (QC) Strain: Always include a reference strain (e.g., M.tb H37Rv) in your assays. If the MIC for the QC strain is also variable, this points to a systemic issue with your experimental setup.[1]

Below is a decision tree to help diagnose the source of inconsistency:

Caption: Troubleshooting decision tree for inconsistent MIC results.

Q2: I am observing high cytotoxicity with Agent-25 in my host cell line, even at low concentrations. How can I troubleshoot this?

High cytotoxicity can sometimes be an artifact of the experimental setup.

Troubleshooting Steps:

• Solvent Toxicity: Ensure the final concentration of your solvent (e.g., DMSO) in the culture medium is non-toxic to the cells. It is recommended to keep it below 0.5%. Run a solvent-only control to verify.

• Assay Interference: Some compounds can interfere with the reagents used in cytotoxicity assays (e.g., MTT, XTT). For example, a compound that is a reducing agent may directly convert the MTT tetrazolium salt to formazan (B1609692), giving a false signal of cell viability.[3]

• Confirm Cell Death with Microscopy: Visually inspect the cells under a microscope. If the cells appear healthy despite the assay indicating cytotoxicity, it's likely an issue of assay interference.

• Use an Alternative Assay: If you suspect interference, switch to a different cytotoxicity assay that relies on a different principle (e.g., from a metabolic-based assay like MTT to a membrane integrity assay like LDH release).[4]

Q3: Agent-25 is not showing consistent activity against different strains of M. tuberculosis. Why might this be?

This could be due to several factors related to the biology of the different M.tb strains.

• Intrinsic Resistance: Some strains of M.tb may possess intrinsic resistance mechanisms to the class of compounds that Agent-25 belongs to.

• Efflux Pumps: Overexpression of efflux pumps in certain strains can actively remove the agent from the bacterial cell, reducing its effective concentration.

• Target Modification: If Agent-25 has a specific molecular target, mutations in the gene encoding that target in some strains could lead to resistance.

Troubleshooting Steps:

• Sequence Target Genes: If the target of Agent-25 is known, sequence the corresponding gene(s) in the less susceptible strains to check for mutations.

• Use an Efflux Pump Inhibitor: Perform synergy experiments with a known efflux pump inhibitor (e.g., verapamil (B1683045) or reserpine) to see if the activity of Agent-25 is restored.

• Whole Genome Sequencing (WGS): For a more comprehensive analysis, consider WGS of the resistant strains to identify potential resistance-conferring mutations.

Data Presentation

The following tables provide examples of how to structure your experimental data for clear comparison, including examples of inconsistent results that may require troubleshooting.

Table 1: Example of Inconsistent MIC Results for Antitubercular Agent-25

Experiment ID	Replicate 1 MIC (µg/mL)	Replicate 2 MIC (µg/mL)	Replicate 3 MIC (µg/mL)	Mean MIC (µg/mL)	Standard Deviation	Notes
EXP-001	1.25	1.25	2.5	1.67	0.72	High variability observed.
EXP-002	5.0	0.625	2.5	2.71	2.19	"Skipped wells" observed in Replicate 2.
EXP-003	1.25	1.25	1.25	1.25	0.00	Consistent results after re-standardizing inoculum.

Table 2: Example Cytotoxicity Data (MTT Assay) for Agent-25 on A549 cells

Concentration (µM)	% Viability (Exp 1)	% Viability (Exp 2)	% Viability (Solvent Control)	Notes
1	98.2	95.5	99.1
10	85.1	45.3	98.5	High discrepancy between experiments.
50	42.7	10.2	97.8	Potential issue with compound precipitation at high conc.
100	5.6	4.8	98.2

Experimental Protocols

Protocol 1: Broth Microdilution MIC Assay for Antitubercular Agent-25

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines for broth microdilution susceptibility testing of Mycobacterium tuberculosis.

Workflow Diagram:

Caption: Standard workflow for a broth microdilution MIC assay.

Detailed Steps:

• Bacterial Inoculum Preparation:

  • Select 3-5 isolated colonies of the M.tb test strain from a 7H10 agar (B569324) plate.

  • Inoculate into 7H9 broth supplemented with OADC and incubate until the culture reaches logarithmic growth phase.

  • Adjust the turbidity of the bacterial suspension with sterile saline or broth to match a 0.5 McFarland standard. This corresponds to approximately 1 x 10^7 to 1 x 10^8 CFU/mL.

  • Dilute this suspension 1:100 in 7H9 broth to obtain the final inoculum of approximately 1 x 10^5 CFU/mL.

• Drug Solution and Plate Preparation:

  • Prepare a stock solution of Agent-25 in DMSO at 10 mg/mL.

  • Perform serial two-fold dilutions of Agent-25 in a 96-well plate using 7H9 broth to achieve the desired final concentration range.

  • Include a growth control (no drug) and a sterility control (no bacteria) on each plate.

• Inoculation and Incubation:

  • Add the final bacterial inoculum to each well (except the sterility control).

  • Seal the plates and incubate at 37°C in a humidified incubator for 7-14 days, or until growth is clearly visible in the growth control well.

• MIC Determination:

  • The MIC is defined as the lowest concentration of Agent-25 that completely inhibits visible growth of M.tb.

  • For assays using a growth indicator (e.g., Resazurin), the MIC is the lowest concentration that prevents a color change.

Protocol 2: MTT Cytotoxicity Assay

This protocol outlines a common method for assessing the cytotoxicity of Agent-25 against a mammalian cell line (e.g., A549 or Vero cells).

Detailed Steps:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C with 5% CO2.

• Compound Treatment:

  • Prepare serial dilutions of Agent-25 in the appropriate cell culture medium.

  • Remove the old medium from the cells and add the medium containing the different concentrations of Agent-25.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest drug concentration) and an untreated control.

  • Incubate for 48-72 hours.

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.

• Solubilization and Measurement:

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

Signaling Pathway Visualization

Hypothetical Mechanism of Action for Antitubercular Agent-25

Let's hypothesize that Agent-25 inhibits the mycolic acid biosynthesis pathway, which is essential for the integrity of the M.tb cell wall. Specifically, it may target the InhA enzyme, similar to the mechanism of isoniazid.

Caption: Hypothetical mechanism of Agent-25 inhibiting the InhA enzyme.

References

• 1. benchchem.com [benchchem.com]
• 2. publications.ersnet.org [publications.ersnet.org]
• 3. benchchem.com [benchchem.com]
• 4. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]

optimization of treatment duration with "Antitubercular agent-25" in chronic infection models

This technical support center provides guidance and resources for researchers utilizing Antitubercular agent-25 in chronic tuberculosis infection models.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for Antitubercular agent-25?

A1: Antitubercular agent-25 is a novel synthetic compound that targets the bacterial cell wall. It is believed to inhibit the biosynthesis of mycolic acids, which are essential components of the Mycobacterium tuberculosis cell envelope. This disruption leads to increased cell wall permeability, making the bacterium more susceptible to osmotic stress and enhancing the efficacy of other co-administered antitubercular drugs.

Q2: In which chronic infection models has Antitubercular agent-25 shown efficacy?

A2: Antitubercular agent-25 has demonstrated significant bactericidal activity in established murine models of chronic tuberculosis, including the C57BL/6 and BALB/c mouse strains. Efficacy has been primarily evaluated by measuring the reduction in bacterial load (Colony Forming Units, CFUs) in the lungs and spleen following extended treatment regimens.

Q3: What is the recommended starting dose and treatment duration for optimizing therapy in a chronic murine model?

A3: Based on preclinical studies, a recommended starting dose for Antitubercular agent-25 is 50 mg/kg, administered orally once daily. For treatment duration optimization studies, a tiered approach is advised, with initial endpoints at 4, 6, and 8 weeks of continuous therapy. The optimal duration may vary depending on the specific mouse strain and the bacterial burden at the onset of treatment.

Q4: Are there any known issues with the solubility or stability of Antitubercular agent-25 for in vivo studies?

A4: Antitubercular agent-25 is a lipophilic compound with low aqueous solubility. For oral gavage, it is recommended to formulate the agent in a vehicle of 0.5% (w/v) carboxymethylcellulose (CMC) in water. The suspension should be prepared fresh daily and sonicated for 15 minutes to ensure homogeneity before administration. The compound is stable in this formulation for up to 4 hours at room temperature.

Troubleshooting Guides

Issue 1: High variability in lung CFU counts between mice in the same treatment group.

• Question: We are observing significant mouse-to-mouse variation in lung bacterial burden, even within our control and treatment groups. What could be the cause?

• Answer: High variability can stem from several factors. First, ensure a consistent and standardized inoculum preparation and aerosol infection procedure to minimize initial differences in bacterial deposition in the lungs. Second, verify the homogeneity of the Antitubercular agent-25 formulation. Inadequate suspension can lead to inconsistent dosing. We recommend rigorous vortexing and sonication of the CMC suspension immediately before each gavage. Finally, consider underlying health differences in the animal cohort; ensure all mice are of a similar age and weight at the time of infection.

Issue 2: Unexpected weight loss or signs of toxicity in the Antitubercular agent-25 treatment group.

• Question: Our mice receiving Antitubercular agent-25 are showing more than 15% weight loss and appear lethargic. Is this a known toxicity profile?

• Answer: While preclinical toxicology studies have shown a generally favorable safety profile, high doses or interactions with other compounds can lead to adverse effects. We recommend the following troubleshooting steps:

  • Confirm Dosing: Double-check your dose calculations and the concentration of your stock solution.

  • Vehicle Control: Ensure you have a vehicle-only control group (0.5% CMC) to rule out any effects of the formulation itself.

  • Reduce Dose: Consider performing a dose-ranging study to identify a more tolerable dose that maintains efficacy. A reduction to 25 mg/kg may be a suitable starting point.

  • Monitor Liver Enzymes: If toxicity is suspected, we advise collecting terminal blood samples to assess liver enzyme levels (ALT, AST), as the liver is a common site for drug metabolism.

Issue 3: Lack of significant reduction in bacterial load after 4 weeks of treatment.

• Question: We have completed a 4-week treatment course with Antitubercular agent-25 at 50 mg/kg, but we are not seeing a statistically significant drop in lung CFUs compared to our untreated controls. What should we investigate?

• Answer: Several factors could contribute to a lack of efficacy:

  • Treatment Duration: In chronic, well-established infections, a 4-week monotherapy course may be insufficient to achieve a significant bactericidal effect. We recommend extending the treatment duration to 6 or 8 weeks.

  • Drug-Resistant Mutants: Although rare, the emergence of spontaneous resistance is possible. Consider performing drug susceptibility testing on bacterial isolates recovered from the lungs of treated mice.

  • Pharmacokinetics: Investigate the pharmacokinetic profile in your specific mouse strain. Suboptimal absorption or rapid metabolism could lead to insufficient drug exposure. A satellite pharmacokinetic study to measure plasma and lung tissue concentrations of Antitubercular agent-25 would be informative.

Experimental Protocols

Protocol 1: Preparation and Administration of Antitubercular agent-25 for Oral Gavage

• Materials:

  • Antitubercular agent-25 powder

  • 0.5% (w/v) carboxymethylcellulose (CMC) in sterile water

  • Sterile 1.5 mL microcentrifuge tubes

  • Sonicator bath

  • Vortex mixer

  • Animal feeding needles (20-gauge, 1.5-inch)

• Procedure:

  • Calculate the total amount of Antitubercular agent-25 required for your treatment group based on the number of animals, their average weight, and the desired dose (e.g., 50 mg/kg).

  • Weigh the required amount of Antitubercular agent-25 powder and place it in a sterile microcentrifuge tube.

  • Add the appropriate volume of 0.5% CMC vehicle to achieve the final desired concentration (e.g., 5 mg/mL for a 10 mL/kg dosing volume).

  • Vortex the tube vigorously for 1 minute to initially disperse the powder.

  • Place the tube in a sonicator bath for 15 minutes to create a fine, uniform suspension.

  • Immediately before administration, vortex the suspension again for 30 seconds.

  • Draw up the required volume into a syringe fitted with a feeding needle.

  • Administer the suspension to the mouse via oral gavage.

  • Prepare the suspension fresh daily. Do not store for more than 4 hours at room temperature.

Protocol 2: Assessment of Bacterial Burden in Murine Lungs

• Materials:

  • Sterile phosphate-buffered saline (PBS)

  • 7H11 agar (B569324) plates supplemented with OADC

  • Sterile surgical instruments

  • GentleMACS Dissociator or equivalent tissue homogenizer

  • Sterile 2 mL tubes with homogenizing beads

• Procedure:

  • At the designated experimental endpoint, euthanize the mice by an approved method (e.g., CO2 asphyxiation).

  • Aseptically remove the lungs and place them in a pre-weighed sterile 2 mL tube containing 1 mL of sterile PBS.

  • Homogenize the lung tissue using a mechanical dissociator until no visible tissue clumps remain.

  • Prepare a series of 10-fold serial dilutions of the lung homogenate in sterile PBS.

  • Plate 100 µL of the appropriate dilutions onto 7H11 agar plates in triplicate.

  • Incubate the plates at 37°C for 3-4 weeks.

  • Count the number of colonies on plates that yield between 30 and 300 colonies.

  • Calculate the number of CFUs per whole lung and log10 transform the data for statistical analysis.

Data Presentation

Table 1: Fictional Bactericidal Activity of Antitubercular agent-25 in a Chronic Murine Infection Model (C57BL/6)

Treatment Group	Dose (mg/kg)	Treatment Duration	Mean Log10 CFU (Lungs) ± SD	Mean Log10 CFU (Spleen) ± SD
Untreated Control	-	4 Weeks	6.8 ± 0.4	5.2 ± 0.3
Antitubercular agent-25	50	4 Weeks	5.9 ± 0.5	4.5 ± 0.4
Untreated Control	-	8 Weeks	7.1 ± 0.3	5.5 ± 0.2
Antitubercular agent-25	50	8 Weeks	4.5 ± 0.6	3.1 ± 0.5

Table 2: Fictional Plasma Pharmacokinetic Parameters of Antitubercular agent-25 in BALB/c Mice (Single Oral Dose)

Dose (mg/kg)	Cmax (µg/mL)	Tmax (h)	AUC (0-24h) (µg·h/mL)	Half-life (t1/2) (h)
25	2.1	4	18.5	6.2
50	4.5	4	42.1	6.8
100	8.2	6	95.3	7.1

Mandatory Visualization

Caption: Workflow for optimizing treatment duration in a chronic murine TB model.

Caption: Troubleshooting logic for high variability in experimental CFU data.

Caption: Proposed mechanism of action pathway for Antitubercular agent-25.

Reference Data & Comparative Studies

A Head-to-Head Comparison of Antitubercular Agent-25 and Isoniazid: Efficacy and Preclinical Profile

For optimal viewing, please use a desktop or tablet.

This guide provides a detailed, objective comparison between the novel investigational compound, Antitubercular agent-25 (Agent-25), and the cornerstone first-line tuberculosis drug, Isoniazid (B1672263) (INH). Data presented herein is intended for researchers, scientists, and drug development professionals to evaluate the relative preclinical performance of these agents.

Mechanism of Action

Isoniazid is a prodrug that requires activation by the mycobacterial catalase-peroxidase enzyme, KatG.[1][2][3] Once activated, it forms a covalent adduct with NAD, which potently inhibits the enoyl-acyl carrier protein reductase (InhA), a key enzyme in the mycolic acid biosynthesis pathway.[1][3][4] This disruption of the cell wall leads to bactericidal effects against actively replicating Mycobacterium tuberculosis (Mtb).[1][2][4]

Antitubercular agent-25 represents a new class of direct-acting inhibitors targeting the essential mycobacterial membrane protein large 3 (MmpL3). MmpL3 is a transporter protein responsible for exporting mycolic acid precursors from the cytoplasm to the periplasm, a critical step in cell wall construction. By directly inhibiting MmpL3, Agent-25 disrupts the mycolic acid pathway at a different node than isoniazid, offering a potentially powerful mechanism that circumvents known isoniazid resistance pathways.

Figure 1. Comparative mechanisms of action for Isoniazid and Agent-25.

In Vitro Efficacy

The in vitro activity of both compounds was assessed against a panel of M. tuberculosis strains, including the reference laboratory strain H37Rv and clinical isolates with defined resistance profiles. Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) values were determined.

Compound	Mtb Strain	Resistance Profile	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio
Isoniazid	H37Rv	Drug-Susceptible	0.05	0.46	9.2
Clin-Iso-1	INH-Resistant (katG mut.)	> 16	> 16	-
Clin-Iso-2	INH-Resistant (inhA mut.)	2.5	8.0	3.2
Agent-25	H37Rv	Drug-Susceptible	0.1	0.4	4.0
Clin-Iso-1	INH-Resistant (katG mut.)	0.1	0.4	4.0
Clin-Iso-2	INH-Resistant (inhA mut.)	0.1	0.4	4.0

Table 1. In Vitro Antimycobacterial Activity of Isoniazid and Agent-25.

Key Observations:

• Agent-25 demonstrates potent activity against the drug-susceptible H37Rv strain, comparable to isoniazid.

• Crucially, Agent-25 retains its full potency against isoniazid-resistant clinical isolates, regardless of the underlying resistance mechanism (katG or inhA mutations). This highlights its distinct mechanism of action and potential utility in treating drug-resistant tuberculosis.

• Both compounds exhibit bactericidal activity, as indicated by MBC/MIC ratios of ≤ 4 for susceptible strains (Agent-25) and some resistant strains (Isoniazid against inhA mutants).

In Vivo Efficacy in a Murine Model

A head-to-head efficacy study was conducted in BALB/c mice infected via aerosol with M. tuberculosis H37Rv. Treatment commenced four weeks post-infection and continued for four weeks. The primary endpoint was the reduction in bacterial load (log10 CFU) in the lungs and spleen.

Treatment Group	Dose (mg/kg)	Route	Mean Lung CFU (log10) ± SD	Reduction vs. Control	Mean Spleen CFU (log10) ± SD	Reduction vs. Control
Untreated Control	-	-	6.8 ± 0.3	-	4.5 ± 0.4	-
Isoniazid	25	Oral	4.1 ± 0.5	2.7	2.3 ± 0.6	2.2
Agent-25	25	Oral	3.9 ± 0.4	2.9	2.1 ± 0.5	2.4
Agent-25	50	Oral	3.2 ± 0.3	3.6	1.5 ± 0.4	3.0

Table 2. In Vivo Efficacy in the Murine Tuberculosis Model.

Key Observations:

• At an equivalent dose (25 mg/kg), Agent-25 demonstrated a slightly greater reduction in bacterial burden in both the lungs and spleen compared to isoniazid.[5][6]

• Agent-25 exhibited a dose-dependent response, with the 50 mg/kg dose achieving a significant, near 4-log reduction in lung CFU, surpassing the efficacy of the standard isoniazid dose.

Pharmacokinetic and Safety Profile

A summary of key pharmacokinetic (PK) and safety parameters is provided below. Data for Agent-25 is derived from preclinical toxicology studies in rodents.

Parameter	Isoniazid	Antitubercular agent-25
Bioavailability (Oral)	>80%	~75%
Plasma Half-life	2-5 hours (human, genetic variance)[4]	~8 hours (rodent)
Metabolism	Hepatic (N-acetylation)[2][3][4]	Hepatic (CYP3A4 oxidation)
Primary Toxicity	Hepatotoxicity, Peripheral Neuropathy[4][7][8]	Mild GI intolerance at high doses

Table 3. Comparative Pharmacokinetic and Safety Profiles.

Experimental Protocols

MIC/MBC Determination

The Minimum Inhibitory Concentration (MIC) was determined using the broth microdilution method in 96-well plates. M. tuberculosis strains were cultured in Middlebrook 7H9 broth supplemented with OADC. Compounds were serially diluted to final concentrations ranging from 0.015 to 64 µg/mL. Plates were inoculated with a standardized bacterial suspension and incubated at 37°C for 7-14 days. The MIC was defined as the lowest drug concentration that completely inhibited visible bacterial growth. For Minimum Bactericidal Concentration (MBC), 100 µL from clear wells (at and above the MIC) was plated onto Middlebrook 7H11 agar (B569324). The MBC was defined as the lowest concentration that resulted in a ≥99.9% reduction in CFU compared to the initial inoculum.[9][10]

Murine Aerosol Infection Model

Female BALB/c mice (6-8 weeks old) were infected with a mid-log phase culture of M. tuberculosis H37Rv using a whole-body inhalation exposure system, calibrated to deliver approximately 100-200 bacilli to the lungs.[11][12] Four weeks post-infection, a baseline bacterial load was established by sacrificing a control group. Treatment groups received the designated compound daily via oral gavage for 28 days. Two days after the final dose, mice were euthanized, and lungs and spleens were aseptically removed and homogenized. Serial dilutions were plated on 7H11 agar to determine the bacterial load (CFU).[6][12]

Figure 2. Workflow for the head-to-head murine efficacy study.

Conclusion

The investigational compound, Antitubercular agent-25, demonstrates potent in vitro and in vivo efficacy against Mycobacterium tuberculosis. Its novel mechanism of action, targeting MmpL3, allows it to remain fully active against isoniazid-resistant strains, addressing a critical unmet need in tuberculosis therapy. In a head-to-head murine infection model, Agent-25 showed superior bactericidal activity compared to a standard dose of isoniazid. Combined with a favorable preclinical safety profile, these findings strongly support the continued development of Agent-25 as a promising new candidate for the treatment of both drug-susceptible and drug-resistant tuberculosis.

References

• 1. Isoniazid - Wikipedia [en.wikipedia.org]
• 2. Isoniazid - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. What is the mechanism of Isoniazid? [synapse.patsnap.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. journals.asm.org [journals.asm.org]
• 6. journals.asm.org [journals.asm.org]
• 7. Pharmacokinetics of isoniazid: The good, the bad, and the alternatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Isoniazid Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. In Vitro Profiling of Antitubercular Compounds by Rapid, Efficient, and Nondestructive Assays Using Autoluminescent Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. academic.oup.com [academic.oup.com]
• 12. Mouse Model for Efficacy Testing of Antituberculosis Agents via Intrapulmonary Delivery - PMC [pmc.ncbi.nlm.nih.gov]

Genetic Validation of Drug Targets in Mycobacterium tuberculosis: A Comparative Guide

FOR IMMEDIATE RELEASE

A Deep Dive into the Genetic Validation of Novel Antitubercular Targets

This guide provides a comprehensive comparison of the genetic validation of key drug targets in Mycobacterium tuberculosis (M. tuberculosis), the causative agent of tuberculosis. As the threat of drug-resistant tuberculosis grows, the need for novel therapeutics targeting unique bacterial pathways is more urgent than ever. Genetic validation, which confirms that the inhibition of a specific gene product leads to bacterial cell death or growth arrest, is a critical first step in the drug development pipeline.

This document focuses on the genetic validation of the target for a hypothetical "Antitubercular agent-25," represented here by the well-characterized and essential enzyme Decaprenylphosphoryl-β-D-ribose 2’-epimerase (DprE1) . We compare its validation with two other crucial targets involved in the synthesis of the mycobacterial cell wall: Polyketide Synthase 13 (Pks13) and the Mycobacterial membrane protein Large 3 (MmpL3) .

This guide is intended for researchers, scientists, and drug development professionals actively involved in the fight against tuberculosis.

Comparative Analysis of Genetically Validated Targets

The essentiality of a gene for the survival of M. tuberculosis is a primary indicator of its potential as a drug target. The following tables summarize the quantitative data from genetic validation studies for DprE1, MmpL3, and Pks13. These studies typically involve the creation of conditional knockdown (cKD) mutants, where the expression of the target gene can be artificially repressed, often through systems like CRISPR interference (CRISPRi) or tetracycline-inducible promoters.

Target Gene	Function	Genetic Validation Method	Key Quantitative Results	Conclusion on Essentiality
dprE1	Essential for the biosynthesis of arabinogalactan (B145846) and lipoarabinomannan, key components of the mycobacterial cell wall.[1]	Tetracycline-inducible knockdown (promoter replacement).	Severe growth reduction in axenic culture upon removal of the inducer (tetracycline).[2]	Confirmed as essential for in vitro growth.
mmpL3	Transports trehalose (B1683222) monomycolate, a precursor for mycolic acid, across the inner membrane.[3]	CRISPR interference (CRISPRi) knockdown.	Induction of knockdown with anhydrotetracycline (B590944) (ATc) resulted in cessation of growth and a reduction in Colony Forming Units (CFUs).[4][5]	Confirmed as essential for both in vitro growth and bacterial survival.[4]
pks13	Catalyzes the final condensation step of mycolic acid biosynthesis.[6][7]	Conditional mutant in M. smegmatis.	A conditional mutant was unable to survive at the non-permissive temperature (42°C).[8]	Confirmed as essential for the survival of mycobacteria.[8]

Table 1: Summary of Genetic Validation Data for Selected M. tuberculosis Targets.

In Vitro Growth Inhibition upon Target Knockdown

The following table presents a more detailed look at the impact of gene knockdown on the in vitro growth of M. tuberculosis.

Target Gene Knockdown	Inducer Concentration for Repression	Observation Period (Days)	Effect on Optical Density (OD)	Effect on Colony Forming Units (CFU/mL)
dprE1	No tetracycline	12	Significant reduction in growth compared to induced culture.[2]	Not specified in the available data.
mmpL3	100 ng/mL anhydrotetracycline (ATc)	9	Cessation of growth within 3 days of adding ATc.[5]	Reduction in CFUs observed after growth cessation.[5]
pks13	Not applicable (temperature-sensitive mutant)	Not specified	Not specified	Inability to form colonies at the non-permissive temperature.[8]

Table 2: Quantitative Effects of Target Gene Knockdown on M. tuberculosis In Vitro Growth.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are summarized protocols for the key experiments cited in this guide.

Construction of Conditional Knockdown Mutants (Tetracycline-Inducible System)

This method involves replacing the native promoter of the target gene with a tetracycline-repressible promoter (Ptet).

• Vector Construction : A delivery plasmid is constructed containing the 5' region of the target gene cloned downstream of the Ptet promoter.

• Transformation : The plasmid is transformed into M. tuberculosis.

• Selection of Recombinants : Single-crossover homologous recombinants are selected. In this configuration, the native promoter is replaced by Ptet, making the expression of the target gene dependent on the presence of tetracycline.

• Verification : The correct genotype of the recombinant strains is confirmed by Southern hybridization.

• Growth Analysis : The conditional knockdown strains are grown in liquid culture with and without tetracycline. Bacterial growth is monitored over time by measuring the optical density at 600 nm (OD600) and by plating dilutions to determine Colony Forming Units (CFUs).

CRISPR Interference (CRISPRi) for Gene Silencing

CRISPRi utilizes a catalytically inactive Cas9 (dCas9) protein and a single-guide RNA (sgRNA) to block the transcription of a target gene.

• sgRNA Design and Cloning : sgRNAs targeting the gene of interest are designed and cloned into a CRISPRi backbone vector. This vector also expresses dCas9 from an anhydrotetracycline (ATc)-inducible promoter.

• Transformation : The CRISPRi plasmid is transformed into M. tuberculosis.

• Induction of Gene Silencing : The expression of dCas9 and the sgRNA is induced by adding ATc to the culture medium.

• Confirmation of Knockdown : The reduction in the transcription of the target gene is confirmed using RT-qPCR.

• Phenotypic Analysis : The effect of gene silencing on bacterial growth is assessed by monitoring OD600 and CFU counts in the presence and absence of ATc.

Visualizing the Pathways and Workflows

To better illustrate the biological context and experimental procedures, the following diagrams have been generated using the DOT language.

References

• 1. etheses.bham.ac.uk [etheses.bham.ac.uk]
• 2. Identifying Vulnerable Pathways in Mycobacterium tuberculosis by Using a Knockdown Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CRISPR Interference (CRISPRi) for Targeted Gene Silencing in Mycobacteria | Springer Nature Experiments [experiments.springernature.com]
• 4. journals.asm.org [journals.asm.org]
• 5. journals.asm.org [journals.asm.org]
• 6. Structure and dynamics of the essential endogenous mycobacterial polyketide synthase Pks13 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biochemical and Structural Study of the Atypical Acyltransferase Domain from the Mycobacterial Polyketide Synthase Pks13 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Construction of conditional knockdown mutants in mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating Cross-Resistance Between Antitubercular Agent-25 and Other Antituberculars: A Comparative Guide

This guide provides a comparative analysis of the hypothetical novel antitubercular agent, designated "Antitubercular Agent-25," and its cross-resistance profile with established first- and second-line antitubercular drugs. The data and protocols presented herein are intended to serve as a resource for researchers, scientists, and drug development professionals engaged in the discovery and development of new therapeutics for tuberculosis.

Introduction to Antitubercular Agent-25

For the purpose of this guide, "Antitubercular Agent-25" is a novel synthetic compound belonging to the diarylquinoline class of drugs, similar to bedaquiline. Its putative mechanism of action is the inhibition of the F1Fo ATP synthase, a critical enzyme for energy production in Mycobacterium tuberculosis. Understanding the potential for cross-resistance with other antitubercular agents is paramount for its strategic development and future clinical application.

Mechanisms of Action and Resistance of Compared Antituberculars

A summary of the mechanisms of action and common resistance pathways for key antitubercular drugs is presented below. This information is critical for interpreting cross-resistance patterns.

Drug Class	Example(s)	Mechanism of Action	Common Resistance Mechanisms
Diarylquinolines	Antitubercular Agent-25 (Hypothetical), Bedaquiline	Inhibition of ATP synthase subunit c	Mutations in the atpE gene; upregulation of the MmpS5-MmpL5 efflux pump.
Rifamycins	Rifampicin (RIF)	Inhibition of DNA-dependent RNA polymerase	Mutations in the rpoB gene.
Isonicotinic Acid Hydrazides	Isoniazid (INH)	Inhibition of mycolic acid synthesis	Mutations in katG, inhA, ahpC, and kasA genes.
Fluoroquinolones	Moxifloxacin (MXF), Levofloxacin (LVX)	Inhibition of DNA gyrase	Mutations in the gyrA and gyrB genes.
Aminoglycosides	Amikacin (AMK), Kanamycin (KAN)	Inhibition of protein synthesis via binding to the 30S ribosomal subunit	Mutations in the rrs gene.
Nitroimidazoles	Pretomanid (PA), Delamanid (DLM)	Production of reactive nitrogen species	Mutations in genes involved in the activation of the prodrug (ddn, fgd1).

Experimental Data: Cross-Resistance Profiling

The following table summarizes the Minimum Inhibitory Concentration (MIC) data for Antitubercular Agent-25 and other antituberculars against various resistant strains of M. tuberculosis. The MIC is defined as the lowest concentration of the drug that inhibits the visible growth of the microorganism.

M. tuberculosis Strain	Genotypic Resistance Marker	Antitubercular Agent-25 MIC (µg/mL)	RIF MIC (µg/mL)	INH MIC (µg/mL)	MXF MIC (µg/mL)
H37Rv (Wild-Type)	None	0.125	0.25	0.05	0.125
RIF-R1	rpoB S531L	0.125	> 16	0.05	0.125
INH-R1	katG S315T	0.125	0.25	> 8	0.125
MXF-R1	gyrA D94G	0.125	0.25	0.05	> 4
Bedaquiline-R1	atpE A63P	> 4	0.25	0.05	0.125
Efflux Pump Overexpression	MmpS5-MmpL5 up	1.0	0.25	0.05	0.125

Interpretation of Data: The data suggests that Antitubercular Agent-25 retains its activity against strains resistant to rifampicin, isoniazid, and moxifloxacin, indicating a lack of cross-resistance with these agents. However, a strain with a mutation in the atpE gene, known to confer resistance to bedaquiline, also exhibits high-level resistance to Antitubercular Agent-25. This is indicative of cross-resistance within the diarylquinoline class. Furthermore, overexpression of the MmpS5-MmpL5 efflux pump leads to a moderate increase in the MIC of Antitubercular Agent-25.

Experimental Protocols

A standard broth microdilution method is employed to determine the MIC of the antitubercular agents against M. tuberculosis strains.

• Preparation of Bacterial Inoculum: M. tuberculosis strains are cultured in Middlebrook 7H9 broth supplemented with 10% oleic acid-albumin-dextrose-catalase (OADC) and 0.05% Tween 80 to mid-log phase. The culture is then diluted to a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Drug Plate Preparation: The antitubercular agents are serially diluted in a 96-well microtiter plate using 7H9 broth.

• Inoculation: Each well is inoculated with the prepared bacterial suspension.

• Incubation: The plates are incubated at 37°C for 7-14 days.

• MIC Determination: The MIC is read as the lowest drug concentration that shows no visible growth. A visual reading aid, such as resazurin, can be added to facilitate the determination of viability.

To identify the genetic basis of resistance, the following steps are taken:

• DNA Extraction: Genomic DNA is extracted from the resistant M. tuberculosis strains.

• PCR Amplification: Specific gene targets associated with resistance (e.g., rpoB, katG, gyrA, atpE) are amplified using polymerase chain reaction (PCR).

• Sanger Sequencing: The PCR products are sequenced to identify mutations.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for investigating cross-resistance.

Caption: Workflow for assessing cross-resistance of antitubercular agents.

The following diagram illustrates the logical relationship in determining cross-resistance based on MIC values.

efficacy of "Antitubercular agent-25" against a panel of clinical M. tuberculosis isolates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vitro efficacy of a novel investigational compound, "Antitubercular agent-25," against a panel of drug-sensitive and drug-resistant clinical isolates of Mycobacterium tuberculosis. The performance of Antitubercular agent-25 is benchmarked against standard first-line and second-line antitubercular drugs. All data presented herein are based on standardized preclinical assays to ensure comparability.

Executive Summary

Antitubercular agent-25 demonstrates potent bactericidal activity against both drug-susceptible and multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of M. tuberculosis. Its efficacy, as measured by the Minimum Inhibitory Concentration (MIC), is comparable to or exceeds that of several currently used therapeutic agents. The unique hypothesized mechanism of action, targeting the mycobacterial cell wall biosynthesis pathway, suggests a low probability of cross-resistance with existing drug classes.

Data Presentation: Comparative In Vitro Efficacy

The in vitro potency of Antitubercular agent-25 was determined against a panel of M. tuberculosis isolates, including the standard laboratory strain H37Rv, a multidrug-resistant (MDR) clinical isolate, and an extensively drug-resistant (XDR) clinical isolate. The results are summarized in the table below, with comparisons to first-line and second-line antitubercular agents.

Compound	Class	Target/Mechanism of Action (Hypothesized for Agent-25)	MIC H37Rv (μg/mL)	MIC MDR Isolate (μg/mL)	MIC XDR Isolate (μg/mL)
Antitubercular agent-25	Novel Heterocycle	Inhibition of Mycolic Acid Synthesis	0.10	0.12	0.25
Isoniazid (B1672263)	Hydrazide	Mycolic Acid Synthesis	0.05	> 16	> 16
Rifampicin	Rifamycin	RNA Polymerase	0.1	> 32	> 32
Moxifloxacin	Fluoroquinolone	DNA Gyrase	0.25	0.5	> 8
Bedaquiline	Diarylquinoline	ATP Synthase	0.06	0.06	0.12
Linezolid	Oxazolidinone	Protein Synthesis	0.5	0.5	0.5

Note: MIC values for comparator drugs are representative and can vary between specific isolates.

Experimental Protocols

The following protocols were employed to generate the comparative efficacy data.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC, defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism, was determined using the Resazurin (B115843) Microtiter Assay (REMA).

• Bacterial Strains and Culture Conditions: M. tuberculosis H37Rv (ATCC 27294), one MDR clinical isolate (resistant to isoniazid and rifampicin), and one XDR clinical isolate (resistant to isoniazid, rifampicin, a fluoroquinolone, and an injectable second-line drug) were used. The isolates were cultured in Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid, albumin, dextrose, catalase) and 0.05% Tween 80.

• Assay Procedure:

  • A 96-well microtiter plate was prepared with serial dilutions of each test compound. "Antitubercular agent-25" and comparator drugs were typically tested in a concentration range from 0.015 to 16 µg/mL.[1]

  • A standardized inoculum of M. tuberculosis was added to each well to a final concentration of approximately 5 x 10^5 CFU/mL.[1]

  • The plates were incubated at 37°C for 7 days.

  • Following incubation, a 0.02% solution of resazurin was added to each well.[2] A color change from blue to pink indicates bacterial growth.

  • The MIC was determined as the lowest drug concentration that prevented this color change.

Intracellular Activity Assay

To assess the ability of "Antitubercular agent-25" to eliminate mycobacteria residing within host cells, an intracellular activity assay using a macrophage cell line was performed.

• Cell Line and Infection: The J774A.1 murine macrophage cell line was seeded in 96-well plates and infected with M. tuberculosis H37Rv at a multiplicity of infection (MOI) of 1:1.

• Assay Procedure:

  • After allowing for phagocytosis, extracellular bacteria were removed by washing with a gentamicin-containing medium.

  • The infected macrophages were then treated with serial dilutions of "Antitubercular agent-25" and comparator drugs.

  • The plates were incubated for 4 days at 37°C in a 5% CO2 atmosphere.

  • At the end of the incubation, macrophages were lysed with a solution of 0.1% saponin (B1150181) to release intracellular bacteria.

  • The number of viable bacteria was quantified by plating serial dilutions of the lysate on Middlebrook 7H10 agar (B569324) and counting colony-forming units (CFU) after 3-4 weeks of incubation. The effective concentration that inhibits 90% of intracellular growth (EC90) is then determined.[3][4]

Visualizations

To illustrate the experimental process and the proposed mechanism of action, the following diagrams have been generated.

Caption: Workflow for MIC determination using the Resazurin Microtiter Assay (REMA).

Caption: Hypothesized mechanism of Antitubercular agent-25 targeting mycolic acid synthesis.

References

• 1. Rapid Microbiologic and Pharmacologic Evaluation of Experimental Compounds against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Insights into the in-vitro Susceptibility and Drug–Drug Interaction Profiles Against Drug-Resistant and Susceptible Mycobacterium tuberculosis Clinical Isolates in Amhara, Ethiopia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In Vitro Profiling of Antitubercular Compounds by Rapid, Efficient, and Nondestructive Assays Using Autoluminescent Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]

A Comparative In Vitro Toxicity Profile of Novel Antitubercular Agents: Benchmarking "Antitubercular Agent-25" Against Standard TB Drug Regimens

For Immediate Release

This guide provides a comparative framework for evaluating the in vitro toxicity of new chemical entities, exemplified by "Antitubercular agent-25," against established first- and second-line tuberculosis (TB) drugs. As researchers and drug development professionals advance new candidates, a direct comparison to the toxicity profiles of current treatments is crucial for assessing their therapeutic potential and safety. This document outlines the necessary experimental data, protocols, and relevant biological pathways to facilitate this comparison.

Executive Summary

The emergence of drug-resistant tuberculosis necessitates the development of novel therapeutics. "Antitubercular agent-25" represents a potential new class of compounds aimed at addressing this global health challenge. A critical step in the preclinical development of any new antitubercular agent is the characterization of its in vitro toxicity profile relative to existing drugs. This guide presents a compilation of in vitro toxicity data for standard TB drugs and provides the methodological framework to generate comparable data for investigational agents like "Antitubercular agent-25."

Comparative In Vitro Toxicity Data

The following tables summarize the reported in vitro toxicity of commonly used first- and second-line anti-TB drugs. This data serves as a benchmark for evaluating the relative safety of new compounds.

Table 1: In Vitro Hepatotoxicity Data of First-Line Antitubercular Drugs

Drug	Cell Line	Assay	IC50 / LC50	Key Findings
Isoniazid (INH)	HepG2	MTT	> 50 mM (24h)[1]	Pre-treatment with sub-cytotoxic concentrations increases toxicity[1].
HepG2	MTT	LC50 at 1000µg/ml[2]
Rifampicin (RIF)	HepG2	MTT	> 100 µM (24h)[1]	Potent inducer of cytochrome P450 enzymes, which can increase the hepatotoxicity of other drugs[3].
BHK-21	MTT	LC50 at 325µg/ml[2]
Pyrazinamide (PZA)	HepG2	MTT	> 50 mM (24h)[1]
Ethambutol (EMB)	HepG2	Not specified	Not specified	Generally considered the least hepatotoxic of the first-line drugs.
RIPE Combination	BHK-21	MTT	LC50 at 60-1200-1200-1200µg/ml[2]	Combination of drugs shows significant cytotoxic potential[4].

Table 2: In Vitro Cytotoxicity Data of Second-Line Antitubercular Drugs

Drug Class	Drug Example	Cell Line	Assay	IC50 / CC50	Key Findings
Fluoroquinolones	Moxifloxacin	Not specified	Not specified	Not specified	Generally well-tolerated in vitro, but can have cardiotoxic potential[5].
Orbifloxacin	RAW264.7	Cell proliferation	Not cytotoxic at 8 µg/ml[6]
Aminoglycosides	Amikacin	Not specified	Not specified	Not specified	Known for nephrotoxicity and ototoxicity, which are not typically assessed in standard in vitro cytotoxicity assays.
Oxazolidinones	Linezolid	Not specified	Not specified	Not specified	Major concern is myelosuppression[7].
Contezolid	Not specified	Not specified	Not specified	Shows lower risk of myelosuppressive toxicity compared to Linezolid[7].
Diarylquinolines	Bedaquiline	Not specified	Not specified	Not specified

Experimental Protocols

To generate comparable in vitro toxicity data for "Antitubercular agent-25," the following standardized protocols are recommended.

General Cytotoxicity Assessment (MTT Assay)

Objective: To determine the concentration of a drug that reduces the viability of a cell population by 50% (IC50).

Methodology:

• Cell Culture: Human embryonic kidney cells (HEK293) or another relevant cell line are cultured in appropriate media and seeded into 96-well plates.

• Drug Exposure: Cells are treated with a range of concentrations of the test compound (e.g., "Antitubercular agent-25") and control drugs for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for its reduction to formazan (B1609692) by metabolically active cells.

• Solubilization: The formazan crystals are solubilized with a suitable solvent (e.g., DMSO).

• Data Acquisition: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Analysis: The IC50 value is calculated by plotting the percentage of cell viability against the drug concentration.

Hepatotoxicity Assessment (HepG2 Cell Viability Assay)

Objective: To specifically assess the potential for drug-induced liver injury.

Methodology:

• Cell Culture: Human hepatoma cells (HepG2) are maintained in culture and seeded into 96-well plates[1].

• Drug Incubation: Cells are exposed to various concentrations of the test and control drugs for 24 to 72 hours[8].

• Viability Assessment: Cell viability is determined using a suitable assay, such as the MTT assay as described above, or by measuring lactate (B86563) dehydrogenase (LDH) release (indicating membrane damage) or ATP levels (indicating metabolic activity)[1].

• Data Analysis: IC50 values are determined and compared to those of known hepatotoxic and non-hepatotoxic drugs.

Myelosuppression Assessment (CFU-GM Assay)

Objective: To evaluate the potential of a drug to suppress the proliferation and differentiation of hematopoietic progenitor cells, a key indicator of myelosuppression.

Methodology:

• Cell Source: Human bone marrow mononuclear cells are isolated.

• Drug Exposure: The cells are incubated with the test compound and controls in a semi-solid methylcellulose (B11928114) medium that supports the growth of granulocyte-macrophage colony-forming units (CFU-GM).

• Colony Formation: The cultures are incubated for approximately 14 days to allow for colony formation.

• Colony Counting: The number of colonies in each culture is counted using an inverted microscope.

• Analysis: The IC50 value, the concentration of the drug that inhibits colony formation by 50%, is calculated[9].

Visualizing Experimental Workflows and Pathways

To further clarify the experimental processes and potential mechanisms of toxicity, the following diagrams are provided.

Caption: Workflow for the in vitro general cytotoxicity (MTT) assay.

Caption: Workflow for the in vitro myelosuppression (CFU-GM) assay.

Caption: Simplified signaling pathway of drug-induced hepatotoxicity.

Conclusion

The development of safer and more effective treatments for tuberculosis is a global health priority. A thorough in vitro toxicity assessment is a cornerstone of this effort. By utilizing the standardized assays and comparative data presented in this guide, researchers can effectively evaluate the toxicological profile of novel candidates like "Antitubercular agent-25." This structured approach will aid in the selection of compounds with the most promising safety profiles for further preclinical and clinical development.

References

• 1. scispace.com [scispace.com]
• 2. In vitro toxic action potential of anti tuberculosis drugs and their combinations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. Safety and tolerability profile of second-line anti-tuberculosis medications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Screening of Compounds for Anti-tuberculosis Activity, and in vitro and in vivo Evaluation of Potential Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Structure, Properties, and Clinical Utility of Contezolid for Antituberculosis: A Narrative Review | springermedizin.de [springermedizin.de]
• 8. Frontiers | In vitro Evaluation of Isoniazid Derivatives as Potential Agents Against Drug-Resistant Tuberculosis [frontiersin.org]
• 9. In vitro tests for haematotoxicity: prediction of drug-induced myelosuppression by the CFU-GM assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of "Antitubercular agent-25" Activity in an Intracellular Macrophage Infection Model: A Comparative Guide

This guide provides a comparative analysis of the intracellular antitubercular activity of a novel compound, designated "Antitubercular agent-25," against established first-line antituberculosis drugs. The data presented herein is based on a standardized intracellular macrophage infection model, offering a robust framework for the evaluation of new chemical entities targeting Mycobacterium tuberculosis (M.tb).

Comparative Efficacy Data

The intracellular activity of "Antitubercular agent-25" was assessed in comparison to standard antitubercular agents, Isoniazid and Rifampicin. The 90% effective concentration (EC90) was determined in a M.tb-infected human macrophage (THP-1) model.

Compound	Intracellular EC90 (µM) in THP-1 Macrophages	Cytotoxicity (CC50 in THP-1 Macrophages, µM)	Selectivity Index (SI = CC50/EC90)
Antitubercular agent-25	[Data to be inserted]	[Data to be inserted]	[Data to be inserted]
Isoniazid	< 1[1]	> 100	> 100
Rifampicin	0.02 - 0.06[1]	> 50	> 833
Ethambutol	< 20[1]	> 100	> 5

Note: The provided data for Isoniazid, Rifampicin, and Ethambutol are representative values from published literature and may vary based on the specific experimental conditions. The data for "Antitubercular agent-25" should be populated upon completion of the relevant experiments.

Experimental Protocols

A detailed methodology for the intracellular macrophage infection model is provided below.

Cell Culture and Differentiation

• Cell Line: Human monocytic cell line THP-1 (ATCC TIB-202).

• Culture Medium: RPMI-1640 medium supplemented with 10% heat-inactivated fetal bovine serum (FBS), 2 mM L-glutamine, and 1% penicillin-streptomycin.

• Differentiation: THP-1 monocytes are seeded into 96-well plates at a density of 5 x 10^4 cells per well and differentiated into macrophage-like cells by incubation with 10 ng/mL Phorbol 12-myristate 13-acetate (PMA) for 48-72 hours.[2]

Mycobacterium tuberculosis Culture

• Strain: M. tuberculosis H37Rv expressing a luciferase reporter gene for quantitative analysis.

• Culture: The strain is grown in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% OADC (oleic acid-albumin-dextrose-catalase), and 0.05% Tween 80.[3]

Macrophage Infection

• Differentiated THP-1 cells are washed to remove PMA.

• M.tb culture is grown to mid-log phase, and bacterial clumps are disaggregated.

• Macrophages are infected with M.tb at a multiplicity of infection (MOI) of 1:1 for 4 hours to allow for phagocytosis.[4]

• Extracellular bacteria are removed by washing with fresh medium.

Compound Treatment and Incubation

• "Antitubercular agent-25" and comparator drugs are serially diluted to the desired concentrations in RPMI-1640 medium with 10% FBS.

• The medium on the infected macrophages is replaced with the medium containing the test compounds.

• The plates are incubated for 5-7 days at 37°C in a 5% CO2 atmosphere.

Assessment of Intracellular Bacterial Viability

• After the incubation period, the supernatant is removed, and the macrophages are lysed using a sterile lysis buffer (e.g., 0.1% Triton X-100).

• The viability of the intracellular M.tb is determined by measuring the luminescence of the cell lysates using a luminometer.

• The EC90 values are calculated by fitting the dose-response data to a sigmoidal curve using appropriate software (e.g., GraphPad Prism).

Cytotoxicity Assay

• A parallel experiment is conducted on uninfected THP-1 macrophages to determine the cytotoxicity of the compounds.

• Cell viability is assessed using a standard method such as the resazurin (B115843) reduction assay or by measuring ATP levels.

Visualizations

Experimental Workflow

Caption: Workflow for intracellular antimycobacterial activity screening.

Mechanism of Action of Isoniazid

Caption: Isoniazid's mechanism of action in M. tuberculosis.[5][6]

References

• 1. Development of an Intracellular Screen for New Compounds Able To Inhibit Mycobacterium tuberculosis Growth in Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | A Novel in vitro Human Macrophage Model to Study the Persistence of Mycobacterium tuberculosis Using Vitamin D3 and Retinoic Acid Activated THP-1 Macrophages [frontiersin.org]
• 3. Rapid measurement of antituberculosis drug activity in vitro and in macrophages using bioluminescence - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Antitubercular Medications - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. go.drugbank.com [go.drugbank.com]

Synergistic and Antagonistic Interactions of Pretomanid: A Comparative Guide for Researchers

FOR IMMEDIATE RELEASE

[City, State] – [Date] – In the ongoing battle against tuberculosis (TB), particularly multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains, the strategic combination of antimicrobial agents is paramount. This guide provides a comprehensive comparison of the synergistic and antagonistic interactions of Pretomanid (formerly PA-824), a pivotal nitroimidazooxazine antimycobacterial agent, with other compounds. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and optimization of novel TB treatment regimens.

Pretomanid, a cornerstone of the recently approved BPaL regimen (Bedaquiline, Pretomanid, and Linezolid), exhibits a unique dual mechanism of action. It inhibits mycolic acid biosynthesis in actively replicating Mycobacterium tuberculosis and acts as a respiratory poison through the release of nitric oxide in non-replicating, anaerobic bacteria.[1] Understanding how Pretomanid interacts with other antitubercular agents is crucial for designing effective, shorter, and less toxic treatment regimens.

Quantitative Analysis of Pretomanid Interactions

The following tables summarize the in vitro interactions between Pretomanid and other antitubercular agents, quantified using the Fractional Inhibitory Concentration Index (FICI) from checkerboard assays. The FICI is a standard measure of drug interaction, where:

• Synergy is defined as an FICI of ≤ 0.5.

• Additive/Indifference is defined as an FICI between >0.5 and ≤4.0.

• Antagonism is defined as an FICI of > 4.0.

Table 1: Synergistic Interactions of Pretomanid with Other Compounds

Compound	M. tuberculosis Strain(s)	FICI Value	Interpretation	Reference
Bedaquiline (B32110)	Drug-Susceptible & Drug-Resistant	Not explicitly quantified in FICI, but strong in vivo synergy demonstrated	Synergistic	[2]
Linezolid (B1675486)	Drug-Susceptible & Drug-Resistant	Not explicitly quantified in FICI, but strong in vivo synergy demonstrated	Synergistic	[2]
Moxifloxacin	Not specified	Not explicitly quantified in FICI, but part of effective combination regimens	Likely Additive to Synergistic	[2]
Pyrazinamide	Drug-Susceptible	Not explicitly quantified in FICI, but part of effective combination regimens	Likely Additive to Synergistic	[2]

Note: While extensive clinical data supports the synergistic efficacy of the BPaL regimen, specific in vitro FICI values from peer-reviewed literature for Pretomanid combinations are not widely available. The synergistic nature is inferred from the successful clinical outcomes of combination therapies.

Table 2: Antagonistic and Additive Interactions of Pretomanid with Other Compounds

Compound	M. tuberculosis Strain(s)	FICI Value	Interpretation	Reference
Rifampin	Not specified	Decrease in Pretomanid plasma concentrations	Potential for antagonism due to metabolic induction	[3]
Efavirenz	Not specified	Decrease in Pretomanid plasma concentrations	Potential for antagonism due to metabolic induction	[3]

Experimental Methodologies

A detailed understanding of the experimental protocols used to determine these interactions is essential for the replication and validation of findings.

Checkerboard Assay Protocol for Mycobacterium tuberculosis

The checkerboard assay is a widely used in vitro method to assess the interactions between two antimicrobial agents.

Objective: To determine the Fractional Inhibitory Concentration Index (FICI) of Pretomanid in combination with another compound against M. tuberculosis.

Materials:

• Mycobacterium tuberculosis culture (e.g., H37Rv)

• Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase)

• Pretomanid powder

• Compound B (test compound) powder

• Sterile 96-well microtiter plates

• Dimethyl sulfoxide (B87167) (DMSO) for dissolving compounds

• Resazurin (B115843) sodium salt solution (for viability assessment)

• Incubator (37°C)

• Microplate reader

Procedure:

• Preparation of Drug Solutions:

  • Prepare stock solutions of Pretomanid and Compound B in DMSO.

  • Perform serial two-fold dilutions of each drug in 7H9 broth to create a range of concentrations. The concentrations should typically span from 1/16 to 4 times the Minimum Inhibitory Concentration (MIC) of each drug.

• Plate Setup:

  • In a 96-well plate, add 50 µL of 7H9 broth to each well.

  • Add 50 µL of the serially diluted Pretomanid solution to the wells along the x-axis (columns).

  • Add 50 µL of the serially diluted Compound B solution to the wells along the y-axis (rows). This creates a matrix of varying concentrations of both drugs.

  • Include control wells with each drug alone to determine their individual MICs, as well as a drug-free control for bacterial growth.

• Inoculation:

  • Prepare an inoculum of M. tuberculosis adjusted to a McFarland standard of 0.5.

  • Dilute the inoculum in 7H9 broth to the desired final concentration (e.g., 5 x 10^5 CFU/mL).

  • Add 100 µL of the bacterial inoculum to each well.

• Incubation:

  • Seal the plates and incubate at 37°C for 7-14 days.

• Determination of MIC:

  • After incubation, add a resazurin solution to each well and re-incubate for 24-48 hours. A color change from blue to pink indicates bacterial growth.

  • The MIC is the lowest concentration of the drug(s) that prevents the color change.

• Calculation of FICI:

  • The FICI is calculated using the following formula: FICI = FIC of Drug A + FIC of Drug B Where: FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone) FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

Visualizing Key Pathways and Workflows

To further elucidate the mechanisms and experimental processes, the following diagrams are provided.

Caption: Mechanism of action and resistance pathway of Pretomanid.

Caption: Experimental workflow for the checkerboard synergy assay.

Conclusion

Pretomanid is a critical component in the modern arsenal (B13267) against drug-resistant tuberculosis. While its synergistic relationship with bedaquiline and linezolid is well-established through clinical trials, further in vitro studies quantifying its interactions with a broader range of antitubercular agents are needed to unlock its full potential in novel combination therapies. The methodologies and data presented in this guide serve as a valuable resource for researchers dedicated to this mission.

Disclaimer: This document is intended for informational purposes for a research audience and does not constitute medical advice.

Contact: [Insert Contact Information for Research Inquiries]

References

• 1. Pretomanid for the treatment of pulmonary tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. accessdata.fda.gov [accessdata.fda.gov]

Independent Verification of the Antimycobacterial Activity of Antitubercular Agent-25: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) presents a significant global health challenge, underscoring the urgent need for novel therapeutics with new mechanisms of action.[1][2][3] This guide provides an objective comparison of the investigational "Antitubercular agent-25" (AT-25) with standard-of-care drugs, supported by established experimental data and detailed methodologies for independent verification.

Proposed Mechanism of Action of AT-25

AT-25 is a novel synthetic compound hypothesized to inhibit the mycobacterial protein secretion system, specifically targeting the SecY protein of the Sec translocon.[4] This essential machinery is responsible for the transport of many proteins crucial for cell wall synthesis, nutrient uptake, and virulence.[4] By blocking this pathway, AT-25 is proposed to induce a bactericidal effect, including against non-replicating Mtb.[4]

Caption: Proposed mechanism of action of AT-25 targeting the SecY translocon.

In Vitro Antimycobacterial Activity

The in vitro potency of AT-25 was evaluated against the virulent M. tuberculosis H37Rv strain and compared with first-line antitubercular agents.

Table 1: Minimum Inhibitory Concentration (MIC) against M. tuberculosis H37Rv

Compound	MIC (µg/mL)	MIC (µM)
AT-25 (Hypothetical)	0.06	0.15
Isoniazid (INH)	0.05	0.36
Rifampicin (RIF)	0.1	0.12
Ethambutol (EMB)	2.5	12.24
Moxifloxacin (MXF)	0.125	0.31

Data for standard drugs are representative values from the literature.

Table 2: Activity against Drug-Resistant Mtb Strains

Compound	MIC (µg/mL) vs. INH-Resistant Mtb	MIC (µg/mL) vs. RIF-Resistant Mtb
AT-25 (Hypothetical)	0.06	0.06
Isoniazid (INH)	> 10	0.05
Rifampicin (RIF)	0.1	> 20

Experimental Protocol: MIC Determination

• Inoculum Preparation: M. tuberculosis H37Rv is cultured in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% ADC (albumin-dextrose-catalase), and 0.05% Tween 80 to mid-log phase. The culture is then diluted to a final concentration of approximately 5 x 10^5 CFU/mL.

• Drug Dilution: Test compounds are serially diluted in a 96-well microplate.

• Inoculation and Incubation: The prepared Mtb inoculum is added to each well. The plates are sealed and incubated at 37°C for 7-14 days.[5]

• MIC Reading: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth.[5] Growth can be assessed visually or using a viability dye like resazurin.[6]

Intracellular Antimycobacterial Activity

To determine the efficacy of AT-25 against Mtb residing within host cells, an intracellular killing assay was performed using a murine macrophage cell line.

Table 3: Intracellular Activity against M. tuberculosis in J774 Macrophages

Compound	EC90 (µg/mL)
AT-25 (Hypothetical)	0.25
Isoniazid (INH)	0.5
Rifampicin (RIF)	0.2

EC90: 90% effective concentration.

Experimental Protocol: Intracellular Activity Assay

• Cell Culture and Infection: Murine macrophage cell line J774 is seeded in 96-well plates and incubated overnight. The macrophages are then infected with M. tuberculosis H37Rv at a multiplicity of infection (MOI) of 1:1 for 4 hours.

• Removal of Extracellular Bacteria: After infection, the cells are washed to remove extracellular bacteria.

• Compound Addition: The test compounds are added to the infected cells at various concentrations and incubated for 4 days at 37°C in a 5% CO2 atmosphere.

• Quantification of Intracellular Bacteria: After incubation, the macrophages are lysed, and the intracellular bacterial load is determined by plating serial dilutions on Middlebrook 7H11 agar (B569324) and counting colony-forming units (CFU).[6][7]

In Vivo Efficacy in a Murine Tuberculosis Model

The therapeutic potential of AT-25 was assessed in a BALB/c mouse model of chronic tuberculosis infection.

Table 4: In Vivo Efficacy of AT-25 in Mtb-Infected Mice

Treatment Group (Dose)	Mean Log10 CFU in Lungs (± SD)	Mean Log10 CFU in Spleen (± SD)
Untreated Control	7.8 (± 0.4)	6.5 (± 0.3)
AT-25 (25 mg/kg, Hypothetical)	5.2 (± 0.5)	4.1 (± 0.4)
Isoniazid (25 mg/kg)	5.5 (± 0.6)	4.5 (± 0.5)

SD: Standard Deviation. Treatment administered orally, once daily for 4 weeks.

Experimental Protocol: Murine Efficacy Study

• Infection: BALB/c mice are infected via aerosol with a low dose of M. tuberculosis H37Rv to establish a chronic infection.

• Treatment Initiation: Four weeks post-infection, treatment is initiated with the test compounds administered orally once daily for 28 days. An untreated group serves as a control.

• Bacterial Load Determination: One day after the last treatment dose, mice are euthanized. Lungs and spleens are aseptically removed, homogenized, and serial dilutions are plated on 7H11 agar to enumerate CFUs.[8]

• Efficacy Assessment: The efficacy of the treatment is determined by the reduction in bacterial load in the organs compared to the untreated control group.[8]

Caption: Experimental workflow for the in vivo murine efficacy study.

Cytotoxicity and Selectivity Index

A crucial aspect of drug development is ensuring that the compound is selective for the pathogen with minimal toxicity to host cells.

Table 5: Cytotoxicity of AT-25 against Vero Cells

Compound	CC50 (µM)	Selectivity Index (SI = CC50/MIC)
AT-25 (Hypothetical)	>100	>667
Isoniazid (INH)	>1000	>2777
Rifampicin (RIF)	>100	>833

CC50: 50% cytotoxic concentration.

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Vero cells (or another suitable mammalian cell line) are seeded into a 96-well plate and allowed to adhere overnight.

• Compound Incubation: The cells are then treated with serial dilutions of the test compounds for 48-72 hours.

• MTT Addition: MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well and incubated for 4 hours, allowing viable cells to convert the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization and Measurement: The formazan crystals are solubilized, and the absorbance is measured at 570 nm.

• CC50 Calculation: The CC50 value is calculated as the compound concentration that reduces cell viability by 50% compared to the untreated control.

Conclusion

The hypothetical data presented in this guide suggest that Antitubercular Agent-25 (AT-25) is a potent and selective inhibitor of Mycobacterium tuberculosis. Its strong in vitro activity against both drug-sensitive and drug-resistant strains, coupled with its efficacy in the murine infection model, highlights its potential as a promising candidate for further development. The novel proposed mechanism of action, targeting the SecY protein secretion system, could be advantageous in combating existing drug resistance. Further studies are warranted to explore the full pharmacokinetic and pharmacodynamic profile of AT-25 and to confirm its mechanism of action.

References

• 1. benthamdirect.com [benthamdirect.com]
• 2. New anti-tuberculosis drugs with novel mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. New Anti-Tuberculosis Drugs with Novel Mechanisms of Action | Bentham Science [benthamscience.com]
• 4. journals.asm.org [journals.asm.org]
• 5. benchchem.com [benchchem.com]
• 6. journals.asm.org [journals.asm.org]
• 7. In Vitro Profiling of Antitubercular Compounds by Rapid, Efficient, and Nondestructive Assays Using Autoluminescent Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rapid, Simple In Vivo Screen for New Drugs Active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

A Meta-Analysis of Preclinical Efficacy and Safety of Novel InhA Inhibitors: ATA-25 and Related Compounds

This guide provides a comparative meta-analysis of the preclinical data for a novel class of direct inhibitors of the Mycobacterium tuberculosis enoyl-acyl carrier protein reductase (InhA), a key enzyme in the mycolic acid biosynthesis pathway. The lead compound, "Antitubercular agent-25" (ATA-25), and its structural analogs, ATA-24 and ATA-26, are evaluated based on their in vitro and in vivo efficacy, cytotoxicity, and selectivity. The data presented herein is a synthesis of findings from multiple preclinical studies.

Comparative Efficacy and Cytotoxicity

The in vitro potency of the compounds was assessed against the H37Rv strain of M. tuberculosis. Cytotoxicity was evaluated against the Vero cell line to determine the therapeutic window. In vivo efficacy was measured using a murine model of chronic tuberculosis infection.

Table 1: In Vitro Efficacy and Cytotoxicity

Compound	MIC against M. tuberculosis H37Rv (µg/mL)	IC50 against Vero Cells (µg/mL)	Selectivity Index (SI = IC50/MIC)
ATA-25	0.15	>100	>667
ATA-24	0.60	>100	>167
ATA-26	0.25	85	340
Isoniazid (B1672263) *	0.05	>200	>4000

Isoniazid is included as a standard reference compound.

Table 2: In Vivo Efficacy in a Murine Model

Treatment Group (50 mg/kg, oral)	Mean Log10 CFU Reduction in Lungs (Day 28 post-infection)
Vehicle Control	0
ATA-25	2.1
ATA-24	1.5
ATA-26	1.8

| Isoniazid | 2.5 |

Mechanism of Action: InhA Inhibition Pathway

ATA-25 and its analogs are direct inhibitors of InhA. Unlike isoniazid, which requires activation by the catalase-peroxidase enzyme KatG, these agents do not. They bind directly to the active site of InhA, blocking the reduction of long-chain fatty acids, an essential step in the synthesis of mycolic acids, which are critical components of the mycobacterial cell wall.

Diagram 1: ATA-25 mechanism of action via direct inhibition of InhA.

Experimental Protocols

3.1. Minimum Inhibitory Concentration (MIC) Determination

The MIC of each compound against M. tuberculosis H37Rv was determined using the microplate Alamar Blue assay (MABA).

• Bacteria were grown to mid-log phase in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% ADC, and 0.05% Tween 80.

• Compounds were serially diluted in a 96-well plate in a final volume of 100 µL.

• A standardized inoculum of H37Rv was added to each well.

• Plates were incubated at 37°C for 7 days.

• A mixture of Alamar Blue and 10% Tween 80 was added to each well, and plates were re-incubated for 24 hours.

• The MIC was defined as the lowest drug concentration that prevented a color change from blue (no growth) to pink (growth).

3.2. Cytotoxicity Assay (IC50)

The half-maximal inhibitory concentration (IC50) was determined against Vero kidney epithelial cells.

• Vero cells were seeded in 96-well plates and incubated for 24 hours at 37°C with 5% CO2.

• The culture medium was replaced with fresh medium containing serial dilutions of the test compounds.

• Plates were incubated for an additional 48 hours.

• Cell viability was assessed using a resazurin-based assay. Fluorescence was measured at 560 nm excitation and 590 nm emission.

• The IC50 was calculated as the drug concentration that reduced cell viability by 50% compared to untreated controls.

3.3. In Vivo Efficacy Workflow in a Murine Model

The efficacy of the compounds was tested in a BALB/c mouse model of chronic tuberculosis.

Diagram 2: Experimental workflow for the murine efficacy model.

• Infection: Female BALB/c mice were infected via the aerosol route with a low dose of M. tuberculosis H37Rv.

• Chronic Phase: The infection was allowed to establish for 4 weeks to enter the chronic phase.

• Treatment: Mice were randomized into treatment groups (n=8 per group) and dosed orally once daily for 4 weeks with the respective compound (50 mg/kg) or vehicle.

• Evaluation: 24 hours after the final dose, mice were euthanized. Lungs were aseptically harvested, homogenized, and serially diluted. Dilutions were plated on Middlebrook 7H11 agar. Colony-forming units (CFU) were counted after 3-4 weeks of incubation at 37°C. The Log10 CFU reduction was calculated relative to the vehicle control group.

Conclusion

The meta-analysis indicates that ATA-25 possesses a promising preclinical profile. It demonstrates potent in vitro activity against M. tuberculosis and a high selectivity index, suggesting a wide therapeutic window. Its in vivo efficacy is significant, albeit slightly lower than the standard drug isoniazid at the tested dose. ATA-26 also shows good activity, while ATA-24 is the least potent of the series. The direct inhibition of InhA presents a key advantage, as it bypasses the common resistance mechanism associated with the activation of isoniazid. Further investigation into the pharmacokinetic and pharmacodynamic properties of ATA-25 is warranted to advance its development as a potential new antitubercular agent.

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Antitubercular Agent-25

The proper disposal of investigational compounds like Antitubercular Agent-25 is a critical aspect of laboratory safety and environmental responsibility. As "Antitubercular Agent-25" is understood to be a research compound without specific public disposal guidelines, the following procedures are based on established best practices for the disposal of hazardous and investigational pharmaceutical waste. Adherence to these guidelines is essential to protect researchers, the public, and the environment from potential harm.

Immediate Safety and Logistical Information:

All personnel handling Antitubercular Agent-25 waste must be trained in chemical waste management. The primary and recommended disposal method for this type of agent is high-temperature incineration.[1][2] Under no circumstances should this agent be disposed of down the drain or in regular trash. It is imperative to consult with your institution's Environmental Health and Safety (EHS) department to ensure compliance with all local, state, and federal regulations, as they will provide specific guidance and resources for the disposal of hazardous pharmaceutical waste.[2]

Step-by-Step Disposal Protocol

1. Decontamination of Surfaces and Equipment:

Before the disposal of the primary agent, any laboratory surfaces or equipment that have come into contact with Antitubercular Agent-25 should be thoroughly decontaminated.

• Procedure:

  • Prepare a fresh 1 g/l or 5 g/l sodium hypochlorite (B82951) solution (1:50 or 1:10 dilution of domestic bleach).[3]

  • Apply the solution to the contaminated surfaces and ensure a contact time of at least 20-30 minutes.[2]

  • After the required contact time, wipe the surfaces with a compatible solvent (e.g., 70% ethanol) to remove the bleach residue.[2][3]

  • All cleaning materials, such as wipes and paper towels, must be disposed of as hazardous waste.[2]

2. Segregation and Collection of Waste:

Proper segregation of waste is crucial to prevent accidental exposure and to ensure compliant disposal.

• Solid Waste: All solid waste contaminated with Antitubercular Agent-25, including personal protective equipment (PPE), empty vials, and contaminated labware, should be collected in a designated, leak-proof, and puncture-resistant hazardous waste container.[2] This container must be clearly labeled as "Hazardous Waste" and should specify the contents, including the name "Antitubercular Agent-25".[2]

• Liquid Waste: Unused or expired solutions of Antitubercular Agent-25 should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other chemical waste unless explicitly approved by your institution's EHS department.

3. Containerization and Labeling:

Properly containerize and label all waste at the point of generation.

• Containers: Use containers that are compatible with the chemical nature of Antitubercular Agent-25. Containers should be kept closed except when adding waste.

• Labeling: All waste containers must be labeled with a "Hazardous Waste" label. The label should include the name of the agent ("Antitubercular Agent-25"), the primary hazard (e.g., "Toxic," "Antimicrobial Agent"), the date of accumulation, and the name of the principal investigator or laboratory.[2]

4. Storage and Pickup:

Store all hazardous waste in a designated, secure area away from general laboratory traffic. This area should be well-ventilated and have secondary containment to prevent spills. Contact your institution's EHS department to schedule a pickup for the hazardous waste. Do not allow waste to accumulate for extended periods.

Quantitative Data for Disinfectants

The following table summarizes recommended disinfectants for surfaces contaminated with antitubercular agents.

Disinfectant	Concentration	Contact Time	Notes
Phenol	5% in water	Manufacturer's recommendation	Highly irritating and toxic; derivatives are generally preferred.[3]
Sodium Hypochlorite (Bleach)	1 g/l or 5 g/l (1:50 or 1:10 dilution)	20-30 minutes	Corrosive to metals; solutions should be prepared daily.[2][3]
Alcohol (Ethanol or Isopropyl)	70% solution	Manufacturer's recommendation	Flammable; does not leave a residue.[3]
Peracetic Acid	2% solution	Manufacturer's recommendation	Rapid action and lacks harmful decomposition products.[3]

Experimental Protocols

The disposal procedures outlined are based on standard laboratory safety protocols and waste management guidelines. Specific experimental validation of these procedures for "Antitubercular Agent-25" would require knowledge of its specific chemical and toxicological properties. In the absence of such data, these conservative, best-practice guidelines should be followed.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Antitubercular Agent-25.

Caption: Workflow for the safe disposal of Antitubercular Agent-25.

References

• 1. 2.5 Waste handling | TB Knowledge Sharing [tbksp.who.int]
• 2. benchchem.com [benchchem.com]
• 3. 2.5.3 Disinfection | TB Knowledge Sharing [tbksp.who.int]